6-Bromo-2-hexanol

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 6-Bromo-2-hexanol

Core Chemical Properties of 6-Bromo-2-hexanol (Computed Data)

Quantitative data for 6-bromo-2-hexanol is limited to computational predictions. The following table summarizes these properties as sourced from the PubChem database.[1]

Property	Value	Source
Molecular Formula	C₆H₁₃BrO	PubChem
Molecular Weight	181.07 g/mol	PubChem
IUPAC Name	6-bromohexan-2-ol	PubChem
CAS Number	16536-57-5 (cis-isomer)	PubChem
Canonical SMILES	CCCCC(C)OBr	PubChem
InChI Key	AAMCLCZHZXKWRV-NTSWFWBYSA-N (cis-isomer)	PubChem

A Detailed Examination of 6-Bromo-1-hexanol (B126649) as a Structural Analog

To provide a practical guide for researchers, this section details the well-documented chemical properties and experimental protocols for 6-bromo-1-hexanol. These can serve as a valuable reference for handling and studying 6-bromo-2-hexanol.

Physical and Chemical Properties of 6-Bromo-1-hexanol

The following table summarizes the key physical and chemical properties of 6-bromo-1-hexanol.

Property	Value	Source(s)
Molecular Formula	C₆H₁₃BrO	[2][3][4]
Molecular Weight	181.07 g/mol	[2][4]
CAS Number	4286-55-9	[2][3][4]
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	104-106 °C at 5 mmHg	[4][5]
Density	1.32 g/mL	[5]
Refractive Index	1.4816-1.4836	[5]
Solubility	Soluble in chloroform (B151607) and methanol. Limited solubility in water.	[2]
Flash Point	95.6 °C	[5]

Synthesis of 6-Bromo-1-hexanol

A common method for the synthesis of 6-bromo-1-hexanol is the selective monobromination of 1,6-hexanediol (B165255) using hydrobromic acid in toluene.[6]

Experimental Protocol: Synthesis of 6-Bromo-1-hexanol

Materials:

• 1,6-Hexanediol

• 48% Hydrobromic acid

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for elution

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1,6-hexanediol in toluene.

• Add 48% hydrobromic acid to the mixture.

• Heat the reaction mixture to reflux and stir vigorously for 24 hours.[6]

• After cooling to room temperature, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with water and saturated aqueous sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the mixture and remove the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation or silica gel column chromatography.

Logical Workflow for the Synthesis of 6-Bromo-1-hexanol:

Caption: Synthesis Workflow of 6-Bromo-1-hexanol.

Reactivity and Signaling Pathways

6-Bromo-1-hexanol is a bifunctional molecule with a primary alcohol and a primary bromide. The bromine atom serves as a good leaving group in nucleophilic substitution reactions.[3][7] This reactivity is fundamental to its use as a building block in organic synthesis, particularly in the pharmaceutical industry for the development of new drug candidates.[7][8]

The reactivity of 6-bromo-2-hexanol is expected to be similar, with the secondary alcohol offering a site for esterification or oxidation, and the primary bromide being susceptible to nucleophilic attack. The rate of nucleophilic substitution at the primary carbon is generally faster for primary bromoalkanes compared to secondary ones due to less steric hindrance.[9][10]

Illustrative Signaling Pathway: Nucleophilic Substitution

The following diagram illustrates a general nucleophilic substitution reaction, a core aspect of the reactivity of bromoalkanols.

Caption: General SN2 Nucleophilic Substitution Pathway.

Experimental Protocols for Characterization

Accurate characterization of bromohexanols is crucial for confirming their identity and purity. The following are general protocols for NMR and mass spectrometry analysis, based on available information for 6-bromo-1-hexanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

• Sample of bromohexanol

• Deuterated solvent (e.g., CDCl₃)

• NMR tubes

• NMR spectrometer

Procedure:

• Dissolve a small amount of the bromohexanol sample in the deuterated solvent in an NMR tube.

• Acquire ¹H and ¹³C NMR spectra according to the instrument's standard operating procedures.

• Process the spectra to determine chemical shifts, integration, and coupling patterns.

Expected ¹H NMR Spectral Data for 6-Bromo-1-hexanol: [11]

• ~3.64 ppm (triplet): Protons on the carbon adjacent to the hydroxyl group (-CH₂OH).

• ~3.41 ppm (triplet): Protons on the carbon adjacent to the bromine atom (-CH₂Br).[11]

• 1.35 - 1.90 ppm (multiplets): Protons of the central methylene (B1212753) groups in the alkyl chain.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the bromohexanol.

Materials:

• Sample of bromohexanol

• Volatile solvent (e.g., methanol, acetonitrile)

• Mass spectrometer (e.g., with GC-MS or ESI source)

Procedure:

• Prepare a dilute solution of the bromohexanol sample in the chosen solvent.

• Introduce the sample into the mass spectrometer.

• Acquire the mass spectrum. The presence of bromine is typically indicated by a characteristic isotopic pattern of two peaks of nearly equal intensity separated by 2 m/z units ([M]+ and [M+2]+).[12]

Expected Mass Spectrum for 6-Bromo-1-hexanol: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound, with the characteristic bromine isotopic pattern.[12] Fragmentation patterns can provide further structural information.

References

• 1. 6-Bromo-2-hexanol | C6H13BrO | CID 12466008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. 6-Bromo-1-hexanol, 4286-55-9 | BroadPharm [broadpharm.com]
• 4. 6-Bromo-1-hexanol 97 4286-55-9 [sigmaaldrich.com]
• 5. Page loading... [guidechem.com]
• 6. Sciencemadness Discussion Board - 6-Bromo-1-hexanol synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. nbinno.com [nbinno.com]
• 8. 6-Bromo-1-hexanol | 4286-55-9 [chemicalbook.com]
• 9. studymind.co.uk [studymind.co.uk]
• 10. Explaining the reactivity of halogenoalkanes - Crunch Chemistry [crunchchemistry.co.uk]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Structure Elucidation of 6-Bromo-2-hexanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the analytical methodologies required for the complete structure elucidation of 6-Bromo-2-hexanol (CAS No. 53574-39-9). The document details the predicted spectroscopic data based on foundational principles and comparison with analogous structures. Standard experimental protocols for synthesis and spectroscopic analysis are provided, catering to researchers in organic synthesis, medicinal chemistry, and drug development. The logical workflow for structural confirmation is visually represented to aid in understanding the analytical process.

Chemical Identity

6-Bromo-2-hexanol is a bifunctional organic molecule featuring a secondary alcohol at the C2 position and a terminal bromine atom at the C6 position. Its structure presents a chiral center at C2.

Property	Value	Source
Molecular Formula	C₆H₁₃BrO	PubChem[1]
IUPAC Name	6-bromohexan-2-ol	PubChem[1]
Molecular Weight	181.07 g/mol	PubChem
Structure	CH₃-CH(OH)-CH₂-CH₂-CH₂-CH₂-Br

Spectroscopic Analysis (Predicted Data)

Due to the limited availability of published experimental spectra for 6-Bromo-2-hexanol, this section details the predicted spectroscopic characteristics derived from the analysis of its constituent functional groups and comparison with structurally related compounds such as 2-hexanol (B165339) and 6-bromo-1-hexanol (B126649).

¹H NMR Spectroscopy

The proton NMR spectrum is predicted to show six distinct signals. The presence of two electronegative atoms (O and Br) at opposite ends of the alkyl chain will influence the chemical shifts of the adjacent protons.

Table 1: Predicted ¹H NMR Data for 6-Bromo-2-hexanol (Solvent: CDCl₃)

Position (Proton)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
H1 (CH₃)	~1.20	Doublet (d)	3H	Adjacent to the CH(OH) group.
H2 (CHOH)	~3.80	Sextet or Multiplet	1H	Deshielded by the adjacent hydroxyl group.
H6 (CH₂Br)	~3.40	Triplet (t)	2H	Deshielded by the terminal bromine atom.
H3, H4, H5 (-CH₂-)	1.40 - 1.90	Multiplets (m)	6H	Overlapping signals of the central methylene (B1212753) groups.
OH	Variable (e.g., ~2.0)	Broad Singlet (br s)	1H	Chemical shift is concentration and temperature dependent.

Comparison to Isomers: Unlike its isomer 6-bromo-1-hexanol, which would show a triplet at ~3.64 ppm for the HO-CH₂- protons, the key signal for 6-Bromo-2-hexanol is the methine proton (CHOH) at ~3.80 ppm. Furthermore, the presence of a doublet for the methyl group (H1) is characteristic of the C2-ol structure, which would be absent in the C1-ol isomer.[2]

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum is expected to display six unique signals, corresponding to the six carbon atoms in the molecule.

Table 2: Predicted ¹³C NMR Data for 6-Bromo-2-hexanol (Solvent: CDCl₃)

Carbon Position	Predicted Chemical Shift (δ, ppm)	Rationale
C1 (CH₃)	~23	Standard methyl group adjacent to a secondary alcohol.
C2 (CHOH)	~68	Carbon bearing the hydroxyl group.
C3	~38	Methylene carbon adjacent to the C2-OH group.
C4	~25	Methylene carbon in the middle of the chain.
C5	~32	Methylene carbon β to the bromine atom.
C6 (CH₂Br)	~33	Carbon bearing the bromine atom.

Comparison to Isomers: In contrast, 6-bromo-1-hexanol would show its C1 carbon (bearing the OH group) at approximately 62 ppm and its C6 carbon (bearing the Br) at around 34 ppm. The presence of a signal around 68 ppm is a strong indicator of a secondary alcohol at the C2 position.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by absorptions from the hydroxyl and alkyl C-H bonds.

Table 3: Predicted IR Absorption Bands for 6-Bromo-2-hexanol

Functional Group	Predicted Frequency (cm⁻¹)	Description
O-H (Alcohol)	3500 - 3200	Strong, Broad
C-H (sp³)	3000 - 2850	Strong, Sharp
C-O (Alcohol)	1150 - 1050	Strong
C-Br	650 - 550	Medium to Strong

The key diagnostic peak is the broad O-H stretch, confirming the presence of the alcohol functional group.

Mass Spectrometry (MS)

Electron Ionization (EI) mass spectrometry is expected to yield a molecular ion peak and several characteristic fragment ions.

Table 4: Predicted Key Mass Spectrometry Fragments for 6-Bromo-2-hexanol

m/z Value	Proposed Fragment	Notes
180/182	[M]⁺	Molecular ion peak. The two peaks of ~1:1 intensity are due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes.
162/164	[M - H₂O]⁺	Loss of water from the molecular ion.
101	[M - Br]⁺	Loss of the bromine radical.
45	[CH₃CHOH]⁺	α-cleavage, a characteristic fragmentation of secondary alcohols. This is a strong diagnostic peak.
81/83	[CH₂CH₂Br]⁺	Cleavage of the C3-C4 bond.

The presence of the M/M+2 isotopic pattern for bromine-containing fragments and the strong peak at m/z 45 would be compelling evidence for the structure of 6-Bromo-2-hexanol.

Experimental Protocols

Synthesis of 6-Bromo-2-hexanol

A plausible synthetic route involves the reduction of 6-bromo-2-hexanone.

Step 1: Synthesis of 6-Bromo-2-hexanone This precursor can be synthesized from 1,3-bromochloropropane and ethyl acetoacetate (B1235776) through cyclization, followed by ring-opening, elimination, and bromination steps.[3][4]

Step 2: Reduction of 6-Bromo-2-hexanone to 6-Bromo-2-hexanol

• Materials: 6-bromo-2-hexanone, Sodium borohydride (B1222165) (NaBH₄), Methanol (B129727) (or Ethanol), Diethyl ether, Saturated aqueous ammonium (B1175870) chloride (NH₄Cl), Anhydrous magnesium sulfate (B86663) (MgSO₄).

• Procedure:

  • Dissolve 6-bromo-2-hexanone (1.0 eq) in methanol in a round-bottom flask and cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride (1.1 eq) portion-wise, ensuring the temperature remains below 10 °C.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the starting material is consumed, cool the mixture to 0 °C and slowly quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Extract the aqueous residue with diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield crude 6-Bromo-2-hexanol.

  • Purify the crude product by silica (B1680970) gel column chromatography (e.g., using a hexane/ethyl acetate (B1210297) gradient) to obtain the pure alcohol.

Spectroscopic Data Acquisition

• NMR Spectroscopy (¹H and ¹³C):

  • Dissolve a small amount (5-10 mg) of purified 6-Bromo-2-hexanol in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard.

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire the spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Process the spectra (Fourier transform, phase correction, and baseline correction) to obtain the final ¹H and ¹³C NMR spectra.

• IR Spectroscopy:

  • As 6-Bromo-2-hexanol is a liquid, acquire the spectrum using a neat sample.

  • Place a drop of the liquid between two KBr or NaCl salt plates to create a thin film.

  • Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

  • Record the spectrum using a Fourier-Transform Infrared (FT-IR) spectrometer over a range of 4000-400 cm⁻¹.

• Mass Spectrometry:

  • Introduce a dilute solution of the sample (e.g., in methanol or acetonitrile) into the mass spectrometer.

  • For volatile compounds, Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for simultaneous separation and analysis.

  • Use Electron Ionization (EI) at 70 eV to generate fragments.

  • Acquire the mass spectrum over a suitable m/z range (e.g., 40-250 amu).

Visualization of Analytical Workflow

The following diagrams illustrate the logical process for structure elucidation and the predicted fragmentation behavior of the molecule.

Caption: Logical workflow for the structure elucidation of 6-Bromo-2-hexanol.

Caption: Key predicted fragmentation pathways for 6-Bromo-2-hexanol in EI-MS.

Conclusion

The definitive structure of 6-Bromo-2-hexanol can be elucidated through a synergistic application of modern spectroscopic techniques. Mass spectrometry will confirm the molecular weight and the presence of a bromine atom. IR spectroscopy will identify the hydroxyl functional group. Finally, ¹H and ¹³C NMR spectroscopy will unambiguously establish the connectivity of the carbon skeleton, placing the hydroxyl group at the C2 position and the bromine atom at the C6 position, thereby distinguishing it from all other isomers. The protocols and predicted data herein serve as a robust guide for the synthesis and characterization of this compound.

References

• 1. 6-Bromo-2-hexanol | C6H13BrO | CID 12466008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 6-Bromohexan-2-one|CAS 10226-29-6|Supplier [benchchem.com]
• 4. chembk.com [chembk.com]

An In-depth Technical Guide on the Physical Properties of 6-Bromo-2-hexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 6-Bromo-2-hexanol. Due to a scarcity of experimentally determined data for this specific compound, this document presents predicted values derived from computational models, alongside experimentally determined values for its structural isomer, 6-Bromo-1-hexanol, for comparative purposes.

This guide is intended to serve as a valuable resource for professionals in organic synthesis, medicinal chemistry, and materials science, offering detailed experimental protocols for the determination of key physical properties and a plausible synthetic pathway.

Core Physical and Chemical Properties

The physical characteristics of 6-Bromo-2-hexanol are crucial for its application in synthesis, purification, and formulation. The following table summarizes key quantitative data.

Property	Predicted Value (6-Bromo-2-hexanol)	Experimental Value (6-Bromo-1-hexanol)
Molecular Formula	C₆H₁₃BrO	C₆H₁₃BrO
Molecular Weight	181.07 g/mol	181.07 g/mol [1]
Boiling Point	Not Available	105-106 °C at 5 mmHg[1]
Density	Not Available	1.384 g/mL at 25 °C[1]
Refractive Index	Not Available	n20/D 1.482[1]
Solubility in Water	Not Available	2485 mg/L at 25 °C (estimated)[2]
Solubility (Organic)	Not Available	Soluble in chloroform (B151607) and methanol[3][4]

Plausible Synthesis of 6-Bromo-2-hexanol

A viable synthetic route to 6-Bromo-2-hexanol involves the anti-Markovnikov hydrobromination of 5-hexen-2-ol (B1606890). This reaction adds HBr across the double bond in a way that the bromine atom attaches to the less substituted carbon, which can be achieved using radical initiators.

A plausible synthetic workflow for 6-Bromo-2-hexanol.

Experimental Protocol: Synthesis via Anti-Markovnikov Hydrobromination

Objective: To synthesize 6-Bromo-2-hexanol from 5-hexen-2-ol.

Materials:

• 5-hexen-2-ol

• Hydrobromic acid (HBr) in a suitable solvent or HBr gas

• A radical initiator (e.g., azobisisobutyronitrile - AIBN, or benzoyl peroxide)

• Inert solvent (e.g., hexane)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Diethyl ether or other suitable extraction solvent

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 5-hexen-2-ol and the radical initiator (e.g., AIBN) in an inert solvent like hexane.

• Introduce hydrobromic acid to the solution. This can be done by bubbling HBr gas through the mixture or by adding a solution of HBr, while ensuring the reaction is shielded from light to prevent unwanted side reactions.

• Gently heat the mixture to initiate the radical reaction, typically to the reflux temperature of the solvent.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Carefully quench the reaction by washing with a saturated solution of sodium bicarbonate to neutralize any remaining acid.

• Transfer the mixture to a separatory funnel and extract the product into an organic solvent such as diethyl ether.

• Wash the combined organic layers with brine, then dry over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by vacuum distillation or flash column chromatography to yield pure 6-Bromo-2-hexanol.

Experimental Protocols for Physical Property Determination

The following sections detail generalized, standard experimental procedures that can be employed to determine the physical properties of 6-Bromo-2-hexanol.

Boiling Point Determination (Micro-scale Method)

The boiling point is a critical indicator of purity. The micro-scale method is suitable for small sample quantities.

Workflow for boiling point determination.

Procedure:

• Place a small amount (a few milliliters) of 6-Bromo-2-hexanol into a small test tube or fusion tube.

• Insert a capillary tube, sealed at one end, into the liquid with the open end down.

• Attach the test tube to a thermometer.

• Heat the assembly in a Thiele tube or an oil bath.

• Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from the open end.

• When a continuous and rapid stream of bubbles is observed, remove the heat source.

• The boiling point is the temperature at which the bubbling stops and the liquid begins to be drawn up into the capillary tube.

Density Measurement

Density can be determined gravimetrically using a pycnometer or simply a graduated cylinder and a balance.

Procedure:

• Weigh a clean, dry measuring cylinder on an analytical balance and record its mass (m₁).

• Add a known volume (e.g., 5 or 10 mL) of 6-Bromo-2-hexanol to the measuring cylinder. Record the exact volume (V), reading from the bottom of the meniscus.

• Weigh the measuring cylinder with the liquid and record the new mass (m₂).

• The mass of the liquid (m) is calculated as m₂ - m₁.

• The density (ρ) is calculated using the formula: ρ = m / V.

Refractive Index Measurement

The refractive index is a measure of how light propagates through the substance and is a useful property for identification and purity assessment. It is measured using a refractometer.

Procedure:

• Ensure the prism of the refractometer is clean and dry.

• Calibrate the instrument, typically with distilled water.

• Place a few drops of 6-Bromo-2-hexanol onto the prism.

• Close the prism and allow the sample to reach thermal equilibrium with the instrument (e.g., 20 °C).

• Look through the eyepiece and adjust the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

• Read the refractive index value from the scale.

Solubility Determination

A qualitative assessment of solubility in various solvents is fundamental for designing reaction and purification protocols.

Procedure:

• Place a small, measured amount of 6-Bromo-2-hexanol (e.g., 0.1 mL) into a series of test tubes.

• To each test tube, add a small volume (e.g., 1 mL) of a different solvent (e.g., water, ethanol, hexane, acetone, toluene).

• Vigorously shake or vortex each tube for a set period.

• Observe whether the 6-Bromo-2-hexanol dissolves completely to form a homogeneous solution or if it remains as a separate phase.

• Record the substance as soluble, partially soluble, or insoluble in each solvent. Based on its structure, it is expected to be soluble in polar organic solvents and have limited solubility in water.[4]

References

• 1. 6-溴-1-己醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 6-bromo-1-hexanol, 4286-55-9 [thegoodscentscompany.com]
• 3. 6-Bromo-1-hexanol CAS#: 4286-55-9 [m.chemicalbook.com]
• 4. Page loading... [guidechem.com]

Spectroscopic Profile of 6-Bromo-2-hexanol: A Technical Guide

For Immediate Release

This technical guide provides a detailed overview of the predicted spectroscopic data for 6-Bromo-2-hexanol, a halogenated alcohol of interest to researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug development. Due to the limited availability of experimental spectra for 6-Bromo-2-hexanol in public databases, this document presents predicted spectroscopic characteristics based on established principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). Data from analogous compounds, such as 2-hexanol (B165339) and other bromoalkanes, are used for comparative analysis.

Predicted ¹H NMR Spectroscopic Data

The ¹H NMR spectrum of 6-Bromo-2-hexanol is expected to exhibit distinct signals corresponding to the different proton environments in the molecule. The chemical shifts are influenced by the electronegativity of the bromine and oxygen atoms.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns for 6-Bromo-2-hexanol

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
H1 (CH₃-C)	~1.2	Doublet	3H
H2 (CH(OH))	~3.8	Multiplet	1H
H3, H4, H5 (-CH₂-)	1.4 - 2.0	Multiplets	6H
H6 (-CH₂Br)	~3.4	Triplet	2H
OH	Variable	Singlet (broad)	1H

Predicted ¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The chemical shifts are influenced by the neighboring atoms, with carbons attached to the electronegative bromine and oxygen atoms appearing further downfield.

Table 2: Predicted ¹³C NMR Chemical Shifts for 6-Bromo-2-hexanol

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C1 (CH₃)	~23
C2 (CHOH)	~68
C3	~39
C4	~25
C5	~32
C6 (CH₂Br)	~33

Predicted Infrared (IR) Spectroscopic Data

The IR spectrum is used to identify the functional groups present in a molecule. For 6-Bromo-2-hexanol, the key characteristic absorptions would be from the hydroxyl (O-H) and the carbon-bromine (C-Br) bonds.

Table 3: Predicted Characteristic IR Absorption Bands for 6-Bromo-2-hexanol

Functional Group	Predicted Absorption Range (cm⁻¹)	Bond Vibration
O-H (Alcohol)	3200-3600 (broad)	Stretching
C-H (Alkane)	2850-3000	Stretching
C-O (Alcohol)	1050-1150	Stretching
C-Br	500-600	Stretching

Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. Due to the presence of bromine, the mass spectrum of 6-Bromo-2-hexanol will show a characteristic M+2 peak of nearly equal intensity to the molecular ion peak, owing to the two major isotopes of bromine (⁷⁹Br and ⁸¹Br).

Table 4: Predicted Key Mass-to-Charge Ratios (m/z) for 6-Bromo-2-hexanol

m/z	Interpretation
180/182	Molecular ion peak ([M]⁺)
162/164	Loss of H₂O ([M-18]⁺)
101	Loss of Br ([M-79/81]⁺)
45	[C₂H₅O]⁺ fragment

Experimental Protocols

The acquisition of spectroscopic data for haloalkanes generally follows standard procedures.

NMR Spectroscopy: A sample of the compound is dissolved in a deuterated solvent (e.g., CDCl₃) and placed in an NMR tube. ¹H and ¹³C NMR spectra are recorded on a spectrometer, typically operating at a frequency of 300 MHz or higher for ¹H NMR.

IR Spectroscopy: A thin film of the neat liquid is placed between two salt plates (e.g., NaCl or KBr), or the sample is analyzed using an Attenuated Total Reflectance (ATR) accessory. The spectrum is recorded using an FTIR spectrometer.

Mass Spectrometry: The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and purification. Electron ionization (EI) is a common method for generating ions, which are then separated based on their mass-to-charge ratio.

Visualizations

The following diagrams illustrate the relationships between the spectroscopic methods and the information they provide, as well as a general workflow for spectroscopic analysis.

Caption: Relationship between spectroscopic methods and structural information.

Caption: A generalized workflow for spectroscopic analysis.

Navigating the Synthesis and Procurement of 6-Bromo-2-hexanol: A Technical Guide for Researchers

For scientists and professionals engaged in drug discovery and development, the sourcing of specific chemical intermediates is a critical step. This technical guide addresses the procurement and synthesis of 6-Bromo-2-hexanol, a molecule of interest for organic synthesis. Due to its limited commercial availability, this guide provides a comprehensive overview of sourcing strategies for key precursors and detailed experimental protocols for its synthesis, alongside data on its readily available isomer, 6-Bromo-1-hexanol, as a valuable point of reference.

Sourcing Strategies: Precursors to 6-Bromo-2-hexanol

Direct sourcing of 6-Bromo-2-hexanol for research purposes is challenging due to a lack of readily available stock from major chemical suppliers. However, two closely related compounds, 6-Bromo-1-hexanol and 6-bromo-2-hexanone, are commercially available and serve as excellent starting points for synthesis or as alternative reagents.

Suppliers of 6-Bromo-1-hexanol

6-Bromo-1-hexanol is a versatile bifunctional molecule widely used as a synthetic intermediate and cross-linking reagent.[1] Numerous suppliers offer this compound in research-grade qualities.

Supplier	Product Name	Purity	CAS Number
Sigma-Aldrich	6-Bromo-1-hexanol	97%	4286-55-9
Thermo Scientific Chemicals	6-Bromo-1-hexanol, 96%	96%	4286-55-9
Santa Cruz Biotechnology	6-Bromo-1-hexanol	-	4286-55-9
BroadPharm	6-Bromo-1-hexanol	98%	4286-55-9
MedChemExpress	6-Bromo-1-hexanol	-	4286-55-9

Suppliers of 6-bromo-2-hexanone

6-bromo-2-hexanone is a key precursor for the synthesis of 6-Bromo-2-hexanol through reduction.

Supplier	Product Name	Purity	CAS Number
Santa Cruz Biotechnology	6-Bromo-2-hexanone	-	10226-29-6
Sigma-Aldrich	6-bromo-2-hexanone	-	10226-29-6

Synthesis of 6-Bromo-2-hexanol

A feasible and common method for the synthesis of 6-Bromo-2-hexanol is the reduction of the corresponding ketone, 6-bromo-2-hexanone.

Experimental Protocol: Reduction of 6-bromo-2-hexanone

This protocol outlines the reduction of 6-bromo-2-hexanone to 6-Bromo-2-hexanol using sodium borohydride (B1222165), a mild and selective reducing agent.

Materials:

• 6-bromo-2-hexanone

• Sodium borohydride (NaBH₄)

• Methanol (B129727) (or Ethanol)

• Dichloromethane (B109758) (or Diethyl ether)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 6-bromo-2-hexanone in methanol in a round-bottom flask and cool the solution in an ice bath.

• Slowly add sodium borohydride to the stirred solution. The molar ratio of NaBH₄ to the ketone is typically 1:1, though a slight excess of NaBH₄ can be used.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully add a saturated aqueous solution of ammonium chloride to quench the excess sodium borohydride.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with dichloromethane or diethyl ether.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 6-Bromo-2-hexanol.

• The crude product can be purified by silica (B1680970) gel column chromatography.

Workflow for the synthesis of 6-Bromo-2-hexanol.

The Isomer: 6-Bromo-1-hexanol as a Research Tool

While 6-Bromo-2-hexanol has limited documented applications, its isomer, 6-Bromo-1-hexanol, is a well-characterized reagent in drug development, primarily utilized as a linker.[1][2]

Physicochemical Properties of 6-Bromo-1-hexanol

Property	Value
Molecular Formula	C₆H₁₃BrO
Molecular Weight	181.07 g/mol
CAS Number	4286-55-9
Appearance	Clear colorless to slightly yellow liquid
Boiling Point	105-106 °C at 5 mmHg
Density	1.384 g/mL at 25 °C

Applications in Drug Development

6-Bromo-1-hexanol's bifunctional nature, with a terminal hydroxyl group and a bromo group, makes it an ideal linker to modify the properties of parent drug molecules.[2]

Synthesis of NSAID Analogues: A notable application is in the preparation of nitric oxide (NO)-donating analogues of the non-steroidal anti-inflammatory drug (NSAID), Sulindac.[1] These analogues are being explored for their potential anticancer properties.[1] The synthesis involves the esterification of Sulindac's carboxylic acid group with the hydroxyl group of 6-Bromo-1-hexanol, followed by the displacement of the bromine with an NO-donating moiety.[1]

Synthesis of NO-donating Sulindac analogues.

Synthesis of Paracetamol Derivatives: 6-Bromo-1-hexanol is also used to synthesize derivatives of paracetamol (acetaminophen).[2] The phenolic hydroxyl group of paracetamol is etherified with 6-Bromo-1-hexanol via a Williamson ether synthesis.[2] This modification can alter the drug's lipophilicity and metabolic profile.[2]

Experimental Protocol: Synthesis of 6-Bromo-1-hexanol

A common laboratory-scale synthesis involves the selective monobromination of 1,6-hexanediol (B165255).[1]

Materials:

• 1,6-hexanediol

• 48% Hydrobromic acid (HBr)

• Toluene (B28343)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• A mixture of 1,6-hexanediol and 48% aqueous hydrobromic acid in toluene is heated to reflux in a flask equipped with a Dean-Stark trap.[1]

• The reaction is refluxed for 18-24 hours to azeotropically remove water.[1]

• After cooling, the mixture is washed with saturated aqueous NaHCO₃ solution and then with water.[1]

• The organic layer is dried over anhydrous Na₂SO₄, and the solvent is removed under reduced pressure.[1]

• The crude product is purified by silica gel column chromatography or high vacuum distillation.[1][3]

Experimental workflow for 6-Bromo-1-hexanol synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Navigating the Uncharted: A Technical Guide to the Safety and Handling of 6-Bromo-2-hexanol

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

6-Bromo-2-hexanol is a halogenated alcohol with potential applications as an intermediate in organic synthesis, particularly in the development of novel pharmaceutical compounds. Due to the limited availability of specific safety data, this document provides a comprehensive overview of its presumed properties, hazards, and handling procedures based on the well-documented characteristics of its structural isomer, 6-Bromo-1-hexanol, and related compounds. This guide is intended to equip researchers and drug development professionals with the necessary information to handle 6-Bromo-2-hexanol with the utmost care and to encourage the generation of specific safety data for this compound.

Physicochemical and Toxicological Data

The following tables summarize the known quantitative data for 6-Bromo-1-hexanol, which can be used as a conservative estimate for the properties of 6-Bromo-2-hexanol.

Table 1: Physicochemical Properties of 6-Bromo-1-hexanol

Property	Value
Molecular Formula	C₆H₁₃BrO
Molecular Weight	181.07 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	105-106 °C at 5 mmHg
Density	1.384 g/mL at 25 °C
Refractive Index	n20/D 1.482
Solubility	Soluble in chloroform (B151607) and methanol.[1][2] Poor solubility in water.[2]
Storage Temperature	2-8°C

Table 2: Hazard Information for 6-Bromo-1-hexanol

Hazard	Classification & Statement
GHS Classification	Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific target organ toxicity — single exposure (Category 3), Respiratory system
Signal Word	Warning
Hazard Statements	H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.
Precautionary Statements	P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501

Note: The toxicological properties of 6-Bromo-2-hexanol have not been fully investigated. Based on its structure as a brominated alcohol, it should be handled as a substance that is potentially harmful if inhaled, ingested, or absorbed through the skin. Long-term exposure to secondary alcohols may have effects on the nervous system.[3]

Experimental Protocols

Due to the absence of specific experimental protocols for 6-Bromo-2-hexanol, a detailed methodology for the synthesis of its isomer, 6-Bromo-1-hexanol, is provided as a representative example of a procedure involving a bromo-alkanol.

Synthesis of 6-Bromo-1-hexanol from 1,6-Hexanediol[5]

This protocol describes the selective monobromination of 1,6-hexanediol (B165255) using hydrobromic acid.

Materials:

• 1,6-Hexanediol

• 48% aqueous Hydrobromic Acid (HBr)

• Toluene

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• n-Hexane

• Ethyl acetate (B1210297)

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve 1.0 equivalent of 1,6-hexanediol in toluene.

• Add 1.2 equivalents of 48% aqueous hydrobromic acid to the flask.[4]

• Heat the reaction mixture to reflux. Water generated during the reaction is azeotropically removed using the Dean-Stark trap.[4]

• Maintain the reflux for 18-24 hours.[4] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash it several times with a saturated aqueous NaHCO₃ solution, followed by washing with water.[4]

• Separate the organic layer and dry it over anhydrous Na₂SO₄.[4]

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a mixture of n-hexane and ethyl acetate as the eluent to obtain pure 6-Bromo-1-hexanol.[4]

Visualizing Safe Handling and Synthesis Workflows

The following diagrams, generated using Graphviz, illustrate a logical workflow for the safe handling of brominated alcohols and a general experimental workflow for the synthesis of 6-Bromo-1-hexanol.

Caption: A logical workflow for the safe handling of brominated alcohols.

Caption: Experimental workflow for the synthesis of 6-Bromo-1-hexanol.

Reactivity and Incompatibilities

Brominated alcohols are generally stable under normal conditions. However, they are incompatible with strong oxidizing agents, acid chlorides, and acid anhydrides.[1] The bromine atom can participate in nucleophilic substitution reactions, and the alcohol group can undergo esterification and oxidation.

Handling and Storage

Engineering Controls:

• Work in a well-ventilated area, preferably in a certified chemical fume hood.

• Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene) and a flame-retardant lab coat.

• Respiratory Protection: If working outside of a fume hood or if aerosols may be generated, use a NIOSH-approved respirator with an organic vapor cartridge.

Handling:

• Avoid contact with skin, eyes, and clothing.

• Avoid inhalation of vapors or mists.

• Keep away from heat, sparks, and open flames.

• Use non-sparking tools.

• Handle in accordance with good industrial hygiene and safety practices.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

• The recommended storage temperature is 2-8°C.

• Store away from incompatible materials.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, silica gel, acid binder, universal binder, sawdust) and place it in a suitable, closed container for disposal.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations. This material should be treated as hazardous waste. Do not empty into drains.

This technical guide provides a framework for the safe handling of 6-Bromo-2-hexanol based on available data for similar compounds. It is imperative that future research on this compound includes thorough safety and toxicological evaluations to ensure the well-being of all personnel in research and development settings.

References

• 1. 6-Bromo-1-hexanol CAS#: 4286-55-9 [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. ICSC 0488 - 2-HEXANOL [chemicalsafety.ilo.org]
• 4. benchchem.com [benchchem.com]

Technical Guide to 6-Bromo-2-hexanol: A Safety and Handling Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-2-hexanol is a halogenated alcohol of interest in organic synthesis and potentially in the development of novel pharmaceutical intermediates. Its bifunctional nature, possessing both a hydroxyl group and a bromine atom, allows for a variety of chemical transformations. However, the lack of specific safety and toxicological data for this isomer necessitates a cautious approach to its handling, storage, and disposal. This technical guide aims to provide a summary of the available information and general safety protocols applicable to this class of compounds.

Physicochemical and Toxicological Data

Quantitative data for 6-Bromo-2-hexanol is sparse. The following tables summarize the available computed data for 6-Bromo-2-hexanol and the experimentally derived data for the closely related isomer, 6-Bromo-1-hexanol, for comparative purposes.

Table 1: Physicochemical Properties of 6-Bromo-2-hexanol and Related Compounds

Property	6-Bromo-2-hexanol (Computed)	6-Bromo-1-hexanol (Experimental)	6-Bromo-2-methyl-2-hexanol (Computed)
Molecular Formula	C₆H₁₃BrO[1]	C₆H₁₃BrO[2]	C₇H₁₅BrO[3]
Molecular Weight	181.07 g/mol	181.07 g/mol [2]	195.10 g/mol [3]
CAS Number	Not readily available	4286-55-9[2]	131711-78-9[4]
Boiling Point	Not available	105-106 °C at 5 mmHg	Not available
Density	Not available	1.384 g/mL at 25 °C	Not available
Refractive Index	Not available	n20/D 1.482	Not available

Table 2: Toxicological and Safety Data for 6-Bromo-1-hexanol (for reference)

Hazard Category	Classification	Precautionary Statements
Skin Corrosion/Irritation	Category 2[5]	H315: Causes skin irritation.[5]
Serious Eye Damage/Irritation	Category 2[5]	H319: Causes serious eye irritation.
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory system)[5]	H335: May cause respiratory irritation.

Experimental Protocols

Specific experimental protocols for the synthesis or use of 6-Bromo-2-hexanol are not well-documented in publicly accessible literature. However, a general method for the synthesis of a related compound, 6-Bromohexan-2-one, involves the Swern oxidation of 6-bromohexan-2-ol.[6]

For the synthesis of the related isomer, 6-Bromo-1-hexanol, a common method is the selective monobromination of 1,6-hexanediol (B165255) using hydrobromic acid in toluene.[7][8]

General Laboratory Handling Workflow

The following diagram illustrates a general workflow for the safe handling of hazardous chemical reagents like bromoalkanes in a laboratory setting.

Caption: General workflow for safe laboratory handling of chemical reagents.

Hazard Identification and Safety Precautions

Based on the data for 6-Bromo-1-hexanol and the general properties of bromoalkanes, 6-Bromo-2-hexanol should be treated as a hazardous substance.

Potential Hazards:

• Skin and Eye Irritant: Contact may cause skin irritation and serious eye irritation.[5]

• Respiratory Irritant: Inhalation of vapors may cause respiratory tract irritation.[5]

• Harmful if Swallowed: Ingestion may be harmful. The toxicological properties have not been fully investigated.[9]

Recommended Safety Precautions:

• Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood to minimize inhalation exposure.[10]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles and a face shield.[10]

  • Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are mandatory. Inspect gloves before use and change them frequently.[10]

  • Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved respirator with an appropriate cartridge.[10]

• Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mists. Wash hands thoroughly after handling.[11]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9] Keep away from incompatible materials such as strong oxidizing agents, acid anhydrides, and acid chlorides.[12]

• Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal.[9]

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

• Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration.[12]

• Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[12]

• Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[12]

• Ingestion: Do NOT induce vomiting. Clean mouth with water.[12]

Logical Relationships in Safe Chemical Handling

The following diagram illustrates the logical dependencies for ensuring safety when working with potentially hazardous chemicals.

Caption: Logical dependencies for ensuring laboratory safety.

Conclusion

While 6-Bromo-2-hexanol presents potential as a synthetic intermediate, the current lack of comprehensive safety data necessitates a highly cautious and informed approach to its use. Researchers, scientists, and drug development professionals must rely on the safety profiles of analogous compounds and adhere to stringent general laboratory safety protocols. It is imperative to conduct a thorough, substance-specific risk assessment before any handling of 6-Bromo-2-hexanol and to assume it possesses hazards similar to or greater than its isomers until proven otherwise.

References

• 1. 6-Bromo-2-hexanol | C6H13BrO | CID 12466008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. 6-Bromo-2-methyl-2-hexanol | C7H15BrO | CID 11446886 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. 6-Bromohexan-2-one|CAS 10226-29-6|Supplier [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Sciencemadness Discussion Board - 6-Bromo-1-hexanol synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. benchchem.com [benchchem.com]
• 11. dept.harpercollege.edu [dept.harpercollege.edu]
• 12. fishersci.com [fishersci.com]

Navigating the Solubility Landscape of 6-Bromo-2-hexanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-2-hexanol is a halogenated alcohol with potential applications in organic synthesis and as an intermediate in the development of novel chemical entities. A thorough understanding of its solubility in various organic solvents is paramount for its effective use in reaction design, purification processes, and formulation development. This technical guide provides a comprehensive overview of the theoretical solubility profile of 6-Bromo-2-hexanol, a detailed experimental protocol for its solubility determination, and qualitative solubility data for its structural isomer, 6-Bromo-1-hexanol, to serve as a practical reference.

It is important to note that a comprehensive search of scientific literature and chemical databases did not yield specific quantitative solubility data for 6-Bromo-2-hexanol. This guide, therefore, focuses on providing a robust framework for researchers to predict and experimentally determine the solubility of this compound.

Theoretical Solubility Profile of 6-Bromo-2-hexanol

The solubility of a compound is primarily governed by its molecular structure and the principle of "like dissolves like." 6-Bromo-2-hexanol possesses a six-carbon aliphatic chain, a hydroxyl (-OH) group at the second position, and a bromine (Br) atom at the sixth position. This structure imparts both polar and non-polar characteristics to the molecule.

• Polar Characteristics: The hydroxyl group is capable of forming hydrogen bonds, which will favor solubility in polar protic solvents such as alcohols (e.g., methanol, ethanol). The carbon-bromine bond also contributes to the molecule's overall polarity.

• Non-polar Characteristics: The hexyl carbon chain is non-polar and will contribute to its solubility in non-polar or weakly polar solvents through van der Waals interactions.

Based on this structure, 6-Bromo-2-hexanol is expected to be miscible with a wide range of common organic solvents. Its solubility is likely to be high in polar aprotic solvents like acetone (B3395972) and ethyl acetate, as well as in alcohols. Due to the presence of the polar hydroxyl group, its solubility in very non-polar solvents like hexanes might be more limited compared to a non-hydroxylated bromohexane.

Compared to its isomer, 6-Bromo-1-hexanol, the secondary position of the hydroxyl group in 6-Bromo-2-hexanol may introduce slight differences in solubility due to steric hindrance, potentially affecting its hydrogen bonding capability. However, the overall solubility trends are expected to be similar.

Data Presentation: Qualitative Solubility of 6-Bromo-1-hexanol

In the absence of specific data for 6-Bromo-2-hexanol, the qualitative solubility of its primary alcohol isomer, 6-Bromo-1-hexanol, can provide a useful, albeit approximate, indication of its behavior in certain organic solvents.

Solvent	Chemical Formula	Type	Reported Solubility of 6-Bromo-1-hexanol
Chloroform	CHCl₃	Polar Aprotic	Soluble[1][2][3]
Methanol	CH₃OH	Polar Protic	Soluble[1][2][3]

Note: This data is for the structural isomer 6-Bromo-1-hexanol and should be used as an estimation for 6-Bromo-2-hexanol. Experimental verification is highly recommended.

Experimental Protocol: Determination of Solubility via the Shake-Flask Method

The following is a detailed, generalized protocol for the experimental determination of the solubility of a liquid compound like 6-Bromo-2-hexanol in various organic solvents. The shake-flask method is a widely accepted and reliable technique for generating thermodynamic solubility data.[4][5][6][7]

Objective: To determine the equilibrium solubility of 6-Bromo-2-hexanol in a selection of organic solvents at a controlled temperature.

Materials:

• High-purity 6-Bromo-2-hexanol

• Selected organic solvents (e.g., methanol, ethanol, acetone, diethyl ether, ethyl acetate, hexanes) of analytical grade

• Analytical balance (accurate to at least 0.1 mg)

• Glass vials with PTFE-lined screw caps

• Constant temperature orbital shaker or water bath

• Calibrated positive displacement pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector (e.g., FID for GC, RI or UV for HPLC)

• Volumetric flasks and other standard laboratory glassware

Procedure:

• Preparation of Solvent: Ensure all solvents are degassed, if necessary, to prevent bubble formation during the experiment.

• Sample Preparation: Add a known volume (e.g., 2 mL) of the chosen organic solvent to several vials.

• Addition of Solute: Add an excess amount of 6-Bromo-2-hexanol to each vial. An excess is confirmed by the presence of a separate liquid phase of the solute after vigorous mixing.

• Equilibration: Securely cap the vials and place them in a constant temperature orbital shaker or water bath set to the desired temperature (e.g., 25 °C). The samples should be agitated for a sufficient period to reach equilibrium. This can range from 24 to 72 hours, depending on the solvent and solute.[7] It is advisable to test different time points (e.g., 24, 48, and 72 hours) to ensure equilibrium has been reached, which is indicated by a plateau in the measured concentration.[7]

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed at the controlled temperature for a sufficient time to allow for complete phase separation.

• Sampling: Carefully withdraw an aliquot of the supernatant (the solvent phase saturated with the solute) using a syringe. Avoid disturbing the undissolved solute phase.

• Filtration: Immediately filter the withdrawn sample through a syringe filter into a clean, pre-weighed vial. This step is crucial to remove any undissolved microdroplets of the solute.

• Quantification:

  • Prepare a series of calibration standards of 6-Bromo-2-hexanol in the respective solvent of known concentrations.

  • Analyze the filtered saturated solution and the calibration standards using a validated analytical method (GC or HPLC).

  • Construct a calibration curve by plotting the analytical signal versus the concentration of the standards.

  • Determine the concentration of 6-Bromo-2-hexanol in the saturated solution by interpolation from the calibration curve.

• Data Reporting: Express the solubility in standard units such as grams per liter (g/L), moles per liter (mol/L), or as a mass/mass or volume/volume percentage.

Mandatory Visualization

Caption: Workflow for the experimental determination of solubility.

Conclusion

References

• 1. Page loading... [wap.guidechem.com]
• 2. 6-Bromo-1-hexanol, 96% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. Page loading... [guidechem.com]
• 4. enamine.net [enamine.net]
• 5. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 7. quora.com [quora.com]

Chirality of 6-Bromo-2-hexanol and its Enantiomers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Bromo-2-hexanol is a chiral molecule possessing a stereocenter at the C-2 position, leading to the existence of two enantiomers: (R)-6-Bromo-2-hexanol and (S)-6-Bromo-2-hexanol. While the racemic mixture is commercially available, detailed studies on the synthesis, separation, and specific biological activities of the individual enantiomers are not extensively reported in publicly available literature. This technical guide provides a comprehensive overview of the chirality of 6-Bromo-2-hexanol, outlines established methodologies for the synthesis of the racemate, and presents potential strategies for enantiomeric separation. Furthermore, it details hypothetical experimental protocols and data presentation formats to guide future research in characterizing and evaluating the distinct properties of each enantiomer, a critical step in drug discovery and development where stereochemistry often dictates therapeutic efficacy and safety.

Introduction to the Chirality of 6-Bromo-2-hexanol

Chirality is a fundamental property of molecules that are non-superimposable on their mirror images. In the case of 6-Bromo-2-hexanol, the carbon atom at the second position (C-2) is bonded to four different substituents: a hydroxyl group (-OH), a hydrogen atom (-H), a methyl group (-CH₃), and a (CH₂)₄Br group. This makes the C-2 carbon a chiral center, also known as a stereocenter. The presence of this single chiral center gives rise to a pair of enantiomers, designated as (R) and (S) based on the Cahn-Ingold-Prelog priority rules.

Enantiomers share identical physical and chemical properties in an achiral environment, such as melting point, boiling point, and solubility. However, they exhibit different interactions with other chiral entities, including polarized light and biological systems like enzymes and receptors. This differentiation is of paramount importance in pharmacology, as the two enantiomers of a chiral drug can have vastly different pharmacological activities and metabolic fates.

Physicochemical Properties of 6-Bromo-2-hexanol (Racemic)

Property	Value
Molecular Formula	C₆H₁₃BrO
Molecular Weight	181.07 g/mol
Appearance	Liquid (predicted)
Boiling Point	Not reported
Density	Not reported
CAS Number	12466008-08-9 (for the racemate)

Synthesis of Racemic 6-Bromo-2-hexanol

A common synthetic route to racemic 6-Bromo-2-hexanol would involve the reduction of the corresponding ketone, 6-bromo-2-hexanone.

Experimental Protocol: Synthesis of Racemic 6-Bromo-2-hexanol

Materials:

• 6-Bromo-2-hexanone

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (B129727) (MeOH)

• Dichloromethane (B109758) (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Dissolve 6-bromo-2-hexanone (1 equivalent) in methanol in a round-bottom flask at 0 °C under a nitrogen atmosphere.

• Slowly add sodium borohydride (1.1 equivalents) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of 1 M HCl at 0 °C until the effervescence ceases.

• Remove the methanol under reduced pressure.

• Partition the residue between dichloromethane and water.

• Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude racemic 6-Bromo-2-hexanol.

• Purify the crude product by silica (B1680970) gel column chromatography.

Synthesis of Racemic 6-Bromo-2-hexanol

Enantiomeric Separation

The separation of the (R)- and (S)-enantiomers from the racemic mixture is a crucial step. This can be achieved through several methods, with chiral chromatography being one of the most common and effective techniques.

Experimental Protocol: Chiral High-Performance Liquid Chromatography (HPLC) Separation

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Chiral stationary phase (CSP) column (e.g., a polysaccharide-based column like Chiralcel OD-H or Chiralpak AD-H).

Mobile Phase:

• A mixture of n-hexane and isopropanol (B130326) is a common mobile phase for normal-phase chiral separations. The exact ratio needs to be optimized to achieve baseline separation of the enantiomers.

Procedure:

• Dissolve a small amount of racemic 6-Bromo-2-hexanol in the mobile phase.

• Equilibrate the chiral column with the mobile phase at a constant flow rate until a stable baseline is achieved.

• Inject the sample onto the column.

• Monitor the elution profile using the UV detector. The two enantiomers will interact differently with the chiral stationary phase and will therefore have different retention times, resulting in two separate peaks.

• Collect the fractions corresponding to each peak to isolate the individual enantiomers.

• Analyze the enantiomeric purity of each collected fraction by re-injecting a small aliquot onto the same chiral column.

Chiral HPLC Separation Workflow

Characterization of Enantiomers

Once separated, the individual enantiomers must be characterized to confirm their identity and enantiomeric purity. A key technique for characterizing enantiomers is polarimetry, which measures the rotation of plane-polarized light.

Experimental Protocol: Polarimetry

Instrumentation:

• Polarimeter

Procedure:

• Prepare a solution of a known concentration of the purified enantiomer in a suitable achiral solvent (e.g., ethanol (B145695) or chloroform).

• Calibrate the polarimeter with the pure solvent.

• Fill the polarimeter cell with the sample solution, ensuring no air bubbles are present.

• Measure the observed rotation (α).

• Calculate the specific rotation [α] using the formula: [α] = α / (c * l) where:

  • α is the observed rotation in degrees.

  • c is the concentration in g/mL.

  • l is the path length of the cell in decimeters (dm).

The two enantiomers will rotate plane-polarized light to an equal but opposite extent. For example, if the (R)-enantiomer has a specific rotation of +X°, the (S)-enantiomer will have a specific rotation of -X°.

Quantitative Data for Enantiomers (Hypothetical)

As this data is not currently available in the literature, the following table serves as a template for researchers.

Property	(R)-6-Bromo-2-hexanol	(S)-6-Bromo-2-hexanol
Specific Rotation [α] (c=1, solvent)	To be determined	To be determined
Enantiomeric Excess (e.e.)	>99% (after purification)	>99% (after purification)
Retention Time (Chiral HPLC)	To be determined	To be determined

Potential Biological Significance and Future Directions

While no specific biological activities or signaling pathway involvements have been reported for the enantiomers of 6-Bromo-2-hexanol, the principle of stereospecificity in drug action is well-established. The differential interaction of enantiomers with chiral biological macromolecules can lead to one enantiomer being therapeutically active (the eutomer) while the other may be less active, inactive, or even contribute to undesirable side effects (the distomer).

Future research should focus on:

• Developing efficient and scalable methods for the enantioselective synthesis or resolution of 6-Bromo-2-hexanol.

• The full characterization of the physicochemical properties of the individual enantiomers.

• Screening the (R)- and (S)-enantiomers in various biological assays to determine their pharmacological profiles. This could involve assays related to cancer, inflammation, or infectious diseases, where halogenated compounds have shown promise.

Logical Flow for Biological Evaluation

Conclusion

6-Bromo-2-hexanol represents a simple yet important chiral building block whose individual enantiomers remain largely unexplored. This guide provides a foundational framework for researchers to approach the synthesis, separation, and characterization of (R)- and (S)-6-Bromo-2-hexanol. The elucidation of the specific properties and biological activities of these enantiomers will be a valuable contribution to the fields of organic chemistry and drug discovery, potentially unlocking new therapeutic applications.

An In-depth Technical Guide to 6-Bromo-2-hexanol: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Bromo-2-hexanol, a halogenated alcohol with significant potential as a versatile intermediate in organic synthesis and drug development. While detailed historical information on its initial discovery is not extensively documented in readily available literature, its importance lies in its utility as a functionalized six-carbon building block. This document outlines its physicochemical properties, plausible synthetic routes with detailed experimental protocols, and potential applications in the pharmaceutical and chemical industries.

Core Data and Physicochemical Properties

Quantitative data for 6-Bromo-2-hexanol is summarized in the table below. This information is crucial for its handling, characterization, and application in synthetic chemistry.

Property	Value	Source
Molecular Formula	C₆H₁₃BrO	PubChem CID 12466008[1]
Molecular Weight	181.07 g/mol	PubChem CID 12466008[1]
CAS Number	66346-67-2	PubChem CID 12466008[1]
Appearance	Colorless liquid (predicted)	-
Boiling Point	Not available	-
Density	Not available	-
Solubility	Soluble in organic solvents such as chloroform (B151607) and methanol.	General knowledge of similar compounds
IUPAC Name	6-bromohexan-2-ol	PubChem CID 12466008[1]

Synthesis of 6-Bromo-2-hexanol: Experimental Protocols

While specific literature detailing the definitive synthesis of 6-Bromo-2-hexanol is scarce, two primary plausible synthetic routes can be proposed based on established organic chemistry principles: the bromination of 2-hexanol (B165339) and the hydrobromination of a suitable unsaturated precursor.

Method 1: Synthesis from 2-Hexanol via Nucleophilic Substitution

The conversion of a secondary alcohol like 2-hexanol to an alkyl bromide can be achieved using various brominating agents. A common and effective method involves the use of phosphorus tribromide (PBr₃).[2][3][4]

Reaction Scheme:

(Note: This scheme depicts the bromination at the secondary alcohol position. To obtain 6-Bromo-2-hexanol, a starting material with a terminal bromine and a secondary alcohol at the 2-position would be needed, or a multi-step synthesis would be required. The following protocol is for the synthesis of 2-bromohexane (B146007) from 2-hexanol, illustrating the principle of converting a secondary alcohol to a bromide.)

Experimental Protocol:

• Materials:

  • 2-Hexanol

  • Phosphorus tribromide (PBr₃)

  • Anhydrous diethyl ether

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, dissolve 2-hexanol (1.0 equivalent) in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution in an ice bath to 0 °C.

  • Slowly add phosphorus tribromide (0.4 equivalents) dropwise from the dropping funnel with vigorous stirring. Maintain the temperature below 10 °C during the addition.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, carefully pour the mixture over crushed ice.

  • Separate the organic layer and wash it sequentially with cold water, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by fractional distillation under reduced pressure to yield pure 2-bromohexane.

Logical Workflow for Synthesis of 6-Bromo-2-hexanol from a Precursor

References

• 1. 6-Bromo-2-hexanol | C6H13BrO | CID 12466008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Synthesis of Haloalkanes from Alcohols [quimicaorganica.org]
• 4. Preparation of Haloalkane from Alcohol: Methods & Reagents Explained [vedantu.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 6-Bromo-2-hexanol from 1-Hexene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of functionalized alkanols, such as 6-Bromo-2-hexanol, is of significant interest in medicinal chemistry and drug development. These molecules can serve as versatile building blocks and intermediates for the synthesis of more complex bioactive compounds. The presence of both a hydroxyl and a bromo functional group allows for sequential and orthogonal chemical modifications. This document provides a detailed protocol for a proposed two-step synthesis of 6-Bromo-2-hexanol starting from 1-hexene (B165129).

The synthetic route involves an initial Markovnikov hydration of 1-hexene to produce 2-hexanol (B165339), followed by a challenging and non-selective terminal bromination. It is important to note that the direct and selective synthesis of 6-Bromo-2-hexanol from 1-hexene is not a standard transformation and presents significant challenges, particularly in the second step, due to the lack of regioselectivity in the bromination of an unactivated aliphatic chain. The protocol for the second step is provided as a general approach and may require extensive optimization to achieve even modest yields of the desired product. Alternative, more synthetically viable isomers are also discussed.

Proposed Synthetic Pathway

The proposed synthesis of 6-Bromo-2-hexanol from 1-hexene is a two-step process:

• Step 1: Acid-Catalyzed Hydration of 1-Hexene to 2-Hexanol. This reaction follows Markovnikov's rule, where the hydroxyl group adds to the more substituted carbon of the double bond.[1][2][3][4][5]

• Step 2: Free Radical Bromination of 2-Hexanol to 6-Bromo-2-hexanol. This step is theoretically possible but is expected to be low-yielding and produce a mixture of constitutional isomers. The use of a radical initiator is required to achieve bromination at the terminal carbon.

Data Presentation

Table 1: Physicochemical Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
1-Hexene	C₆H₁₂	84.16	63	0.673
2-Hexanol	C₆H₁₄O	102.17	136	0.819
6-Bromo-2-hexanol	C₆H₁₃BrO	181.07	105-106 (at 5 mmHg)	1.384

Table 2: Summary of Reaction Conditions and Expected Outcomes

Step	Reaction	Reagents	Solvent	Expected Yield	Key Considerations
1	Acid-Catalyzed Hydration	1-Hexene, H₂O, H₂SO₄ (cat.)	None	~70-80%	Follows Markovnikov's rule. Potential for ether formation as a side reaction.
2	Free Radical Bromination	2-Hexanol, N-Bromosuccinimide (NBS), Benzoyl Peroxide (BPO)	Carbon Tetrachloride	Low and variable	Non-selective reaction. Will produce a mixture of brominated isomers. Requires careful purification.

Experimental Protocols

Step 1: Synthesis of 2-Hexanol from 1-Hexene (Acid-Catalyzed Hydration)

This protocol is adapted from established procedures for the acid-catalyzed hydration of alkenes.[1][4]

Materials:

• 1-Hexene (10.0 mL, 80.0 mmol)

• Concentrated Sulfuric Acid (H₂SO₄, 7.6 mL)

• Crushed Ice (25 g)

• Deionized Water

• Diethyl Ether

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask (250 mL)

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• To a 250 mL round-bottom flask, add 7.6 mL of concentrated sulfuric acid and cool the flask in an ice bath.

• Slowly add 10.0 mL of 1-hexene to the cold sulfuric acid with constant swirling.

• After the addition is complete, allow the mixture to warm to room temperature and let it stand for 10 minutes.

• Slowly add 25 g of crushed ice to the reaction mixture to hydrolyze the intermediate alkyl sulfate.

• Set up the apparatus for reflux and heat the mixture gently for 10 minutes.

• After cooling, transfer the mixture to a separatory funnel.

• Extract the aqueous layer with two 20 mL portions of diethyl ether.

• Combine the organic extracts and wash them with a saturated sodium bicarbonate solution until the effervescence ceases, followed by a wash with deionized water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the diethyl ether by simple distillation.

• Purify the crude 2-hexanol by fractional distillation, collecting the fraction boiling at approximately 136°C.

• Characterize the product using IR and NMR spectroscopy to confirm the presence of a hydroxyl group and the correct carbon skeleton.

Step 2: Synthesis of 6-Bromo-2-hexanol from 2-Hexanol (Free Radical Bromination)

This protocol is a general procedure for free-radical bromination and requires significant optimization for this specific substrate.

Materials:

• 2-Hexanol (5.11 g, 50.0 mmol)

• N-Bromosuccinimide (NBS) (8.90 g, 50.0 mmol)

• Benzoyl Peroxide (BPO) (0.12 g, 0.5 mmol)

• Carbon Tetrachloride (CCl₄) (100 mL)

• Round-bottom flask (250 mL)

• Reflux condenser

• Light source (e.g., a 275 W sunlamp)

• Filtration setup

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) for elution

Procedure:

• In a 250 mL round-bottom flask, dissolve 5.11 g of 2-hexanol and 8.90 g of N-bromosuccinimide in 100 mL of carbon tetrachloride.

• Add 0.12 g of benzoyl peroxide to the mixture.

• Attach a reflux condenser and place a light source near the flask.

• Heat the mixture to reflux and irradiate with the light source to initiate the radical reaction.

• Continue the reflux for 4-6 hours. The reaction can be monitored by GC-MS to observe the formation of the product and other isomers.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the succinimide (B58015) byproduct.

• Wash the filtrate with water and dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product will be a mixture of isomers. Purify the desired 6-bromo-2-hexanol using silica gel column chromatography with a hexane/ethyl acetate gradient.

• Collect the fractions and characterize them by NMR and mass spectrometry to identify the correct isomer.

Alternative Syntheses of Bromo-hexanol Isomers from 1-Hexene

Given the challenges in the selective synthesis of 6-Bromo-2-hexanol, researchers may consider the synthesis of more accessible isomers:

• 1-Bromo-2-hexanol: This can be synthesized via a bromohydrin formation reaction by treating 1-hexene with N-bromosuccinimide in a mixture of DMSO and water.

• 2-Bromo-1-hexanol: This can be prepared by the epoxidation of 1-hexene using an agent like m-CPBA, followed by ring-opening of the epoxide with HBr.

Visualizations

Experimental Workflow

Caption: Synthetic workflow for the proposed synthesis of 6-Bromo-2-hexanol.

Signaling Pathway (Logical Relationship)

Caption: Logical relationship of the synthetic steps and potential products.

References

• 1. scribd.com [scribd.com]
• 2. reddit.com [reddit.com]
• 3. scribd.com [scribd.com]
• 4. chegg.com [chegg.com]
• 5. Explain how 2-hexanol is prepared by acid-catalyzed hydration of an appro.. [askfilo.com]

Laboratory Scale Synthesis of 6-Bromo-2-hexanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for two viable laboratory-scale synthetic routes to 6-bromo-2-hexanol, a valuable bifunctional molecule for organic synthesis and drug development. The protocols are based on established chemical principles and analogous procedures found in the literature.

Introduction

6-Bromo-2-hexanol is a key intermediate in the synthesis of various organic molecules, including pharmaceuticals and other specialty chemicals. Its structure incorporates both a secondary alcohol and a primary alkyl bromide, allowing for sequential or orthogonal functionalization. This document outlines two distinct and effective synthetic strategies for its preparation on a laboratory scale:

• Anti-Markovnikov Hydrobromination of 5-Hexen-2-ol (B1606890): A radical-mediated addition of hydrogen bromide to a terminal alkene.

• Reduction of 6-Bromo-2-hexanone: A two-step process involving the synthesis of the corresponding ketone followed by its reduction to the secondary alcohol.

These methods offer reliable pathways to the target compound, each with its own advantages and considerations.

Synthetic Route 1: Anti-Markovnikov Hydrobromination of 5-Hexen-2-ol

This route utilizes a radical-initiated addition of hydrogen bromide to 5-hexen-2-ol. The anti-Markovnikov regioselectivity is achieved by employing a radical initiator, which directs the bromine atom to the terminal carbon of the alkene.[1][2][3][4]

Signaling Pathway (Reaction Mechanism)

Caption: Radical chain mechanism for anti-Markovnikov hydrobromination.

Experimental Protocol

This protocol is adapted from general procedures for the anti-Markovnikov hydrobromination of terminal alkenes.[1][4]

Materials:

• 5-Hexen-2-ol

• Hydrogen bromide (48% in acetic acid or as a saturated solution in an appropriate solvent)

• 2,2'-Azobisisobutyronitrile (AIBN) or Benzoyl peroxide (as a radical initiator)

• Anhydrous diethyl ether or toluene

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate (B1220275) solution

• Brine (saturated aqueous sodium chloride)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Equipment:

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5-hexen-2-ol (1.0 eq.) in anhydrous diethyl ether or toluene.

• Add a catalytic amount of AIBN (e.g., 0.05-0.1 eq.).

• Cool the mixture in an ice bath.

• Slowly add hydrogen bromide (1.1-1.5 eq.) to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Gentle heating or UV irradiation may be used to ensure initiation.[2]

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Upon completion, cool the reaction mixture and quench any excess HBr by carefully adding saturated aqueous sodium bicarbonate solution until effervescence ceases.

• If the bromine color persists, add a small amount of saturated aqueous sodium thiosulfate solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or flash column chromatography on silica (B1680970) gel.

Data Presentation

Reactant/Reagent	Molecular Weight ( g/mol )	Molar Ratio	Density (g/mL)
5-Hexen-2-ol	100.16	1.0	0.844
Hydrogen Bromide	80.91	1.1 - 1.5	-
AIBN	164.21	0.05 - 0.1	-

Product	Molecular Weight ( g/mol )	Boiling Point (°C)
6-Bromo-2-hexanol	181.07	Not available

Synthetic Route 2: Reduction of 6-Bromo-2-hexanone

This two-step route first involves the synthesis of 6-bromo-2-hexanone, followed by its reduction to the desired 6-bromo-2-hexanol. The synthesis of 6-bromo-2-hexanone has been reported in the literature, and the subsequent reduction is a standard organic transformation.[5]

Experimental Workflow

Caption: Two-step synthesis of 6-bromo-2-hexanol.

Experimental Protocol

Step 1: Synthesis of 6-Bromo-2-hexanone

A reported synthesis of 6-bromo-2-hexanone involves the reaction of 1,3-bromochloropropane with ethyl acetoacetate (B1235776) followed by ring-opening, elimination, and bromination.[6] A more direct, though older, method is referenced in the Journal of the American Chemical Society.[5]

Step 2: Reduction of 6-Bromo-2-hexanone to 6-Bromo-2-hexanol

This protocol is a general procedure for the reduction of ketones to secondary alcohols using sodium borohydride (B1222165).[7][8]

Materials:

• 6-Bromo-2-hexanone

• Sodium borohydride (NaBH₄)

• Methanol (B129727) or Ethanol (B145695)

• Dichloromethane (B109758) or Diethyl ether

• 1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Erlenmeyer flask or round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a flask, dissolve 6-bromo-2-hexanone (1.0 eq.) in methanol or ethanol at room temperature.

• Cool the solution in an ice bath.

• Slowly add sodium borohydride (0.25-0.5 eq.) portion-wise to the stirred solution.

• After the addition is complete, remove the ice bath and continue to stir the reaction at room temperature for 1-2 hours, or until TLC/GC analysis indicates complete consumption of the starting material.

• Carefully quench the reaction by slowly adding 1 M HCl until the effervescence stops.

• Remove the alcohol solvent under reduced pressure.

• Add water to the residue and extract the product with dichloromethane or diethyl ether (3 x volume of aqueous layer).

• Combine the organic extracts and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 6-bromo-2-hexanol.

• The product can be purified by flash column chromatography or vacuum distillation.

Data Presentation

Reactant/Reagent	Molecular Weight ( g/mol )	Molar Ratio
6-Bromo-2-hexanone	179.05	1.0
Sodium Borohydride	37.83	0.25 - 0.5

Product	Molecular Weight ( g/mol )
6-Bromo-2-hexanol	181.07

Conclusion

Both synthetic routes presented provide effective methods for the laboratory-scale synthesis of 6-bromo-2-hexanol. The choice of method may depend on the availability of starting materials, desired scale, and safety considerations. The anti-Markovnikov hydrobromination of 5-hexen-2-ol is a one-step process but requires careful control of radical reaction conditions. The reduction of 6-bromo-2-hexanone is a two-step process but utilizes a well-established and reliable reduction method. For both routes, standard purification techniques such as distillation or column chromatography are necessary to obtain the final product in high purity. It is recommended to characterize the final product using standard analytical techniques such as NMR, IR, and mass spectrometry to confirm its identity and purity.

References

• 1. Free-Radical Addition of HBr: Anti-Markovnikov Addition - Chemistry Steps [chemistrysteps.com]
• 2. youtube.com [youtube.com]
• 3. Ch 6: Alkene + HBr (radical) [chem.ucalgary.ca]
• 4. rsc.org [rsc.org]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. youtube.com [youtube.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. web.mnstate.edu [web.mnstate.edu]

Application Notes and Protocols for 6-Bromo-2-hexanol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Bromo-2-hexanol is a bifunctional molecule that serves as a valuable precursor in a variety of organic syntheses. Its structure, featuring a secondary alcohol and a primary alkyl bromide, allows for sequential or tandem reactions to construct more complex molecular architectures. This document provides detailed application notes and experimental protocols for two primary applications of 6-bromo-2-hexanol: its use as a precursor for the synthesis of 2-methyltetrahydrofuran (B130290) via intramolecular cyclization and its oxidation to 6-bromo-2-hexanone. These transformations are fundamental in the synthesis of heterocyclic compounds and in the preparation of intermediates for pharmaceutical and fine chemical development.

Intramolecular Williamson Ether Synthesis: Synthesis of 2-Methyltetrahydrofuran

The primary application of 6-bromo-2-hexanol is in the synthesis of 2-methyltetrahydrofuran, a valuable solvent and a common structural motif in bioactive molecules. The reaction proceeds via a base-mediated intramolecular SN2 reaction, known as the Williamson ether synthesis. This method is highly efficient for the formation of five- and six-membered rings.[1][2]

Reaction Pathway

The synthesis of 2-methyltetrahydrofuran from 6-bromo-2-hexanol is initiated by the deprotonation of the secondary alcohol with a strong base to form an alkoxide. This is followed by an intramolecular nucleophilic attack of the alkoxide on the carbon bearing the bromine atom, resulting in the formation of the tetrahydrofuran (B95107) ring and a salt byproduct.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Use of 6-Bromo-2-hexanol in Grignard Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the utilization of 6-bromo-2-hexanol in Grignard reactions. Due to the inherent incompatibility of the acidic hydroxyl group with the basic nature of Grignard reagents, a protection-deprotection strategy is essential.[1][2][3] These application notes detail a reliable three-step sequence: protection of the alcohol, formation of the Grignard reagent and subsequent reaction with an electrophile, and finally, deprotection to yield the desired product. The protocols provided are based on established methodologies for analogous substrates and are intended to serve as a foundational guide for researchers.

Introduction

Grignard reagents are powerful tools in organic synthesis for the formation of carbon-carbon bonds.[4][5][6][7] However, their high basicity precludes their direct formation from haloalcohols such as 6-bromo-2-hexanol. The acidic proton of the hydroxyl group would quench the Grignard reagent as it forms.[1][2] To circumvent this, the hydroxyl group must be temporarily protected with a group that is stable to the basic conditions of the Grignard reaction but can be readily removed under mild conditions.

This guide focuses on the use of the tert-butyldimethylsilyl (TBDMS) group, a common and robust protecting group for alcohols.[1][2][8][9] The overall synthetic strategy is outlined below:

• Protection: The hydroxyl group of 6-bromo-2-hexanol is protected as a TBDMS ether.

• Grignard Reaction: The resulting 6-bromo-2-(tert-butyldimethylsilyloxy)hexane is converted into a Grignard reagent, which is then reacted with an electrophile (e.g., a ketone).

• Deprotection: The TBDMS protecting group is removed to afford the final diol product.

Data Presentation

The following tables summarize the reactants, stoichiometry, and expected yields for each key experimental step. These values are representative and may vary depending on the specific reaction conditions and the purity of the reagents.

Table 1: Protection of 6-Bromo-2-hexanol with TBDMSCl

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Molar Ratio
6-Bromo-2-hexanol	181.07	10.0	1.0
tert-Butyldimethylsilyl chloride (TBDMSCl)	150.72	12.0	1.2
Imidazole (B134444)	68.08	25.0	2.5
Anhydrous N,N-Dimethylformamide (DMF)	73.09	-	Solvent
Expected Yield of 6-bromo-2-(tert-butyldimethylsilyloxy)hexane	~95%

Table 2: Grignard Reaction of Protected 6-Bromo-2-hexanol with Acetone (B3395972)

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Molar Ratio
6-bromo-2-(tert-butyldimethylsilyloxy)hexane	295.34	9.5 (from previous step)	1.0
Magnesium Turnings	24.31	11.4	1.2
Acetone	58.08	9.0	0.95
Anhydrous Diethyl Ether or THF	-	-	Solvent
Expected Yield of 2-methyl-7-(tert-butyldimethylsilyloxy)octan-2-ol	~80-90%

Table 3: Deprotection of the TBDMS Ether

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Molar Ratio
2-methyl-7-(tert-butyldimethylsilyloxy)octan-2-ol	274.52	8.1 (from previous step)	1.0
Tetrabutylammonium (B224687) fluoride (B91410) (TBAF) (1.0 M in THF)	261.46	9.7	1.2
Anhydrous Tetrahydrofuran (B95107) (THF)	72.11	-	Solvent
Expected Yield of 2-methyl-2,7-octanediol	~90-97%

Experimental Protocols

This protocol describes the protection of the secondary alcohol using tert-butyldimethylsilyl chloride.

Materials:

• 6-Bromo-2-hexanol

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl ether or Ethyl acetate (B1210297)

• Water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Under an inert atmosphere, dissolve 6-bromo-2-hexanol (1.0 eq) and imidazole (2.5 eq) in anhydrous DMF.

• Add TBDMSCl (1.2 eq) portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with diethyl ether or ethyl acetate (3 x volume of DMF).

• Wash the combined organic extracts with water and then with brine to remove DMF and imidazole.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford pure 6-bromo-2-(tert-butyldimethylsilyloxy)hexane.[2]

This protocol details the formation of the Grignard reagent from the protected bromoalkane and its subsequent reaction with acetone.

Materials:

• 6-bromo-2-(tert-butyldimethylsilyloxy)hexane

• Magnesium turnings

• Iodine (a small crystal)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Acetone (anhydrous)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Three-neck round-bottom flask

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble a three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a dropping funnel. Flame-dry the entire apparatus under a stream of inert gas and allow it to cool to room temperature.[10][11]

• Grignard Reagent Formation:

  • Place magnesium turnings (1.2 eq) and a small crystal of iodine in the flask.

  • In the dropping funnel, prepare a solution of 6-bromo-2-(tert-butyldimethylsilyloxy)hexane (1.0 eq) in anhydrous diethyl ether or THF.

  • Add a small portion (~10%) of the halide solution to the magnesium. The reaction may need to be initiated by gentle warming with a heat gun. The disappearance of the iodine color and the appearance of cloudiness indicate the start of the reaction.

  • Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue stirring for an additional 30-60 minutes.[10]

• Reaction with Acetone:

  • Cool the freshly prepared Grignard reagent in an ice-water bath.

  • Dissolve anhydrous acetone (0.95 eq) in a minimal amount of anhydrous ether/THF and add this to the dropping funnel.

  • Add the acetone solution dropwise to the stirred, cooled Grignard reagent.

• Workup and Purification:

  • After the addition is complete, allow the reaction to stir at room temperature for 30 minutes.

  • Cool the reaction mixture in an ice bath and slowly quench by adding a saturated aqueous solution of NH₄Cl.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with ether.

  • Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

This protocol describes the removal of the TBDMS protecting group using tetrabutylammonium fluoride (TBAF).

Materials:

• 2-methyl-7-(tert-butyldimethylsilyloxy)octan-2-ol

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (B109758) (DCM)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolve the TBDMS-protected alcohol (1.0 eq) in anhydrous THF.

• Add the 1.0 M TBAF solution in THF (1.2 eq) dropwise to the stirred solution at room temperature.

• Stir the reaction for 1-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with water.

• Dilute the mixture with dichloromethane and transfer to a separatory funnel.

• Separate the organic layer, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield 2-methyl-2,7-octanediol.[1][13][14][15]

Visualizations

Caption: Overall workflow for the Grignard reaction of 6-Bromo-2-hexanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. quora.com [quora.com]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 9. total-synthesis.com [total-synthesis.com]
• 10. benchchem.com [benchchem.com]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. Solved Grignard Reaction - Bromobenzene Coupled to Acetone | Chegg.com [chegg.com]
• 13. benchchem.com [benchchem.com]
• 14. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 15. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]

Application Notes and Protocols for 6-Bromo-1-hexanol in Pharmaceutical Intermediate Synthesis

Topic: Applications of 6-Bromo-1-hexanol in Pharmaceutical Intermediate Synthesis

Audience: Researchers, scientists, and drug development professionals.

Abstract

6-Bromo-1-hexanol is a versatile bifunctional molecule widely utilized as a synthetic intermediate and linker in the development of pharmaceutical agents.[1][2][3] Its structure, featuring a primary alkyl bromide and a primary alcohol, allows for selective and sequential reactions, making it a valuable building block in medicinal chemistry. This document provides detailed application notes on its use in the synthesis of pharmaceutical intermediates, including nitric oxide (NO)-donating non-steroidal anti-inflammatory drugs (NSAIDs) and derivatives of paracetamol.[1][2][4] Detailed experimental protocols and quantitative data are presented to aid researchers in their drug discovery and development efforts.

Introduction

The strategic incorporation of linker molecules is a cornerstone of modern drug design, enabling the modification of pharmacokinetic and pharmacodynamic properties of therapeutic agents. 6-Bromo-1-hexanol, with its six-carbon chain, offers a desirable degree of flexibility and lipophilicity for such modifications.[2][4] The differential reactivity of the bromo and hydroxyl functionalities allows for its use in a variety of synthetic transformations, including etherification, esterification, and nucleophilic substitution.[1][2][5] This application note will focus on two key examples of its utility: as a linker for NO-donating NSAIDs and in the synthesis of a paracetamol intermediate.[1][2]

Physicochemical Properties of 6-Bromo-1-hexanol

A summary of the key physicochemical properties of 6-Bromo-1-hexanol is presented in Table 1 for easy reference.

Property	Value	Reference
Molecular Formula	C₆H₁₃BrO	[1]
Molecular Weight	181.07 g/mol	[1]
CAS Number	4286-55-9	[1]
Appearance	Clear colorless to slightly yellow liquid	[1]
Boiling Point	105-106 °C at 5 mmHg	[1]
Density	1.384 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.482	[1]
Solubility	Soluble in chloroform (B151607) and methanol	[1]

Applications in Pharmaceutical Intermediate Synthesis

Synthesis of Nitric Oxide (NO)-Donating Sulindac Analogs

6-Bromo-1-hexanol serves as a critical linker in the synthesis of nitric oxide (NO)-donating analogs of the NSAID, Sulindac. These analogs are under investigation for enhanced anti-cancer properties.[1][3] The synthesis involves an initial esterification of Sulindac with 6-Bromo-1-hexanol, followed by the displacement of the terminal bromine with an NO-donating moiety.[1]

The overall synthetic strategy is depicted in the following workflow diagram.

Caption: Synthetic workflow for NO-donating Sulindac analogs.

Synthesis of a Paracetamol-Based Intermediate

6-Bromo-1-hexanol is employed in the synthesis of N-(4-(6-hydroxyhexyloxy)phenyl)acetamide, a key intermediate for modifying the therapeutic profile of paracetamol.[2][4] This is achieved through a Williamson ether synthesis, where the phenolic hydroxyl group of paracetamol is etherified using 6-Bromo-1-hexanol.[2][4]

Materials:

• N-(4-hydroxyphenyl)acetamide (Paracetamol)

• 6-Bromo-1-hexanol

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous Acetone (B3395972)

• Ethyl Acetate (B1210297)

• Deionized Water

• Brine

Equipment:

• 250 mL round-bottom flask

• Reflux condenser

• Stirring apparatus

• Heating mantle

• Rotary evaporator

• Separatory funnel

Procedure:

• To a 250 mL round-bottom flask, add N-(4-hydroxyphenyl)acetamide (1.51 g, 10 mmol), anhydrous potassium carbonate (2.76 g, 20 mmol), and anhydrous acetone (100 mL).[4]

• To the stirred suspension, add 6-Bromo-1-hexanol (1.81 g, 10 mmol).[4]

• Heat the mixture to reflux and maintain for 24 hours.[4] Monitor the reaction progress by Thin Layer Chromatography (TLC) using an eluent of Ethyl acetate/Hexane (1:1).[4]

• After completion, cool the reaction mixture to room temperature and filter to remove inorganic salts. Wash the residue with acetone.[4]

• Concentrate the filtrate under reduced pressure using a rotary evaporator.[4]

• Dissolve the residue in ethyl acetate (100 mL) and wash with deionized water (2 x 50 mL) followed by brine (50 mL).[4]

• Dry the organic layer over anhydrous sodium sulfate (B86663), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by silica (B1680970) gel column chromatography.

Caption: Williamson ether synthesis of a paracetamol intermediate.

Synthesis of 6-Bromo-1-hexanol

A common and effective method for the preparation of 6-Bromo-1-hexanol is the selective monobromination of 1,6-hexanediol (B165255) using hydrobromic acid.[1][3] Careful control of reaction conditions is necessary to minimize the formation of the 1,6-dibromohexane (B150918) byproduct.[1]

Experimental Protocol: Synthesis from 1,6-Hexanediol

Materials:

• 1,6-hexanediol

• 48% Hydrobromic acid (HBr)

• Toluene (B28343)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• n-hexane

• Ethyl acetate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• A mixture of 1,6-hexanediol (1.0 equivalent) and 48% aqueous hydrobromic acid (1.2 equivalents) is dissolved in toluene in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.[1]

• The reaction mixture is heated to reflux, and the water generated during the reaction is azeotropically removed using the Dean-Stark trap.[1]

• The reaction is typically refluxed for 18-24 hours.[1] The progress can be monitored by thin-layer chromatography (TLC).[1]

• After completion, the reaction mixture is cooled to room temperature.[1]

• The mixture is washed several times with a saturated aqueous NaHCO₃ solution and then with water.[1]

• The organic layer is separated, dried over anhydrous Na₂SO₄, and the solvent is removed under reduced pressure using a rotary evaporator.[1]

• The crude product is purified by silica gel column chromatography using a mixture of n-hexane and ethyl acetate (e.g., 5:1 v/v) as the eluent to afford pure 6-Bromo-1-hexanol.[1]

Quantitative Data for Synthesis

Reactant	Molar Ratio	Product Yield (Typical)	Purity
1,6-hexanediol : HBr	1 : 1.2	~70-80%	>97% after purification

Conclusion

6-Bromo-1-hexanol is a highly valuable and versatile reagent for the synthesis of pharmaceutical intermediates.[2][3][6] Its bifunctional nature allows for its use as a flexible linker to modify and enhance the properties of active pharmaceutical ingredients.[2][4] The protocols provided herein for the synthesis of a paracetamol intermediate and the general strategy for NO-donating NSAIDs demonstrate its practical applications in drug discovery and development.[1][2] Furthermore, the reliable synthesis of 6-Bromo-1-hexanol from 1,6-hexanediol ensures its accessibility for these and other synthetic endeavors.[1]

References

• 1. CN102633619A - Preparation method of 6-halo-caproic acid - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. nbinno.com [nbinno.com]

Application Notes and Protocols for the Reaction of 6-Bromo-2-hexanol with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Bromo-2-hexanol is a versatile bifunctional molecule featuring a primary alkyl bromide and a secondary alcohol. This structure allows for a range of nucleophilic substitution reactions, making it a valuable building block in organic synthesis. The primary alkyl bromide serves as an excellent electrophilic site for SN2 reactions, while the secondary alcohol can be deprotonated to form a nucleophilic alkoxide. This note details the reaction of 6-Bromo-2-hexanol with various nucleophiles, including intramolecular cyclization to form a cyclic ether and intermolecular reactions with azide (B81097), cyanide, and external alkoxides. Detailed protocols, quantitative data summaries, and reaction pathway diagrams are provided to guide researchers in utilizing this reagent for the synthesis of more complex molecules.

Overview of Reactivity

6-Bromo-2-hexanol possesses two key reactive sites:

• C6-Bromine Bond: The primary carbon bearing the bromine atom is susceptible to attack by a wide range of nucleophiles via an SN2 mechanism. The bromide ion is an excellent leaving group, facilitating these substitution reactions.

• C2-Hydroxyl Group: The secondary alcohol is weakly nucleophilic but can be deprotonated with a suitable base (e.g., sodium hydride) to form a much more potent alkoxide nucleophile.

These functionalities enable two primary reaction pathways:

• Intermolecular Substitution: An external nucleophile attacks the C6 position, displacing the bromide and forming a new carbon-nucleophile bond.

• Intramolecular Substitution (Cyclization): The C2-hydroxyl group, after deprotonation, acts as an internal nucleophile, attacking the C6 position to form a six-membered cyclic ether, 2-methyltetrahydropyran. This intramolecular variant of the Williamson ether synthesis is efficient for forming five- and six-membered rings.

Caption: Reaction pathways of 6-Bromo-2-hexanol.

Application Note 1: Intramolecular Cyclization

The formation of cyclic ethers via intramolecular Williamson ether synthesis is a powerful synthetic strategy.[1] When 6-Bromo-2-hexanol is treated with a strong, non-nucleophilic base such as sodium hydride (NaH), the hydroxyl group is deprotonated to form an alkoxide. This internal nucleophile then readily attacks the primary carbon bearing the bromide, undergoing a 6-exo-tet cyclization to yield 2-methyltetrahydropyran, a valuable solvent and synthetic intermediate.[2] This intramolecular pathway is generally kinetically favored for the formation of 5- and 6-membered rings.[1]

Data Summary: Intramolecular Cyclization

Product	Base	Solvent	Temperature	Time	Yield
2-Methyltetrahydropyran	Sodium Hydride (NaH)	Tetrahydrofuran (THF)	0 °C to Reflux	2-12 h	High

Note: Yields are generally high for this type of favored intramolecular cyclization, though specific quantitative data for 6-bromo-2-hexanol was not found in the literature. The protocol is adapted from the analogous reaction of 6-chloro-2-hexanol.[2]

Protocol 1: Synthesis of 2-Methyltetrahydropyran

Materials:

• 6-Bromo-2-hexanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 eq) to a dry round-bottom flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous THF to the flask to create a suspension and cool the flask to 0 °C in an ice bath.

• Substrate Addition: Dissolve 6-Bromo-2-hexanol (1.0 eq) in a minimal amount of anhydrous THF and add it dropwise to the stirred NaH suspension over 15-20 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. The mixture can be gently heated to reflux to ensure completion. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, cool the reaction back to 0 °C and carefully quench the excess NaH by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Dilute the mixture with water and extract the aqueous layer three times with diethyl ether.

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by fractional distillation to yield pure 2-methyltetrahydropyran.

Application Note 2: Intermolecular Substitution Reactions

In the absence of a base, or with nucleophiles that are stronger than the neutral hydroxyl group, 6-Bromo-2-hexanol undergoes intermolecular SN2 reactions at the C6 position. The primary nature of the alkyl bromide makes it an ideal substrate for this type of reaction.

Synthesis of 6-Azido-2-hexanol

The azide moiety is a versatile functional group in drug development, often used as a handle for "click chemistry" or as a precursor to a primary amine. The reaction of 6-Bromo-2-hexanol with sodium azide (NaN₃) in a polar aprotic solvent like DMF provides a direct route to 6-Azido-2-hexanol.

Synthesis of 6-Cyano-2-hexanol

The introduction of a nitrile (cyano) group opens pathways to other functional groups, including carboxylic acids, amines, and amides. 6-Bromo-2-hexanol can be converted to 6-Cyano-2-hexanol using sodium cyanide (NaCN) or other cyanide sources. Caution must be exercised as cyanide salts are highly toxic.

Intermolecular Williamson Ether Synthesis

When 6-Bromo-2-hexanol is reacted with an external alkoxide (e.g., sodium ethoxide), it acts as the alkyl halide component in a standard Williamson ether synthesis. This reaction yields 6-alkoxy-2-hexanol derivatives. The choice of a primary alkyl halide minimizes competing elimination reactions.[1]

Data Summary: Intermolecular Reactions

Product	Nucleophile	Solvent	Temperature	Time	Typical Yield
6-Azido-2-hexanol	Sodium Azide (NaN₃)	DMF	70-90 °C	12-24 h	>85%
6-Cyano-2-hexanol	Sodium Cyanide (NaCN)	DMSO or Acetone	30-80 °C	6-18 h	70-90%
6-Ethoxy-2-hexanol	Sodium Ethoxide (NaOEt)	Ethanol (EtOH)	Reflux	1-8 h	50-95%

Note: Yields are based on typical SN2 reactions with primary alkyl bromides.

Protocol 2: General Procedure for Intermolecular Nucleophilic Substitution

Materials:

• 6-Bromo-2-hexanol (1.0 eq)

• Nucleophile (e.g., NaN₃, NaCN; 1.5-4.0 eq)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO)

• Water

• Extraction Solvent (e.g., Diethyl ether, Ethyl acetate)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the nucleophile (e.g., sodium azide) in the chosen solvent (e.g., DMF).

• Substrate Addition: Add 6-Bromo-2-hexanol to the solution.

• Reaction: Heat the reaction mixture with stirring to the desired temperature (see table above). Monitor the reaction by TLC until the starting material is consumed.

• Work-up: After cooling to room temperature, pour the reaction mixture into water.

• Extraction: Extract the aqueous solution multiple times with an appropriate organic solvent.

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by silica (B1680970) gel column chromatography or vacuum distillation.

SAFETY NOTE: Reactions involving sodium cyanide must be performed in a well-ventilated fume hood by trained personnel. Acidic conditions must be strictly avoided during work-up to prevent the formation of highly toxic hydrogen cyanide (HCN) gas.

Experimental Workflow and Logic

The successful synthesis and purification of products from 6-Bromo-2-hexanol requires a systematic workflow. Key considerations include the choice of reaction conditions to favor either intramolecular or intermolecular pathways and careful purification to separate the product from byproducts and unreacted starting materials.

Caption: General experimental workflow for reactions of 6-Bromo-2-hexanol.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]

Application Note: A Protocol for the Etherification of 6-Bromo-2-hexanol via Williamson Synthesis

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the etherification of the secondary alcohol in 6-Bromo-2-hexanol. The Williamson ether synthesis is employed, a robust and widely used method for preparing symmetrical and unsymmetrical ethers.[1] This procedure involves the deprotonation of the alcohol with sodium hydride to form a potent alkoxide nucleophile, followed by an SN2 reaction with an alkyl halide.[2] This application note includes a step-by-step experimental procedure, data presented in tabular format, safety precautions, and diagrams illustrating the experimental workflow and potential reaction pathways.

Introduction

6-Bromo-2-hexanol is a bifunctional molecule containing both a secondary alcohol and a primary alkyl bromide. This structure makes it a versatile building block in organic synthesis. The etherification of its hydroxyl group is a key transformation for introducing a variety of functional groups, altering solubility, and modifying biological activity in drug discovery programs.

The Williamson ether synthesis is the method of choice for this transformation. It proceeds via an SN2 mechanism, where an alkoxide ion displaces a halide from an organohalide.[3] The reaction is highly efficient but requires careful selection of reagents and conditions to maximize yield and minimize side reactions, such as elimination or intramolecular cyclization.[2][4] This protocol details the methylation of 6-Bromo-2-hexanol using sodium hydride as the base and methyl iodide as the electrophile in a polar aprotic solvent.

Reaction Principle and Pathways

The primary reaction involves the deprotonation of the secondary alcohol of 6-Bromo-2-hexanol by a strong base, typically sodium hydride (NaH), to form a sodium alkoxide intermediate.[1] This alkoxide then acts as a nucleophile, attacking the added alkyl halide (in this case, methyl iodide) in a classic SN2 reaction to yield the desired ether product, 6-bromo-2-methoxyhexane.[5]

Due to the bifunctional nature of the starting material, a potential intramolecular side reaction can occur where the formed alkoxide attacks the carbon bearing the bromine, leading to the formation of a cyclic ether, 2-methyltetrahydropyran.[4] This pathway is generally favored for the formation of five- and six-membered rings.[4]

Caption: Key reaction pathways in the etherification of 6-Bromo-2-hexanol.

Experimental Protocol

This protocol describes the methylation of 6-Bromo-2-hexanol on a 10 mmol scale.

3.1 Materials and Reagents

Reagent	M.W. ( g/mol )	Equiv.	Amount (mmol)	Mass / Volume
6-Bromo-2-hexanol	181.07	1.0	10.0	1.81 g
Sodium Hydride (60% disp. in oil)	24.00 (NaH)	1.2	12.0	0.48 g
Methyl Iodide (MeI)	141.94	1.2	12.0	1.70 g (0.75 mL)
Anhydrous Tetrahydrofuran (THF)	-	-	-	50 mL
Saturated NH₄Cl (aq)	-	-	-	20 mL
Diethyl Ether (Et₂O)	-	-	-	100 mL
Brine	-	-	-	30 mL
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-	~5 g

3.2 Equipment

• 100 mL three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Nitrogen/Argon gas inlet

• Dropping funnel

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

3.3 Procedure

• Setup: Assemble a dry 100 mL three-neck flask with a magnetic stir bar, reflux condenser, and nitrogen inlet. Flame-dry the apparatus under a stream of inert gas (N₂ or Ar) and allow it to cool to room temperature.

• Alkoxide Formation:

  • Add sodium hydride (0.48 g, 12.0 mmol) to the flask.

  • Add 30 mL of anhydrous THF.

  • Cool the suspension to 0 °C using an ice-water bath.

  • Slowly add a solution of 6-Bromo-2-hexanol (1.81 g, 10.0 mmol) in 20 mL of anhydrous THF to the stirred NaH suspension via a dropping funnel over 20 minutes. Hydrogen gas will evolve.[4]

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour to ensure complete formation of the alkoxide.

• Etherification (SN2 Reaction):

  • Cool the reaction mixture back down to 0 °C.

  • Add methyl iodide (0.75 mL, 12.0 mmol) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • Once the reaction is complete, cool the flask to 0 °C.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution (20 mL) to destroy any unreacted NaH.

  • Transfer the mixture to a separatory funnel and add diethyl ether (50 mL) and water (20 mL).

  • Separate the organic layer. Extract the aqueous layer with diethyl ether (2 x 25 mL).

  • Combine the organic layers, wash with brine (30 mL), and dry over anhydrous MgSO₄.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

  • Purify the crude product by silica (B1680970) gel column chromatography (e.g., using a hexane/ethyl acetate (B1210297) gradient) to yield pure 6-bromo-2-methoxyhexane.

Visualization of Experimental Workflow

Caption: Experimental workflow for the synthesis of 6-bromo-2-methoxyhexane.

Expected Results and Data

The following table summarizes typical reaction parameters and expected outcomes for the etherification of 6-Bromo-2-hexanol.

Parameter	Value / Observation
Reaction Time	4-6 hours
Reaction Temperature	0 °C to Room Temperature
Theoretical Yield	1.95 g (based on 10 mmol scale)
Typical Isolated Yield	1.56 g (80%)
Product Appearance	Colorless to pale yellow oil
Boiling Point	~85-88 °C at 10 mmHg (estimated)
Refractive Index (n²⁰/D)	~1.46 (estimated)

Safety and Handling

• Sodium Hydride (NaH): NaH is a flammable solid and reacts violently with water to produce flammable hydrogen gas. Handle only under an inert atmosphere and in an anhydrous solvent.

• Methyl Iodide (MeI): Methyl iodide is toxic and a suspected carcinogen. Handle only in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, safety glasses).

• Solvents: Tetrahydrofuran (THF) and diethyl ether are highly flammable. Ensure there are no ignition sources nearby. THF can form explosive peroxides; always use freshly distilled or inhibitor-free solvent.

References

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]

Enantioselective Synthesis of (R)-6-Bromo-2-hexanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of (R)-6-bromo-2-hexanol, a valuable chiral building block in the development of pharmaceutical agents and other fine chemicals. The primary focus is on the asymmetric reduction of the prochiral ketone, 6-bromo-2-hexanone. Two highly effective methods are presented: a biocatalytic approach using an (R)-selective carbonyl reductase and a chemo-catalytic method employing the Corey-Bakshi-Shibata (CBS) reduction.

Introduction

Chiral alcohols are critical intermediates in the synthesis of single-enantiomer drugs, where specific stereochemistry is often essential for therapeutic efficacy and safety. (R)-6-bromo-2-hexanol possesses two functional groups, a secondary alcohol and a primary bromide, making it a versatile synthon for the introduction of chiral centers and subsequent molecular elaboration. The key to its synthesis lies in the highly selective reduction of 6-bromo-2-hexanone. Both biocatalysis and asymmetric chemical catalysis offer excellent solutions to achieve high enantiopurity.

Data Presentation

The following table summarizes the expected performance of the two recommended catalytic systems for the asymmetric reduction of 6-bromo-2-hexanone. The data is based on results obtained for the structurally similar substrate, 6-chloro-2-hexanone (B157210), and is expected to be comparable for the bromo-analog.[1]

Catalyst Type	Specific Catalyst/Enzyme	Substrate	Reductant/Co-substrate	Conversion (%)	Enantiomeric Excess (e.e.) (%)	Product Configuration
Biocatalyst	Candida parapsilosis Carbonyl Reductase (CPCR)	6-Bromo-2-hexanone	Isopropanol (B130326)/NADPH	>95	>99	(R)
Chemo-catalyst	(R)-Methyl-CBS Oxazaborolidine	6-Bromo-2-hexanone	Borane-THF complex	High	>95	(R)

Mandatory Visualization

Experimental Workflow: Biocatalytic Reduction

Caption: Experimental workflow for the biocatalytic synthesis of (R)-6-Bromo-2-hexanol.

Experimental Workflow: Corey-Bakshi-Shibata (CBS) Reduction

Caption: Experimental workflow for the CBS reduction synthesis of (R)-6-Bromo-2-hexanol.

Experimental Protocols

Protocol 1: Biocatalytic Asymmetric Reduction using Candida parapsilosis Carbonyl Reductase (CPCR)

This protocol is adapted from methodologies successful for the reduction of 6-chloro-2-hexanone and is expected to be highly effective for 6-bromo-2-hexanone.[1]

Materials:

• 6-Bromo-2-hexanone

• Lyophilized whole cells of Candida parapsilosis expressing Carbonyl Reductase (CPCR) or a commercially available CPCR enzyme preparation.

• Phosphate buffer (50 mM, pH 7.0)

• Isopropanol

• Ethyl acetate

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Reaction vessel (e.g., baffled flask)

• Incubator shaker

Procedure:

• Biocatalyst Preparation: If using lyophilized cells, these can be used directly. If using a purified enzyme, follow the manufacturer's instructions for reconstitution and activity determination.

• Reaction Setup: In a reaction vessel, dissolve 6-bromo-2-hexanone (e.g., 10 mM final concentration) in phosphate buffer (50 mM, pH 7.0). Add isopropanol to a final concentration of 10% (v/v) to serve as the co-substrate for cofactor regeneration.

• Enzyme Addition: Add the lyophilized C. parapsilosis cells (e.g., 10 mg/mL) or the appropriate amount of purified CPCR to the reaction mixture.

• Reaction Conditions: Incubate the reaction at 30°C with gentle agitation (e.g., 150 rpm) for 24 hours.

• Monitoring: The progress of the reaction can be monitored by taking small aliquots, extracting with ethyl acetate, and analyzing by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Analysis:

  • Once the reaction is complete, extract the mixture with an equal volume of ethyl acetate three times.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Filter the mixture and remove the solvent under reduced pressure.

  • The conversion and enantiomeric excess of the resulting (R)-6-bromo-2-hexanol are determined by chiral gas chromatography (GC).

Protocol 2: Chemo-catalytic Asymmetric Reduction via Corey-Bakshi-Shibata (CBS) Reduction

This protocol describes a general procedure for the CBS reduction, a reliable method for the enantioselective reduction of a wide range of ketones.[2][3][4]

Materials:

• 6-Bromo-2-hexanone

• (R)-Methyl-CBS oxazaborolidine catalyst (or other (R)-CBS catalyst variants)

• Borane-tetrahydrofuran complex solution (BH₃·THF, e.g., 1 M in THF)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol

• Silica gel for column chromatography

• Hexanes and ethyl acetate (for chromatography)

• Schlenk flask and inert gas (Argon or Nitrogen) setup

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the (R)-Methyl-CBS catalyst (e.g., 5-10 mol%) and dissolve it in anhydrous THF.

• Borane Addition: Cool the flask to 0°C in an ice bath. Slowly add the borane-THF complex solution (e.g., 1.0-1.2 equivalents) dropwise to the catalyst solution with stirring.

• Substrate Addition: In a separate flask, dissolve 6-bromo-2-hexanone (1 equivalent) in anhydrous THF. Add this solution dropwise to the cold catalyst-borane mixture over a period of 15-30 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the reaction is complete as monitored by TLC.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of methanol at 0°C.

• Work-up and Purification:

  • Remove the solvents under reduced pressure.

  • The crude residue can be purified by silica gel column chromatography using a mixture of hexanes and ethyl acetate as the eluent to afford pure (R)-6-bromo-2-hexanol.

• Analysis: The yield of the purified product should be determined. The enantiomeric excess can be measured by chiral high-performance liquid chromatography (HPLC) or chiral GC.

References

• 1. benchchem.com [benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Enantioselective Synthesis of (S)-6-Bromo-2-hexanol

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-6-Bromo-2-hexanol is a valuable chiral building block in the synthesis of pharmaceuticals and other fine chemicals. Its bifunctional nature, possessing both a secondary alcohol and a terminal bromide, allows for diverse subsequent chemical transformations. This document provides detailed application notes and experimental protocols for two primary enantioselective methods for its synthesis: the asymmetric reduction of 6-bromo-2-hexanone and the enzymatic kinetic resolution of racemic 6-bromo-2-hexanol. A comparative analysis of these methods is presented to aid researchers in selecting the most suitable approach for their specific needs.

Overview of Synthetic Strategies

The synthesis of enantiomerically pure (S)-6-Bromo-2-hexanol can be approached via two main strategies:

• Asymmetric Synthesis: This involves the direct conversion of a prochiral precursor, 6-bromo-2-hexanone, into the desired (S)-enantiomer using a chiral catalyst. This method is highly efficient as it theoretically allows for a 100% yield of the target enantiomer. Both biocatalytic and chemocatalytic approaches are viable.

• Kinetic Resolution: This strategy involves the separation of a racemic mixture of 6-bromo-2-hexanol. A chiral catalyst, typically an enzyme, selectively reacts with one enantiomer (usually the (R)-enantiomer) at a faster rate, leaving the unreacted (S)-enantiomer in high enantiomeric excess. The maximum theoretical yield for the desired enantiomer in a classic kinetic resolution is 50%.

The choice between these strategies depends on factors such as the availability of the starting materials, the desired enantiomeric purity, scalability, and cost-effectiveness of the catalysts.

Caption: Logical workflow for the synthesis of (S)-6-Bromo-2-hexanol.

Precursor Synthesis: 6-Bromo-2-hexanone

The key precursor for the asymmetric synthesis route is 6-bromo-2-hexanone. It can be synthesized by the oxidation of racemic 6-bromo-2-hexanol.

Protocol 2.1: Oxidation of rac-6-Bromo-2-hexanol to 6-Bromo-2-hexanone

This protocol utilizes Dess-Martin Periodinane (DMP), a mild and efficient oxidizing agent for converting secondary alcohols to ketones.

Materials:

• rac-6-Bromo-2-hexanol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Sodium thiosulfate (B1220275) (Na₂S₂O₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl Acetate (B1210297)

Procedure:

• To a solution of rac-6-bromo-2-hexanol (1.0 eq.) in anhydrous DCM at 0 °C, add Dess-Martin Periodinane (1.2 eq.) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and Na₂S₂O₃ solution.

• Stir vigorously until the two layers become clear.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield pure 6-bromo-2-hexanone.

Method A: Asymmetric Reduction of 6-Bromo-2-hexanone

This is the preferred method for obtaining high yields of (S)-6-Bromo-2-hexanol. Both biocatalytic and chemocatalytic options are presented.

Protocol 3.1: Biocatalytic Reduction using Alcohol Dehydrogenase (ADH)

Alcohol dehydrogenases are highly selective enzymes for the reduction of ketones. ADH from Rhodococcus ruber (ADH-A) is known to produce (S)-alcohols with high enantiomeric excess.

Materials:

• 6-Bromo-2-hexanone

• Alcohol Dehydrogenase from Rhodococcus ruber (ADH-A)

• NADH or NADPH as a cofactor

• A cofactor regeneration system (e.g., glucose and glucose dehydrogenase, or isopropanol)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.0)

• Ethyl acetate

Procedure:

• In a temperature-controlled vessel, prepare a solution of 6-bromo-2-hexanone in phosphate buffer.

• Add the cofactor (NADH or NADPH) and the components of the cofactor regeneration system (e.g., an excess of isopropanol).

• Initiate the reaction by adding the ADH-A enzyme preparation.

• Maintain the reaction at a constant temperature (e.g., 30 °C) with gentle agitation.

• Monitor the conversion and enantiomeric excess by taking aliquots and analyzing them by chiral GC or HPLC.

• Once the desired conversion is reached, stop the reaction by adding a water-immiscible organic solvent like ethyl acetate.

• Separate the organic layer and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the product by silica gel column chromatography if necessary.

Protocol 3.2: Chemocatalytic Asymmetric Hydrogenation (Noyori-type)

Ruthenium-catalyzed asymmetric hydrogenation is a powerful tool for the synthesis of chiral alcohols. Using a chiral diphosphine ligand like (S)-BINAP directs the stereochemical outcome towards the (S)-alcohol.

Materials:

• 6-Bromo-2-hexanone

• [RuCl₂((S)-BINAP)]₂ or a similar (S)-BINAP-Ru catalyst precursor

• Hydrogen gas (H₂)

• Anhydrous solvent (e.g., methanol (B129727) or ethanol)

• Base (e.g., potassium tert-butoxide)

Procedure:

• In a high-pressure autoclave, dissolve 6-bromo-2-hexanone and the (S)-BINAP-Ru catalyst in the anhydrous solvent. The substrate-to-catalyst ratio is typically high (e.g., 1000:1 to 10,000:1).

• Add a catalytic amount of base.

• Seal the autoclave, purge with H₂ gas, and then pressurize to the desired pressure (e.g., 10-50 atm).

• Stir the reaction mixture at a controlled temperature (e.g., 30-50 °C) for the required time (typically 12-24 hours).

• Monitor the reaction by taking samples (if the reactor allows) and analyzing by GC or TLC.

• After the reaction is complete, carefully release the hydrogen pressure.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate (S)-6-Bromo-2-hexanol.

Caption: Experimental workflow for the asymmetric synthesis of (S)-6-Bromo-2-hexanol.

Method B: Enzymatic Kinetic Resolution (EKR) of rac-6-Bromo-2-hexanol

This method is an excellent alternative if racemic 6-bromo-2-hexanol is readily available. It relies on the selective acylation of the (R)-enantiomer, leaving the desired (S)-enantiomer unreacted.

Protocol 4.1: Lipase-Catalyzed Transesterification

Candida antarctica lipase (B570770) B (CALB), often used in its immobilized form (Novozym® 435), is highly effective for this transformation.

Materials:

• rac-6-Bromo-2-hexanol

• Immobilized Candida antarctica lipase B (e.g., Novozym® 435)

• Acyl donor (e.g., vinyl acetate)

• Anhydrous organic solvent (e.g., hexane or methyl tert-butyl ether (MTBE))

• Ethanol (for quenching)

• Silica gel for column chromatography

Procedure:

• In a flask, dissolve rac-6-bromo-2-hexanol (1.0 eq.) and vinyl acetate (2.0 eq.) in the anhydrous organic solvent.

• Add the immobilized lipase (e.g., 100 mg per 1 g of substrate).

• Seal the flask and stir the suspension at a controlled temperature (e.g., 30 °C).

• Monitor the reaction progress by chiral GC or HPLC to determine the conversion and the enantiomeric excess of both the remaining alcohol and the formed ester.

• Stop the reaction at approximately 50% conversion by filtering off the immobilized enzyme. The enzyme can be washed with the solvent and potentially reused.

• Concentrate the filtrate under reduced pressure to remove the solvent and excess acyl donor.

• Purify the resulting mixture of (S)-6-bromo-2-hexanol and (R)-6-bromo-2-hexyl acetate by silica gel column chromatography.

Data Presentation

The following table summarizes the expected performance of the described methods. Data for the bromo-compounds are extrapolated from closely related chloro-analogues and general performance of these catalytic systems.

Method	Catalyst/Enzyme	Typical Yield	Enantiomeric Excess (ee)	Product Configuration	Key Advantages	Key Disadvantages
Asymmetric Reduction	Rhodococcus ruber ADH-A	>95%	>99%	(S)	High yield and ee, mild conditions, green chemistry.	Requires cofactor and regeneration system.
Asymmetric Reduction	(S)-BINAP-Ru Complex	>95%	>98%	(S)	High throughput, scalable, high turnover numbers.	Requires high-pressure equipment, catalyst cost.
Enzymatic Kinetic Resolution	Candida antarctica Lipase B	<50%	>99%	(S)	Mild conditions, high ee, reusable enzyme.	Maximum 50% yield, requires separation of product from acylated enantiomer.

Characterization and Quality Control

Structural Elucidation:

• ¹H and ¹³C NMR: To confirm the chemical structure. For (S)-6-Bromo-2-hexanol, the ¹H NMR spectrum is expected to show a multiplet for the proton on the chiral center (C2-H) around 3.8 ppm, a triplet for the methylene (B1212753) protons adjacent to the bromine (C6-H₂) around 3.4 ppm, and a doublet for the methyl group (C1-H₃) around 1.2 ppm. The other methylene protons will appear as multiplets in the 1.4-1.9 ppm range.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Infrared (IR) Spectroscopy: To identify functional groups, particularly the broad O-H stretch around 3300 cm⁻¹ and C-Br stretch around 600-700 cm⁻¹.

Enantiomeric Excess (ee) Determination:

The enantiomeric purity of the final product must be determined using a chiral analytical method.

• Chiral High-Performance Liquid Chromatography (HPLC): This is a common and reliable method. The alcohol may need to be derivatized (e.g., as a benzoate (B1203000) or carbamate (B1207046) ester) to improve UV detection and separation on a chiral stationary phase (e.g., polysaccharide-based columns like Chiralcel® or Chiralpak®).

• Chiral Gas Chromatography (GC): This is suitable for volatile alcohols. Derivatization to a more volatile ester (e.g., acetate or trifluoroacetate) is often performed to improve peak shape and resolution on a chiral column (e.g., cyclodextrin-based phases).[1]

Example Protocol for ee Determination by Chiral GC (after derivatization):

• Derivatization: React a small sample of the (S)-6-Bromo-2-hexanol with acetic anhydride (B1165640) and a catalytic amount of pyridine (B92270) to form the acetate ester.[1]

• GC Conditions:

  • Column: Chiral GC column (e.g., CP-Chirasil-DEX CB).

  • Injector Temperature: 250 °C.

  • Detector (FID) Temperature: 250 °C.

  • Oven Program: Isothermal or a temperature gradient optimized to separate the enantiomers (e.g., start at 100 °C and ramp to 150 °C).

  • Carrier Gas: Helium or Hydrogen.

• Analysis: Calculate the enantiomeric excess from the peak areas of the two enantiomers using the formula: ee (%) = |(Area(S) - Area(R)) / (Area(S) + Area(R))| x 100.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from 6-Bromo-2-hexanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-2-hexanol is a versatile bifunctional molecule that serves as a valuable precursor for the synthesis of various heterocyclic compounds. Its structure, featuring a secondary alcohol and a primary alkyl bromide, allows for intramolecular cyclization reactions to form substituted cyclic ethers. These heterocyclic motifs, particularly tetrahydropyrans, are prevalent in numerous natural products and pharmacologically active molecules, making them crucial building blocks in drug discovery and development.

This document provides detailed protocols for the synthesis of 2-methyltetrahydropyran (B156201) from 6-bromo-2-hexanol via an intramolecular Williamson ether synthesis. This method offers a reliable and efficient pathway to this important heterocyclic scaffold.

Reaction Mechanism: Intramolecular Williamson Ether Synthesis

The primary route for the cyclization of 6-bromo-2-hexanol is the intramolecular Williamson ether synthesis. The reaction is initiated by the deprotonation of the hydroxyl group using a strong base, such as sodium hydride (NaH), to form a nucleophilic alkoxide. This is followed by an intramolecular SN2 attack of the alkoxide on the carbon atom bearing the bromine atom. This process results in the formation of a six-membered ring and the displacement of the bromide ion.

The regioselectivity of this ring-closure is governed by Baldwin's rules, which predict the favorability of different cyclization pathways. In this case, the formation of the six-membered ring is classified as a "6-exo-tet" cyclization, which is a favored process. The alternative, a "5-endo-tet" cyclization to form a five-membered ring, is geometrically disfavored.

Data Presentation

The following table summarizes the quantitative data for the synthesis of 2-methyltetrahydropyran from 6-bromo-2-hexanol. The data is based on typical results for intramolecular Williamson ether syntheses of analogous haloalcohols.

Starting Material	Product	Key Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Expected Yield (%)
6-Bromo-2-hexanol	2-Methyltetrahydropyran	Sodium Hydride (NaH)	Anhydrous THF	Reflux (approx. 66°C)	12-24	85-95

Experimental Protocols

Synthesis of 2-Methyltetrahydropyran from 6-Bromo-2-hexanol

This protocol details the procedure for the intramolecular cyclization of 6-bromo-2-hexanol to yield 2-methyltetrahydropyran.

Materials:

• 6-Bromo-2-hexanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon line with bubbler)

• Ice bath

• Separatory funnel

• Rotary evaporator

• Apparatus for distillation or flash column chromatography

Procedure:

• Reaction Setup:

  • To a dry, argon-purged round-bottom flask equipped with a magnetic stir bar, add sodium hydride (1.2 equivalents, 60% dispersion in mineral oil).

  • Carefully add anhydrous THF (sufficient to make an easily stirrable suspension, e.g., 40 mL for a 10 mmol scale reaction).

  • Cool the suspension to 0 °C in an ice bath.

• Addition of Substrate:

  • Dissolve 6-bromo-2-hexanol (1.0 equivalent) in a small amount of anhydrous THF (e.g., 10 mL for a 10 mmol scale reaction).

  • Add the solution of 6-bromo-2-hexanol dropwise to the stirred suspension of sodium hydride at 0 °C.

• Reaction:

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Heat the mixture to reflux.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Work-up:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous NH₄Cl solution to decompose any unreacted sodium hydride.

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the combined organic layers over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by fractional distillation or flash column chromatography on silica (B1680970) gel to afford pure 2-methyltetrahydropyran.

Visualizations

Caption: Reaction pathway for the synthesis of 2-methyltetrahydropyran.

Caption: Experimental workflow for 2-methyltetrahydropyran synthesis.

Protecting Group Strategies for 6-Bromo-2-hexanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the selection and implementation of protecting group strategies for 6-bromo-2-hexanol. The presence of a secondary alcohol and a primary bromide in the same molecule necessitates careful consideration of protecting group choice to ensure chemoselectivity during subsequent synthetic transformations.

Introduction

6-Bromo-2-hexanol is a bifunctional molecule that can serve as a valuable building block in organic synthesis. The secondary hydroxyl group can act as a nucleophile or be oxidized, while the primary bromide is susceptible to nucleophilic substitution. To achieve selective reactions at one functional group while the other remains intact, a suitable protecting group strategy is essential. This guide outlines the application of common protecting groups—silyl ethers, methoxymethyl (MOM) ethers, and benzyl (B1604629) (Bn) ethers—for the protection of the secondary alcohol in 6-bromo-2-hexanol, along with detailed protocols for their installation and removal.

Caption: Decision workflow for selecting a protecting group for 6-bromo-2-hexanol.

Data Presentation: Comparison of Protecting Groups

The following table summarizes the key characteristics of silyl, MOM, and benzyl ethers as protecting groups for the secondary alcohol of 6-bromo-2-hexanol.

Protecting Group	Protection Conditions	Deprotection Conditions	Stability Profile	Key Considerations for 6-Bromo-2-hexanol
TBDMS Ether	TBDMSCl, Imidazole (B134444), DMF	TBAF, THF; or Acetic Acid, THF/H₂O	Stable to basic, nucleophilic, and many oxidizing/reducing conditions. Labile to acid and fluoride (B91410) ions.[1][2]	Good choice for reactions involving Grignard reagents, organolithiums, or basic conditions.[2] Avoid strong acidic conditions.
MOM Ether	MOMCl, DIPEA, CH₂Cl₂	Acidic hydrolysis (e.g., HCl in MeOH)[3][4]	Stable to a wide range of non-acidic conditions, including strong bases and nucleophiles.[5]	Excellent for reactions under basic or nucleophilic conditions. The bromide is generally stable to acidic deprotection, but prolonged exposure should be monitored.
Benzyl Ether	BnBr, NaH, THF	Catalytic Hydrogenolysis (H₂, Pd/C)[6][7]	Very stable to a wide range of acidic and basic conditions, as well as many oxidizing and reducing agents.[8]	Ideal for reactions requiring high stability. Hydrogenolysis for deprotection is mild and unlikely to affect the bromide.[6]

Experimental Protocols

Protection as a tert-Butyldimethylsilyl (TBDMS) Ether

This protocol describes the protection of the secondary hydroxyl group of 6-bromo-2-hexanol as a TBDMS ether. Silyl ethers are a popular choice due to their ease of formation and removal under mild conditions.[2]

Materials:

• 6-Bromo-2-hexanol

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of 6-bromo-2-hexanol (1.0 eq) in anhydrous DMF, add imidazole (2.5 eq).

• Add TBDMSCl (1.2 eq) portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with diethyl ether (3 x volumes).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the TBDMS-protected 6-bromo-2-hexanol.

Deprotection of TBDMS Ether

Materials:

• TBDMS-protected 6-bromo-2-hexanol

• Tetrabutylammonium fluoride (TBAF) (1M solution in THF)

• Tetrahydrofuran (THF)

• Diethyl ether

• Water

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the TBDMS-protected 6-bromo-2-hexanol (1.0 eq) in THF.

• Add a 1M solution of TBAF in THF (1.2 eq) dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor by TLC.

• Once the reaction is complete, dilute the mixture with diethyl ether and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield 6-bromo-2-hexanol.

Protection as a Methoxymethyl (MOM) Ether

The MOM group is an acetal (B89532) that is stable under basic and nucleophilic conditions but is readily cleaved by acid.[3][5]

Materials:

• 6-Bromo-2-hexanol

• Chloromethyl methyl ether (MOMCl)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 6-bromo-2-hexanol (1.0 eq) in anhydrous DCM and cool to 0 °C.

• Add DIPEA (1.5 eq) followed by the dropwise addition of MOMCl (1.2 eq).

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the layers and extract the aqueous layer with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Deprotection of MOM Ether

Materials:

• MOM-protected 6-bromo-2-hexanol

• Methanol (B129727) (MeOH)

• Concentrated Hydrochloric Acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the MOM-protected 6-bromo-2-hexanol in methanol.

• Add a catalytic amount of concentrated HCl.

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, neutralize the reaction with saturated aqueous sodium bicarbonate solution.

• Remove the methanol under reduced pressure and extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Protection as a Benzyl (Bn) Ether

Benzyl ethers are robust protecting groups, stable to a wide range of reaction conditions.[8]

Materials:

• 6-Bromo-2-hexanol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Benzyl bromide (BnBr)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a suspension of NaH (1.2 eq) in anhydrous THF at 0 °C, add a solution of 6-bromo-2-hexanol (1.0 eq) in THF dropwise.

• Stir the mixture at room temperature for 30 minutes.

• Cool the reaction to 0 °C and add BnBr (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Deprotection of Benzyl Ether

Materials:

• Benzyl-protected 6-bromo-2-hexanol

• Palladium on carbon (10% Pd/C)

• Methanol or Ethyl Acetate

• Hydrogen gas (H₂)

Procedure:

• Dissolve the benzyl-protected 6-bromo-2-hexanol in methanol or ethyl acetate.

• Add a catalytic amount of 10% Pd/C.

• Stir the suspension under an atmosphere of hydrogen (e.g., using a balloon) at room temperature.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the deprotected 6-bromo-2-hexanol.

Caption: General experimental workflow for utilizing a protecting group strategy.

Conclusion

The choice of a protecting group for 6-bromo-2-hexanol is dictated by the specific reaction conditions of the subsequent synthetic steps. Silyl ethers offer mild protection and deprotection conditions suitable for base-sensitive transformations. MOM ethers provide robust protection under basic conditions with an acid-labile removal. Benzyl ethers afford the highest stability across a wide pH range and are removed under neutral hydrogenolysis conditions. The detailed protocols provided herein serve as a guide for the successful implementation of these protecting group strategies in a research and development setting.

References

• 1. Silyl ether - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. media.neliti.com [media.neliti.com]
• 6. youtube.com [youtube.com]
• 7. Hydrogenolysis of Benzyl Ether | Ambeed [ambeed.com]
• 8. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]

Technical Notes & Optimization

Technical Support Center: Purification of 6-Bromo-2-hexanol

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of 6-Bromo-2-hexanol by column chromatography.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 6-Bromo-2-hexanol is not moving off the top of the silica (B1680970) gel column.

A: This is a common issue indicating that the mobile phase (eluent) is not polar enough to displace the compound from the stationary phase. 6-Bromo-2-hexanol has a polar hydroxyl group that adsorbs strongly to the acidic silanol (B1196071) groups of the silica gel.

• Solution: Gradually increase the polarity of your eluent. For example, if you are using a 9:1 Hexane:Ethyl Acetate (B1210297) mixture, try changing to 8:2, then 7:3, and so on. Monitor the elution using Thin Layer Chromatography (TLC). For very stubborn cases, adding a small percentage (0.5-1%) of methanol (B129727) to the ethyl acetate can significantly increase polarity.[1]

Q2: I am seeing poor separation between my product and an impurity. How can I improve the resolution?

A: Poor separation occurs when the chosen solvent system elutes different compounds at very similar rates. The goal is to maximize the difference in retention factors (ΔRf) between your product and any impurities.

• Identify Impurities: Common impurities from the synthesis of 6-Bromo-2-hexanol include the starting diol (e.g., 1,5-hexanediol), which is much more polar, and the di-brominated byproduct (e.g., 2,6-dibromohexane), which is much less polar.[2][3]

• Optimize Eluent: The ideal eluent system should give your target compound, 6-Bromo-2-hexanol, an Rf value between 0.2 and 0.4 on a TLC plate.[1] Test various ratios of non-polar and polar solvents (e.g., Hexane and Ethyl Acetate) to find the optimal separation.

• Column Dimensions: Use a longer, narrower column for difficult separations. The weight of the silica gel should typically be 20 to 50 times the weight of the crude sample to be purified.[4]

Q3: The collected fractions show significant peak tailing on the TLC plate. What causes this and how can I fix it?

A: Peak tailing for polar compounds like alcohols is often caused by strong, non-ideal interactions with the acidic silica gel surface.[1]

• Solution: Add a small amount of a modifier to your mobile phase. For a neutral/slightly acidic compound like an alcohol, adding a very small percentage of acetic acid can sometimes improve peak shape. However, a more common issue is the interaction with acidic silanol groups, and in some cases, deactivating the silica gel may be necessary.[1] Ensure your sample is loaded in a very concentrated, narrow band at the top of the column.[5]

Q4: How do I visualize 6-Bromo-2-hexanol on a TLC plate? It's not showing up under the UV lamp.

A: 6-Bromo-2-hexanol does not contain a UV-active chromophore, so it will not be visible under a standard 254 nm UV lamp. You must use a chemical stain for visualization.

• Recommended Stains:

  • Potassium Permanganate (B83412) (KMnO₄) Stain: This is a versatile stain that reacts with the alcohol functional group, appearing as a yellow or light brown spot on a purple background.[6]

  • Iodine Chamber: Placing the TLC plate in a chamber with iodine crystals will cause most organic compounds to appear as temporary brown spots.[6]

  • Vanillin-Sulfuric Acid Stain: This stain, upon heating, can produce a range of colors for different functional groups and is effective for alcohols.[6]

Q5: I suspect my compound is decomposing on the column. How can I confirm this and prevent it?

A: The slightly acidic nature of silica gel can sometimes cause degradation of sensitive compounds.[7]

• Confirmation (2D TLC): Spot your crude material on a TLC plate and run it in a suitable solvent system. After the run, dry the plate, rotate it 90 degrees, and run it again in the same solvent system. If the compound is stable, the spot will simply move to the diagonal. If it is degrading, new spots will appear off the diagonal.[1]

• Prevention:

  • Use a Different Stationary Phase: Consider using neutral alumina, which is available in acidic, basic, and neutral forms, or florisil.[1][7]

  • Deactivate the Silica: You can "deactivate" the silica gel by pre-treating it with a small amount of a modifier, such as triethylamine, if the compound is acid-sensitive. However, for an alcohol, this is less common.

  • Work Quickly: Do not let the compound sit on the column for an extended period.

Quantitative Data Summary

The following table summarizes typical parameters for the column chromatography purification of 6-Bromo-2-hexanol. These values are starting points and may require optimization.

Parameter	Value / Description	Rationale / Notes
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	The most common, slightly acidic adsorbent for separating compounds of moderate polarity.[4][8]
Mobile Phase (Eluent)	Hexane / Ethyl Acetate Gradient	A gradient starting from low polarity (e.g., 95:5) to higher polarity (e.g., 70:30) is effective.[2]
Typical Rf Values (8:2 Hex:EtOAc)	Di-bromo byproduct: ~0.8 - 0.96-Bromo-2-hexanol: ~0.3 - 0.4Starting Diol: ~0.0 - 0.1	The less polar di-bromo compound elutes first, followed by the product, with the highly polar diol eluting last or remaining at the origin.[4]
Sample Loading	Dry Loading or Concentrated Solution	Dry loading is preferred if the crude product has poor solubility in the initial, non-polar eluent.[1][5]
Visualization Reagents	Potassium Permanganate (KMnO₄) Stain	Reacts with the alcohol functional group, providing clear visualization.[6]

Detailed Experimental Protocol

This protocol outlines a standard procedure for purifying crude 6-Bromo-2-hexanol using flash column chromatography.

1. TLC Analysis & Solvent System Selection: a. Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate). b. Spot the solution on a silica gel TLC plate. c. Develop the plate in various Hexane:Ethyl Acetate solvent mixtures (e.g., 9:1, 8:2, 7:3). d. Visualize the developed plate using a potassium permanganate stain. e. Select the solvent system that provides an Rf value of approximately 0.2-0.4 for the 6-Bromo-2-hexanol spot and shows the best separation from other spots.[1]

2. Column Packing (Wet Slurry Method): a. Secure a glass chromatography column vertically with a clamp. Ensure the stopcock is closed. b. Place a small plug of cotton or glass wool at the bottom of the column.[4] c. Add a small layer (~0.5 cm) of sand on top of the plug. d. In a beaker, prepare a slurry of silica gel in the least polar solvent you will use (e.g., 95:5 Hexane:EtOAc). The consistency should be like a milkshake.[9] e. Pour the slurry into the column. Gently tap the side of the column to dislodge air bubbles and ensure even packing. f. Open the stopcock to drain some solvent, continuously adding more slurry until the desired column height is reached (typically 15-20 cm). Never let the solvent level drop below the top of the silica gel. [9] g. Add a final protective layer (~0.5 cm) of sand to the top of the packed silica.

3. Sample Loading (Dry Loading Method): a. Dissolve the crude 6-Bromo-2-hexanol in a minimal amount of a volatile solvent like dichloromethane. b. Add a small amount of silica gel (2-3 times the mass of your crude product) to this solution. c. Remove the solvent using a rotary evaporator until a dry, free-flowing powder is obtained.[5] d. Carefully add this powder to the top of the packed column.

4. Elution and Fraction Collection: a. Carefully add your starting eluent (e.g., 95:5 Hexane:EtOAc) to the column. b. Open the stopcock and begin collecting fractions in test tubes or flasks. Use gentle air pressure (flash chromatography) to maintain a steady flow rate. c. Start with several column volumes of the initial low-polarity eluent to first elute any non-polar impurities (like the di-bromo byproduct). d. Gradually increase the polarity of the eluent according to your TLC analysis to elute the desired 6-Bromo-2-hexanol. e. Continue increasing the polarity to wash out any remaining highly polar impurities if necessary.

5. Analysis of Fractions: a. Monitor the collected fractions by TLC. Spot every few fractions on a single TLC plate. b. Visualize the plate to identify which fractions contain the pure product. c. Combine the fractions that contain only the pure 6-Bromo-2-hexanol. d. Remove the solvent from the combined fractions using a rotary evaporator to yield the purified product.

Visual Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the column chromatography of 6-Bromo-2-hexanol.

Caption: Troubleshooting workflow for column chromatography purification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. organic chemistry - Preparation of 6-bromo-1-hexanol - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. web.uvic.ca [web.uvic.ca]
• 5. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 6. researchgate.net [researchgate.net]
• 7. Chromatography [chem.rochester.edu]
• 8. Column chromatography - Wikipedia [en.wikipedia.org]
• 9. m.youtube.com [m.youtube.com]

Technical Support Center: Synthesis of 6-Bromo-2-hexanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis and purification of 6-Bromo-2-hexanol. The information is intended for researchers, scientists, and drug development professionals.

Disclaimer: Specific literature on the synthesis and purification of 6-Bromo-2-hexanol is limited. The following guidance is based on established principles of organic chemistry and data from analogous compounds, such as 6-Bromo-1-hexanol and other secondary bromo-alcohols.

Frequently Asked Questions (FAQs)

Q1: I am attempting to synthesize 6-Bromo-2-hexanol. What are the most probable synthetic routes?

A1: While specific literature for 6-Bromo-2-hexanol is scarce, plausible synthetic routes can be inferred from general organic chemistry principles. Two likely starting materials would be:

• Hex-5-en-2-ol: Through anti-Markovnikov hydrobromination of the alkene. This can be achieved using HBr in the presence of peroxides (radical addition).

• 1,5-Hexanediol: This would be a more challenging multi-step synthesis involving selective protection of the secondary alcohol, bromination of the primary alcohol, and then deprotection. A more direct, but likely less selective, approach would be partial bromination, which would be difficult to control and lead to a mixture of products.

Q2: My synthesis has resulted in a low yield of the desired 6-Bromo-2-hexanol. What are the potential causes?

A2: Low yields can stem from several factors, depending on your synthetic approach. Common issues include:

• Incomplete Reaction: Insufficient reaction time or temperature can lead to unreacted starting material.

• Side Reactions: The formation of byproducts is a significant cause of yield loss.

• Product Loss During Workup: The product may be lost during extraction and purification steps.

Q3: What are the likely impurities in my crude 6-Bromo-2-hexanol product?

A3: The impurities will largely depend on the synthetic route chosen.

• From Hex-5-en-2-ol:

  • Unreacted Hex-5-en-2-ol: If the reaction did not go to completion.

  • 5-Bromo-2-hexanol: The Markovnikov addition product.

  • Dibromohexanes: If the alcohol is substituted by bromide under acidic conditions.

  • Polymeric materials: Especially under strong acid conditions.

• From 1,5-Hexanediol (hypothetical):

  • Unreacted 1,5-Hexanediol.

  • 1,5-Dibromohexane: Over-bromination of the diol.

  • Ethers: Intermolecular etherification can occur under acidic conditions.[1]

Q4: How can I purify my crude 6-Bromo-2-hexanol?

A4: For purification, a combination of techniques is often necessary.

• Aqueous Workup: Washing the crude product with water can remove water-soluble impurities. A wash with a mild base like sodium bicarbonate solution can neutralize any remaining acid.

• Distillation: High vacuum distillation can be effective for separating 6-Bromo-2-hexanol from less volatile impurities like unreacted diols and polymeric byproducts.

• Column Chromatography: For high purity, silica (B1680970) gel column chromatography is recommended. A suitable eluent system would likely be a mixture of hexanes and ethyl acetate (B1210297). This is particularly useful for separating isomeric byproducts.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of 6-Bromo-2-hexanol.

Problem	Possible Cause	Recommended Solution
Low Yield	Incomplete reaction.	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure the starting material is fully consumed. Optimize reaction time and temperature accordingly.
Formation of byproducts.	Adjust stoichiometry of reagents. For hydrobromination of an alkene, ensure conditions favor anti-Markovnikov addition. For diol reactions, carefully control the amount of brominating agent to favor mono-bromination.
Product loss during workup.	Ensure proper phase separation during extractions. Minimize the number of transfer steps.
Presence of Isomeric Impurities (e.g., 5-Bromo-2-hexanol)	Non-selective reaction conditions.	For hydrobromination of hex-5-en-2-ol, strictly adhere to anti-Markovnikov conditions (e.g., use of peroxides, exclusion of light for ionic pathway).
Use column chromatography with a carefully selected eluent system for separation.
Formation of Polymeric Material	High temperatures and/or strong acid catalysts.	Use milder reaction conditions if possible. Ensure efficient removal of water if it is a byproduct, for example, by using a Dean-Stark trap in reactions starting from diols.[1]
Crude product is difficult to purify by distillation.	Boiling points of the product and impurities are too close.	Utilize column chromatography for separation. Experiment with different solvent systems to optimize separation.

Experimental Protocols

Note: The following are generalized protocols and may require optimization for the specific synthesis of 6-Bromo-2-hexanol.

Protocol 1: General Purification of a Crude Bromo-alcohol

• Aqueous Workup:

  • Transfer the crude reaction mixture to a separatory funnel.

  • Wash sequentially with water, a saturated aqueous sodium bicarbonate solution, and finally with brine.

  • Separate the organic layer.

• Drying:

  • Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (B86663) or sodium sulfate.

  • Filter to remove the drying agent.

• Solvent Removal:

  • Remove the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Option A: High Vacuum Distillation: Distill the crude product under high vacuum. The boiling point of 6-Bromo-1-hexanol is approximately 105-106 °C at 5 mmHg, and 6-Bromo-2-hexanol is expected to have a similar boiling point.[1]

  • Option B: Silica Gel Column Chromatography:

    • Prepare a silica gel column.

    • Load the crude product onto the column.

    • Elute with a suitable solvent system, such as a gradient of hexanes and ethyl acetate (e.g., starting with 9:1 and gradually increasing the polarity).

    • Collect fractions and analyze by TLC or GC to identify the pure product.

Data Presentation

Table 1: Comparison of Brominating Agents for Alcohols

Brominating Agent	Typical Substrate	Reaction Conditions	Advantages	Potential Drawbacks
Hydrobromic Acid (HBr)	Primary and Secondary Alcohols	Acidic, often requires heat	Cost-effective	Can lead to side reactions like ether formation and rearrangements, especially with secondary alcohols.
Phosphorus Tribromide (PBr₃)	Primary and Secondary Alcohols	Milder than HBr	Good yields, less prone to rearrangements.	Reagent is sensitive to water.
Appel Reaction (CBr₄, PPh₃)	Primary and Secondary Alcohols	Mild, neutral conditions	High yields, good for sensitive substrates.	Stoichiometric amounts of triphenylphosphine (B44618) oxide byproduct must be removed.

Mandatory Visualization

Below is a troubleshooting workflow for the purification of 6-Bromo-2-hexanol.

Caption: Troubleshooting workflow for the purification of 6-Bromo-2-hexanol.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 6-Bromo-2-hexanol

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the yield of 6-Bromo-2-hexanol synthesis. The information is presented in a question-and-answer format to directly address specific experimental challenges.

Troubleshooting and FAQs

Primary Synthetic Route: Reduction of 6-Bromo-2-hexanone

A common and effective method for synthesizing 6-Bromo-2-hexanol is the reduction of its corresponding ketone, 6-Bromo-2-hexanone. Careful selection of the reducing agent and reaction conditions is crucial to prevent side reactions and maximize the yield.

Q1: My reaction yield is low (below 50%) when reducing 6-Bromo-2-hexanone. What are the potential causes and how can I improve it?

Possible Causes:

• Over-reduction or Debromination: Strong reducing agents like Lithium Aluminum Hydride (LiAlH₄) can reduce the ketone and also cleave the carbon-bromine bond, leading to the formation of 2-hexanol (B165339) or other byproducts.

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient reducing agent, low temperature, or short reaction time.

• Side Reactions: The enolate of the ketone can participate in side reactions, especially if the conditions are basic.

• Product Loss During Workup: 6-Bromo-2-hexanol has some solubility in water, which can lead to loss during the aqueous workup and extraction phases.

Solutions:

• Choice of Reducing Agent: Use a milder reducing agent that selectively reduces the ketone without affecting the bromide. Sodium Borohydride (NaBH₄) is a common and effective choice.

• Reaction Conditions:

  • Maintain a low temperature (0 °C to room temperature) during the addition of the reducing agent to minimize side reactions.

  • Ensure a slight excess of the reducing agent is used to drive the reaction to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup Procedure:

  • Carefully neutralize the reaction mixture with a dilute acid (e.g., 1M HCl) at a low temperature.

  • Saturate the aqueous layer with a salt like NaCl (brine) during extraction to decrease the solubility of the product in the aqueous phase.

  • Use a suitable organic solvent for extraction, such as diethyl ether or ethyl acetate (B1210297), and perform multiple extractions to ensure complete recovery of the product.

Q2: I am observing a significant amount of 2-hexanol as a byproduct. How can I prevent this?

The formation of 2-hexanol indicates that the bromine atom is being removed (hydrodebromination).

Solutions:

• Avoid Harsh Reducing Agents: As mentioned, avoid powerful reducing agents like LiAlH₄. Stick to NaBH₄ or other chemoselective reagents.

• Control Reaction Temperature: Perform the reduction at low temperatures (e.g., 0 °C) to minimize the energy available for the C-Br bond cleavage.

• Catalyst Poisoning (for catalytic hydrogenation): If using catalytic hydrogenation (e.g., H₂/Pd), the catalyst can also promote hydrodebromination. This method is generally not recommended for substrates containing alkyl halides.

Q3: How can I effectively purify the crude 6-Bromo-2-hexanol?

Purification can be challenging due to the similar polarities of the starting material and the product.

Recommended Methods:

• Column Chromatography: This is the most effective method for achieving high purity. A silica (B1680970) gel column with a gradient elution of hexanes and ethyl acetate is recommended.

• Distillation: Fractional distillation under reduced pressure can be used, but it may be difficult to separate the product from impurities with close boiling points.

Data Presentation

Table 1: Comparison of Reducing Agents for the Synthesis of 6-Bromo-2-hexanol from 6-Bromo-2-hexanone

Reducing Agent	Typical Solvent(s)	Temperature (°C)	Key Advantages	Potential Issues
Sodium Borohydride (NaBH₄)	Methanol (B129727), Ethanol	0 to 25	Good chemoselectivity, cost-effective, easy to handle	May require longer reaction times
Lithium Aluminum Hydride (LiAlH₄)	THF, Diethyl Ether	0	Very powerful and fast	Not recommended ; high risk of debromination
Diborane (B₂H₆)	THF	0	High selectivity for carbonyls	Gaseous reagent, requires special handling procedures

Experimental Protocols

Protocol 1: Synthesis of 6-Bromo-2-hexanol via Reduction of 6-Bromo-2-hexanone

Materials:

• 6-Bromo-2-hexanone

• Sodium Borohydride (NaBH₄)

• Methanol

• Diethyl Ether (or Ethyl Acetate)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve 6-Bromo-2-hexanone (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stirrer and cool the solution to 0 °C in an ice bath.

• Slowly add Sodium Borohydride (1.1 eq) portion-wise to the stirred solution, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Cool the mixture back to 0 °C and slowly add 1M HCl to quench the excess NaBH₄ and neutralize the mixture (pH ~7).

• Remove the methanol under reduced pressure using a rotary evaporator.

• Add water to the residue and extract the aqueous layer three times with diethyl ether.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 6-Bromo-2-hexanol.

• Purify the crude product by silica gel column chromatography (e.g., using a 9:1 Hexanes:Ethyl Acetate eluent system).

Visualizations

Caption: Experimental workflow for the synthesis of 6-Bromo-2-hexanol.

Caption: Troubleshooting logic for low yield in 6-Bromo-2-hexanol synthesis.

Alternative Synthetic Routes and Other FAQs

Q4: Can I synthesize 6-Bromo-2-hexanol from 1,2-epoxyhexane (B74757)?

Theoretically, yes. The ring-opening of 1,2-epoxyhexane with a bromide source like hydrobromic acid (HBr) could yield a bromo-hexanol. However, this reaction faces significant challenges with regioselectivity.

• Regioselectivity Issues: The ring-opening of an unsymmetrical epoxide under acidic conditions can lead to a mixture of products. The nucleophile (bromide) can attack either the more substituted carbon (C2) or the less substituted carbon (C1). While the reaction at the more substituted carbon is often favored in acidic conditions, a mixture of 1-bromo-2-hexanol and 2-bromo-1-hexanol is likely, which would be difficult to separate.[1][2]

Q5: What are the key safety precautions for this synthesis?

• 6-Bromo-2-hexanone: This is a lachrymator and skin irritant. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Sodium Borohydride (NaBH₄): This reagent is flammable and reacts with water to produce hydrogen gas. Handle it away from ignition sources and quench it carefully with acid at a low temperature.

• Solvents: Diethyl ether is extremely flammable. Ensure there are no nearby ignition sources when in use. Methanol is toxic and flammable. Avoid inhalation and skin contact.

Q6: Why is the synthesis of 6-Bromo-1-hexanol more commonly reported?

The synthesis of 6-Bromo-1-hexanol from 1,6-hexanediol (B165255) is a more straightforward reaction.[3] It involves the selective monobromination of a symmetrical starting material, which simplifies the control of the reaction to avoid the dibrominated byproduct. The synthesis of the 6-bromo-2-hexanol isomer requires a multi-step process or deals with regioselectivity issues that can complicate the synthesis and purification, leading to lower overall yields.

References

• 1. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 6-Bromo-2-hexanol

Welcome to the Technical Support Center for the synthesis of 6-Bromo-2-hexanol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and side reactions encountered during the synthesis of this important chemical intermediate.

Troubleshooting Guide: Side Reactions

The synthesis of 6-bromo-2-hexanol, commonly achieved through the hydrobromination of an unsaturated precursor like 5-hexen-2-ol (B1606890), is susceptible to several side reactions. Understanding and controlling these pathways is critical for maximizing the yield and purity of the desired product.

Issue 1: Formation of the Anti-Markovnikov Product (5-Bromo-2-hexanol)

Symptoms:

• The presence of a significant isomeric impurity in the crude product, often with a similar boiling point, making purification by distillation difficult.

• Lower than expected yield of the target 6-Bromo-2-hexanol.

Root Cause: The primary cause of this side reaction is the competing radical addition mechanism for the hydrobromination of the alkene. While the desired Markovnikov addition proceeds through a carbocation intermediate, the presence of radical initiators (like peroxides, UV light, or even atmospheric oxygen) can trigger a radical chain reaction, leading to the formation of the anti-Markovnikov product, 5-Bromo-2-hexanol.[1][2][3]

Troubleshooting Steps:

• Exclusion of Radical Initiators:

  • Ensure all glassware is scrupulously clean and free of peroxide residues.

  • Use freshly distilled, peroxide-free solvents.

  • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the involvement of atmospheric oxygen.

• Reaction Conditions:

  • Perform the reaction in the dark to avoid photochemical initiation of radical pathways.

  • Avoid the use of reagents that can promote radical formation.

Issue 2: Formation of Dibrominated Byproducts (e.g., 2,6-Dibromohexane)

Symptoms:

• Presence of a higher molecular weight impurity in the final product.

• Reduced yield of the desired monobrominated product.

Root Cause: This side reaction can occur if the hydroxyl group of the starting material or the product is substituted by a bromide ion. This is more likely to happen under strongly acidic conditions and with an excess of the brominating agent.

Troubleshooting Steps:

• Stoichiometric Control:

  • Use a carefully controlled molar ratio of the hydrobrominating agent (e.g., HBr) to the starting alkenol. A slight excess of the alkenol may be preferable to ensure complete consumption of the HBr.

• Milder Reaction Conditions:

  • Consider using a less aggressive brominating agent or lower reaction temperatures to minimize the substitution of the alcohol.

Issue 3: Ether Formation (Intermolecular and Intramolecular)

Symptoms:

• Formation of high-boiling, viscous impurities.

• Reduced overall yield.

Root Cause: Under acidic conditions, alcohols can undergo dehydration to form ethers. This can occur intermolecularly (two molecules of the alcohol reacting to form an ether) or intramolecularly (cyclization to form a cyclic ether, such as a substituted tetrahydrofuran).[4][5]

Troubleshooting Steps:

• Temperature Control:

  • Maintain the lowest effective temperature for the hydrobromination reaction to disfavor the competing dehydration pathway.

• Concentration:

  • Running the reaction at a higher concentration may favor the intermolecular hydrobromination over intramolecular cyclization.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 6-Bromo-2-hexanol?

A common synthetic route involves the hydrobromination of an unsaturated alcohol precursor, such as 5-hexen-2-ol. This reaction takes advantage of the electrophilic addition of HBr across the double bond.

Q2: How can I ensure the regioselectivity of the hydrobromination to obtain 6-Bromo-2-hexanol?

To favor the formation of the Markovnikov product (6-Bromo-2-hexanol), the reaction should be conducted under conditions that promote an ionic mechanism and suppress a radical mechanism.[1][2][3] This includes the exclusion of light and radical initiators like peroxides.

Q3: What analytical techniques are recommended for monitoring the reaction and assessing product purity?

Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy are highly effective for monitoring the progress of the reaction and identifying the presence of the desired product and any isomeric or other byproducts. Thin Layer Chromatography (TLC) can also be a useful tool for a quick assessment of the reaction's progress.

Q4: What purification methods are most effective for removing the common side products?

Fractional distillation can be effective if the boiling points of the product and impurities are sufficiently different. However, for isomeric impurities like 5-Bromo-2-hexanol, which may have a very similar boiling point to the desired product, column chromatography on silica (B1680970) gel is often the most effective purification method.

Data Presentation

Table 1: Influence of Reaction Conditions on Product Distribution in the Hydrobromination of 5-Hexen-2-ol (Illustrative)

Reaction Condition	Predominant Mechanism	Major Product	Major Side Product(s)
HBr (dark, peroxide-free)	Ionic (Carbocation)	6-Bromo-2-hexanol	5-Bromo-2-hexanol (minor)
HBr with Peroxide/UV light	Radical	5-Bromo-2-hexanol	6-Bromo-2-hexanol (minor)
Excess HBr, high temp.	Ionic	6-Bromo-2-hexanol	2,6-Dibromohexane, Ethers

Experimental Protocols

Protocol 1: Synthesis of 6-Bromo-2-hexanol via Markovnikov Hydrobromination of 5-Hexen-2-ol

• Materials: 5-hexen-2-ol, Hydrobromic acid (48% aqueous solution), Anhydrous diethyl ether, Saturated aqueous sodium bicarbonate solution, Anhydrous magnesium sulfate.

• Procedure:

  • In a round-bottom flask cooled in an ice bath, dissolve 5-hexen-2-ol in anhydrous diethyl ether under a nitrogen atmosphere.

  • Slowly add a stoichiometric amount of 48% aqueous hydrobromic acid dropwise with vigorous stirring.

  • Allow the reaction to stir at room temperature and monitor its progress by TLC or GC.

  • Upon completion, carefully quench the reaction with a saturated aqueous sodium bicarbonate solution until the aqueous layer is neutral or slightly basic.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation or column chromatography.

Visualizations

Caption: Regioselectivity in the hydrobromination of 5-hexen-2-ol.

Caption: Troubleshooting workflow for side reactions.

References

• 1. orgosolver.com [orgosolver.com]
• 2. readchemistry.com [readchemistry.com]
• 3. Halohydrins from Alkenes - Chemistry Steps [chemistrysteps.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]

storage and stability issues of 6-Bromo-2-hexanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage, stability, and troubleshooting of 6-Bromo-2-hexanol in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 6-Bromo-2-hexanol?

To ensure the long-term stability of 6-Bromo-2-hexanol, it is recommended to store it in a cool, dry, and well-ventilated area.[1] The ideal storage temperature is between 2-8°C.[1] The container should be tightly sealed to prevent exposure to moisture and air. For volatile standards, it is crucial to minimize headspace in the container to reduce evaporation.[2]

Q2: What are the known incompatibilities of 6-Bromo-2-hexanol?

6-Bromo-2-hexanol is incompatible with strong oxidizing agents, acid anhydrides, and acid chlorides. Contact with these substances can lead to vigorous reactions and decomposition of the compound.

Q3: What are the potential degradation pathways for 6-Bromo-2-hexanol?

While specific degradation pathways for 6-Bromo-2-hexanol are not extensively documented, secondary alcohols are susceptible to oxidation to form ketones.[3][4] Under certain conditions, such as in the presence of a base, intramolecular cyclization to form a cyclic ether (tetrahydrofuran derivative) is a possibility. Elimination of HBr to form an alkene is another potential degradation route, especially at elevated temperatures or in the presence of a strong base.

Q4: How can I assess the purity of my 6-Bromo-2-hexanol sample?

Gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS) is a suitable method for determining the purity of 6-Bromo-2-hexanol. High-performance liquid chromatography (HPLC) can also be employed. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural confirmation and identification of impurities.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of 6-Bromo-2-hexanol in experiments.

Problem	Possible Cause	Troubleshooting Steps
Low reaction yield	Degraded 6-Bromo-2-hexanol	Assess the purity of the starting material using GC-MS or NMR. If degradation is suspected, purify the compound by distillation or chromatography before use.
Inappropriate reaction conditions	Review the experimental protocol. Ensure the reaction is performed under an inert atmosphere if reagents are sensitive to air or moisture. Optimize reaction temperature and time.
Side reactions	Consider potential side reactions such as elimination or oxidation. Adjust reaction conditions (e.g., use a non-oxidizing acid, a milder base) to minimize these pathways.
Formation of unexpected byproducts	Impurities in the starting material	Characterize the impurities in your 6-Bromo-2-hexanol sample. This will help in identifying the source of byproducts.
Instability of the product under work-up conditions	The desired product may be sensitive to acidic or basic conditions during the work-up.[5] Test the stability of your product by exposing a small sample to the work-up conditions and analyzing it by TLC or LC-MS.[5]
Inconsistent results between experiments	Variable quality of 6-Bromo-2-hexanol	Always use a fresh or properly stored batch of 6-Bromo-2-hexanol. Re-evaluate the purity of the reagent if it has been stored for an extended period.
Contamination	Ensure all glassware is thoroughly dried and the reaction is protected from atmospheric moisture, especially when using moisture-sensitive reagents.

Quantitative Data

Table 1: Physicochemical Properties of 6-Bromo-1-hexanol (as an analogue for 6-Bromo-2-hexanol)

Property	Value
Molecular Formula	C6H13BrO
Molecular Weight	181.07 g/mol
Boiling Point	105-106 °C at 5 mmHg
Density	1.384 g/mL at 25 °C
Refractive Index (n20/D)	1.482

Note: Data is for 6-Bromo-1-hexanol and serves as an estimate for 6-Bromo-2-hexanol due to a lack of specific data for the latter.[1][6]

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for assessing the purity of 6-Bromo-2-hexanol and identifying potential impurities.

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of 6-Bromo-2-hexanol in a volatile solvent such as dichloromethane (B109758) or ethyl acetate.

• Perform serial dilutions to create calibration standards if quantitative analysis is required.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a mass spectrometer.

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm I.D., 0.25 µm film thickness).

• Injector: Split/splitless injector at 250°C with a split ratio of 50:1.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 220°C at 10°C/min.

  • Hold at 220°C for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole, with a scan range of m/z 40-250.

3. Data Analysis:

• The purity is determined by the area percentage of the main peak corresponding to 6-Bromo-2-hexanol.

• Identify impurity peaks by comparing their mass spectra with spectral libraries.

Protocol 2: Forced Degradation Study (Acid and Base Hydrolysis)

This protocol is designed to investigate the stability of 6-Bromo-2-hexanol under acidic and basic conditions.

1. Sample Preparation:

• Prepare a stock solution of 6-Bromo-2-hexanol in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M hydrochloric acid.

• Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M sodium hydroxide.

• Control: Mix the stock solution with an equal volume of purified water.

• Incubate all solutions at a controlled temperature (e.g., 60°C) for a specified period (e.g., 24 hours).

3. Sample Analysis:

• At designated time points, withdraw aliquots from each solution.

• Neutralize the acid and base samples before analysis.

• Analyze the samples by a stability-indicating HPLC method to separate the parent compound from any degradation products.

4. Data Evaluation:

• Calculate the percentage of degradation by comparing the peak area of 6-Bromo-2-hexanol in the stressed samples to the control sample.

• Characterize the degradation products using LC-MS/MS.

Visualizations

Caption: Workflow for proper storage and handling of 6-Bromo-2-hexanol.

Caption: Potential degradation pathways for 6-Bromo-2-hexanol.

Caption: Experimental workflow for purity assessment of 6-Bromo-2-hexanol.

References

• 1. Alcohol Reaction with HCl, HBr and HI Acids - Chemistry Steps [chemistrysteps.com]
• 2. 6-Bromo-1-hexanol(4286-55-9) 1H NMR spectrum [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. Khan Academy [khanacademy.org]
• 5. pharmtech.com [pharmtech.com]
• 6. Sciencemadness Discussion Board - 6-Bromo-1-hexanol synthesis - Powered by XMB 1.9.11 [sciencemadness.org]

troubleshooting Williamson ether synthesis with 6-Bromo-2-hexanol

This guide provides troubleshooting advice and frequently asked questions for researchers utilizing 6-Bromo-2-hexanol in Williamson ether synthesis for the development of novel chemical entities.

Frequently Asked Questions (FAQs)

Q1: My reaction with 6-Bromo-2-hexanol is showing very low yield. What are the common causes?

Low yield in a Williamson ether synthesis involving a substrate like 6-Bromo-2-hexanol can stem from several factors. The reaction is an S(N)2 displacement, which requires optimal conditions to proceed efficiently.[1]

Common causes for low yield include:

• Incomplete Deprotonation: The secondary alcohol on 6-Bromo-2-hexanol must be fully deprotonated to form the nucleophilic alkoxide. If the base used is too weak or an insufficient amount is used, the reaction will not proceed to completion. Strong bases like Sodium Hydride (NaH) or Potassium Hydride (KH) are recommended to irreversibly deprotonate the alcohol.[2][3]

• Improper Solvent Choice: The choice of solvent is critical. Polar aprotic solvents such as THF, DMF, or DMSO are ideal as they solvate the cation, leaving the alkoxide anion "naked" and more reactive.[3][4] Protic solvents (e.g., ethanol, water) can solvate the alkoxide, reducing its nucleophilicity and will re-protonate the alkoxide, stalling the reaction.[4][5]

• Sub-optimal Temperature: While higher temperatures can increase reaction rates, they can also favor competing elimination (E2) reactions, especially with secondary alkoxides.[4][6] The reaction is typically conducted between 50-100 °C.[7] If side products are an issue, running the reaction at a lower temperature for a longer duration may improve the yield of the desired ether.[4]

• Reaction Configuration: The Williamson synthesis works best when the electrophile is a primary alkyl halide and the nucleophile is a primary or secondary alkoxide. Using 6-Bromo-2-hexanol as the alkoxide precursor (nucleophile) to attack a primary alkyl halide is the correct approach. Attempting to use a secondary or tertiary alkyl halide as the electrophile will result in significant elimination byproducts.[8]

Q2: I am observing a significant amount of an alkene byproduct. How can I minimize this elimination (E2) reaction?

The formation of an alkene indicates that the E2 elimination pathway is competing with the desired S(_N)2 substitution.[8] This is a common issue when a strong base/nucleophile (the alkoxide of 6-bromo-2-hexanol) is used.[9]

To minimize the E2 side reaction:

• Ensure a Primary Electrophile: The most critical factor is the structure of the alkyl halide. The reaction should be designed so that the alkoxide attacks a methyl or primary alkyl halide. Secondary alkyl halides give a mixture of substitution and elimination products, while tertiary halides yield almost exclusively the elimination product.[2][10]

• Control the Temperature: Lowering the reaction temperature generally favors the S(_N)2 pathway over the E2 pathway.[4][11]

• Use a Bulky Base (for deprotonation only): While the alkoxide itself can be sterically hindered, using a very bulky base for the initial deprotonation step is not the primary concern. The key is the interaction between the resulting alkoxide and the alkyl halide. However, the secondary nature of the 2-hexanoxide makes it inherently basic, promoting some E2.

• Solvent Choice: The use of polar aprotic solvents like DMSO can favor S(_N)2, but with strongly basic alkoxides and secondary halides, E2 can still dominate.[9]

Q3: I am attempting an intramolecular cyclization of 6-Bromo-2-hexanol to form a cyclic ether. What are the key considerations?

Intramolecular Williamson ether synthesis with 6-Bromo-2-hexanol would produce 2-methyl-oxepane, a 7-membered ring. While possible, the formation of medium-sized rings (7-membered) is kinetically less favorable than 5- or 6-membered rings.[2]

Key considerations for successful cyclization:

• High-Dilution Conditions: To favor the intramolecular reaction over intermolecular polymerization (where the alkoxide of one molecule attacks the bromide of another), the reaction must be run at very low concentrations. This is typically achieved by the slow addition of the substrate to a large volume of solvent containing the base.

• Choice of Base: A strong, non-nucleophilic base is essential. Sodium hydride (NaH) is an excellent choice as it irreversibly deprotonates the alcohol, and the byproduct (H(2) gas) simply bubbles out of the solution.

• Solvent: A polar aprotic solvent like THF or DMF is recommended to facilitate the S(_N)2 reaction.[3]

Data Presentation

The success of a Williamson ether synthesis is highly dependent on the structure of the reactants. The following tables summarize the expected outcomes and recommended conditions.

Table 1: Influence of Alkyl Halide Structure on Reaction Outcome

Alkyl Halide Type	Primary Reaction	Typical Ether (S(N)2) Yield	Typical Alkene (E2) Yield	Notes
Methyl	S(_N)2	>95%	<5%	Ideal substrate for Williamson synthesis.
Primary (1°)	S(N)2	80-95%	5-20%	Excellent substrate; minor elimination possible with hindered bases.[6]
Secondary (2°)	S(_N)2 / E2 Competition	5-60%	40-95%	Significant E2 competition; yield is highly condition-dependent.[9]
Tertiary (3°)	E2	<5%	>95%	Unsuitable for Williamson synthesis; elimination is the exclusive pathway.[8][10]

Table 2: Recommended Reaction Conditions

Parameter	Recommendation	Rationale
Base	NaH, KH	Strong, non-nucleophilic bases that ensure complete and irreversible deprotonation.[3]
Solvent	DMF, THF, Acetonitrile	Polar aprotic solvents enhance the nucleophilicity of the alkoxide.[4][7]
Temperature	50 - 100 °C	Balances reaction rate and minimizes the competing E2 elimination pathway.[7]
Electrophile	Methyl or Primary Halide/Tosylate	Minimizes steric hindrance and strongly favors the S(_N)2 mechanism over E2.[6]

Experimental Protocols

The following are generalized protocols for performing a Williamson ether synthesis using 6-Bromo-2-hexanol. Note: These are starting points and may require optimization. All reactions should be conducted under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents.

Protocol 1: Intermolecular Synthesis (e.g., Reaction with Methyl Iodide)

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an inert gas inlet, add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) and anhydrous THF.

• Alkoxide Formation: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of 6-Bromo-2-hexanol (1.0 equivalent) in anhydrous THF dropwise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour until hydrogen evolution ceases.[12]

• S(_N)2 Reaction: Cool the resulting alkoxide solution back to 0 °C. Add methyl iodide (1.1 equivalents) dropwise.

• Reaction Completion: Allow the reaction to warm to room temperature and then heat to reflux (approx. 65 °C) for 4-8 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: After cooling to room temperature, quench the reaction by slowly adding methanol (B129727) to destroy any excess NaH, followed by the careful addition of water. Extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[12]

• Purification: Purify the crude product via column chromatography.

Protocol 2: Intramolecular Cyclization

• Preparation: To a large, flame-dried, three-neck round-bottom flask, add a suspension of NaH (1.5 equivalents) in a large volume of anhydrous THF (to achieve high dilution, e.g., 0.01 M final concentration). Heat the suspension to reflux.

• Slow Addition: Using a syringe pump, add a solution of 6-Bromo-2-hexanol (1.0 equivalent) in anhydrous THF to the refluxing NaH suspension over a period of 8-12 hours.

• Reaction Completion: After the addition is complete, continue to reflux the mixture for an additional 4-6 hours. Monitor the disappearance of starting material by TLC or GC-MS.

• Workup and Purification: Follow steps 5 and 6 from Protocol 1.

Visual Guides

Reaction Pathway Analysis

The following diagram illustrates the desired S(_N)2 pathway for an intramolecular cyclization of 6-Bromo-2-hexanol versus the potential for an intermolecular side reaction.

Figure 1. Intramolecular vs. Intermolecular Pathways.

Troubleshooting Workflow

Use this flowchart to diagnose and resolve common issues encountered during the synthesis.

Figure 2. A logical workflow for troubleshooting the synthesis.

References

• 1. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jk-sci.com [jk-sci.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. byjus.com [byjus.com]
• 8. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. quora.com [quora.com]
• 12. organic-synthesis.com [organic-synthesis.com]

Technical Support Center: Optimizing Substitution Reactions of 6-Bromo-2-hexanol

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing substitution reactions involving 6-bromo-2-hexanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 6-bromo-2-hexanol and what are the potential competing reactions?

6-bromo-2-hexanol is a bifunctional molecule with two primary reactive sites: a primary alkyl bromide and a secondary alcohol. This allows for several competing reaction pathways depending on the conditions.

• Intermolecular SN2 Substitution: An external nucleophile can attack the carbon bearing the bromine, which is a good leaving group. This is often the desired reaction for introducing a new functional group at the 6-position.

• Intramolecular SN2 Cyclization (Williamson Ether Synthesis): The hydroxyl group can be deprotonated to form an alkoxide, which then acts as an internal nucleophile, attacking the carbon with the bromine to form a five-membered ring, 2-methyltetrahydrofuran (B130290). This is a common and often favored side reaction.[1]

• E2 Elimination: A strong base can abstract a proton from the carbon adjacent to the bromine, leading to the formation of hex-5-en-2-ol. This is more likely with strong, sterically hindered bases.

• Substitution/Elimination at the Alcohol: The hydroxyl group is a poor leaving group, but it can be converted into a better one (e.g., by protonation with a strong acid or conversion to a tosylate). Subsequent substitution or elimination reactions can then occur at the 2-position.

Q2: How can I favor intermolecular substitution at the C-Br bond?

To favor the substitution of the bromide by an external nucleophile, you should aim to minimize the competing intramolecular cyclization and elimination reactions.

• Nucleophile Choice: Use a good, weakly basic nucleophile. Strong bases will deprotonate the alcohol and promote the intramolecular Williamson ether synthesis. For example, azide (B81097) (N₃⁻), cyanide (CN⁻), or a carboxylate anion are good choices for substitution with minimal elimination or cyclization.

• Protecting the Hydroxyl Group: The most effective way to prevent intramolecular cyclization is to protect the hydroxyl group. Common protecting groups for alcohols include silyl (B83357) ethers (e.g., TBDMS, TIPS), which are stable under many nucleophilic substitution conditions and can be removed later.

• Reaction Conditions: Use a polar aprotic solvent like DMF or DMSO to enhance the nucleophilicity of your chosen nucleophile. Running the reaction at moderate temperatures will also help to disfavor the elimination pathway.

Q3: What conditions favor the intramolecular cyclization to form 2-methyltetrahydrofuran?

The formation of 2-methyltetrahydrofuran via an intramolecular Williamson ether synthesis is often a facile process. To promote this reaction:

• Base Selection: Use a strong, non-sterically hindered base to deprotonate the hydroxyl group, creating the alkoxide nucleophile. Sodium hydride (NaH) is a common choice as it irreversibly deprotonates the alcohol.

• Solvent: A polar aprotic solvent such as THF or DMF is suitable for this reaction.

• Temperature: The reaction can often proceed at room temperature or with gentle heating.

Q4: My yield of the desired intermolecular substitution product is low. What are the likely causes and how can I troubleshoot this?

Low yields in intermolecular substitution reactions of 6-bromo-2-hexanol are typically due to competing side reactions. Refer to the troubleshooting guide below for a more detailed breakdown.

Troubleshooting Guide

Problem	Possible Cause(s)	Troubleshooting Suggestions	Rationale
Low or no formation of the desired intermolecular substitution product.	1. Competing intramolecular cyclization: The alkoxide formed from the deprotonation of the alcohol is reacting internally. 2. Poor nucleophile: The chosen external nucleophile is not strong enough to compete with the internal alkoxide. 3. Incorrect solvent: The solvent may be solvating the nucleophile, reducing its reactivity.	1. Protect the hydroxyl group: Use a suitable protecting group like a silyl ether before performing the substitution. 2. Choose a more potent nucleophile: Ensure your nucleophile is sufficiently reactive for an SN2 reaction. 3. Use a polar aprotic solvent: Solvents like DMF, DMSO, or acetonitrile (B52724) are ideal for SN2 reactions.	1. A protected hydroxyl group cannot act as an internal nucleophile. 2. A more reactive nucleophile will increase the rate of the desired intermolecular reaction. 3. Polar aprotic solvents do not solvate anions as strongly as protic solvents, leaving the nucleophile more available to react.
Significant formation of 2-methyltetrahydrofuran.	1. Basic reaction conditions: The nucleophile or added base is strong enough to deprotonate the alcohol. 2. High reaction temperature: Higher temperatures can favor the intramolecular cyclization.	1. Use a non-basic nucleophile or protect the alcohol: If your nucleophile is basic, protecting the alcohol is the best strategy. Alternatively, use a salt of your nucleophile with a non-basic counterion. 2. Run the reaction at a lower temperature: This can help to disfavor the cyclization reaction.	1. Preventing the formation of the internal alkoxide is key to stopping the intramolecular Williamson ether synthesis. 2. Lowering the temperature can sometimes allow the intermolecular reaction to proceed while slowing down the intramolecular pathway.
Formation of an alkene (elimination product).	1. Strong, sterically hindered base: Bulky bases are more likely to act as a base rather than a nucleophile, promoting E2 elimination. 2. High reaction temperature: Elimination reactions are generally favored at higher temperatures.	1. Use a good nucleophile that is a weak base: For example, use NaN₃ instead of a bulky alkoxide if you want to introduce an azide group. 2. Lower the reaction temperature: This will generally favor substitution over elimination.	1. Nucleophiles that are not sterically hindered are more likely to attack the carbon in an SN2 fashion. 2. Substitution reactions typically have a lower activation energy than elimination reactions.
Reaction does not go to completion.	1. Insufficient reaction time or temperature. 2. Deactivated substrate or nucleophile.	1. Monitor the reaction by TLC or GC: Continue the reaction until the starting material is consumed. A modest increase in temperature may be necessary. 2. Ensure the purity of your reagents: Impurities can sometimes inhibit the reaction.	1. Reaction monitoring is crucial to determine the optimal reaction time. 2. Reagent quality is critical for successful organic synthesis.

Experimental Protocols

Protocol 1: Intermolecular Substitution with Azide (Protection of Alcohol)

This protocol describes the synthesis of 6-azido-2-hexanol, proceeding through a protected alcohol intermediate to prevent intramolecular cyclization.

Step 1: Protection of the Hydroxyl Group (as a TBDMS ether)

• To a solution of 6-bromo-2-hexanol (1.0 eq) and imidazole (B134444) (2.5 eq) in anhydrous DMF, add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with water and extract with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield (6-bromo-2-hexyl)oxy)(tert-butyl)dimethylsilane.

Step 2: Substitution with Sodium Azide

• To a solution of the TBDMS-protected 6-bromo-2-hexanol (1.0 eq) in DMF, add sodium azide (NaN₃, 1.5 eq).

• Heat the reaction mixture to 60-70 °C and stir for 12-24 hours.

• Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and pour it into water.

• Extract the product with diethyl ether, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 3: Deprotection of the TBDMS Ether

• Dissolve the crude azido-TBDMS ether in THF.

• Add a solution of tetrabutylammonium (B224687) fluoride (B91410) (TBAF, 1.1 eq, 1M in THF) and stir at room temperature for 2-4 hours.

• Monitor the deprotection by TLC.

• Once complete, concentrate the reaction mixture and purify by flash column chromatography to afford 6-azido-2-hexanol.

Protocol 2: Intramolecular Cyclization to 2-Methyltetrahydrofuran

This protocol is optimized for the synthesis of 2-methyltetrahydrofuran.

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), prepare a suspension of sodium hydride (NaH, 1.2 eq, 60% dispersion in mineral oil) in anhydrous THF.

• Slowly add a solution of 6-bromo-2-hexanol (1.0 eq) in anhydrous THF to the NaH suspension at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-8 hours.

• Monitor the reaction by GC or TLC for the disappearance of the starting material.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and carefully remove the solvent by distillation to obtain 2-methyltetrahydrofuran.

Visualizations

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: 6-Bromo-2-hexanol Reactions

Welcome to the technical support center for experiments involving 6-Bromo-2-hexanol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent undesired elimination reactions, ensuring the successful synthesis of your target molecules.

Frequently Asked Questions (FAQs)

Q1: What are the primary competing reactions when using 6-Bromo-2-hexanol as a substrate?

When 6-Bromo-2-hexanol is subjected to nucleophilic attack, two main pathways compete: bimolecular nucleophilic substitution (S(_N)2) and bimolecular elimination (E2). The S(_N)2 reaction results in the substitution of the bromine atom with a nucleophile, while the E2 reaction leads to the formation of an alkene. Additionally, under basic conditions, an intramolecular S(_N)2 reaction, known as the Williamson ether synthesis, can occur, leading to the formation of a cyclic ether (2-methyltetrahydrofuran).[1][2]

Q2: What factors determine whether substitution or elimination is the major pathway?

The outcome of the reaction is primarily influenced by four key factors:

• Substrate Structure: 6-Bromo-2-hexanol is a secondary alkyl halide. For secondary halides, both S(_N)2 and E2 reactions are possible and often compete.[3][4]

• Nature of the Nucleophile/Base: Strong, sterically hindered bases favor E2 elimination, whereas strong, non-bulky nucleophiles that are weak bases favor S(_N)2 substitution.[3][4]

• Solvent: Polar aprotic solvents (e.g., DMSO, DMF, acetone) are preferred for S(_N)2 reactions as they solvate the cation but not the nucleophile, enhancing its reactivity. Polar protic solvents can facilitate both S(_N)1/E1 and S(_N)2/E2 reactions.[5]

• Temperature: Higher temperatures generally favor elimination reactions over substitution reactions.[6]

Q3: How can I minimize the formation of the elimination byproduct, 1-hexen-6-ol?

To favor the S(_N)2 pathway and minimize the E2 byproduct, consider the following strategies:

• Use a strong, non-bulky nucleophile that is a weak base. Examples include azide (B81097) (N(_3)

  $^{-}$ ), cyanide (CN $^{-}$ ), or thiolates (RS $^{-}$ ).

• Employ a polar aprotic solvent.

• Maintain a low reaction temperature.

• If the nucleophile is also a strong base (e.g., an alkoxide), use the conjugate acid as the solvent (e.g., ethanol (B145695) for ethoxide) and keep the temperature as low as possible.

Q4: Is it necessary to protect the hydroxyl group of 6-Bromo-2-hexanol?

Yes, protecting the hydroxyl group is often a crucial step. The hydroxyl proton is acidic and will react with basic or nucleophilic reagents. This can neutralize your reagent and lead to unwanted side reactions. Furthermore, the resulting alkoxide can act as an intramolecular nucleophile, leading to the formation of a cyclic ether.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of substitution product and significant amount of alkene byproduct.	The reaction conditions are favoring the E2 pathway. This could be due to a high reaction temperature, the use of a strong and/or bulky base, or an inappropriate solvent choice.	1. Lower the reaction temperature. 2. Switch to a less basic nucleophile. 3. Use a polar aprotic solvent like DMSO or DMF.
Formation of a cyclic ether (2-methyltetrahydrofuran).	The hydroxyl group is not protected and is acting as an intramolecular nucleophile under basic conditions.	Protect the hydroxyl group as a silyl (B83357) ether (e.g., TBDMS) or another suitable protecting group before performing the substitution reaction.
No reaction or very slow reaction rate.	The nucleophile may not be strong enough, the leaving group is not sufficiently activated, or the temperature is too low.	1. Consider using a stronger nucleophile. 2. Ensure the starting material is pure. 3. If practical, a modest increase in temperature can be attempted while carefully monitoring for elimination byproducts.
Complex mixture of products.	Multiple reaction pathways (S(_N)2, E2, intramolecular cyclization) are occurring simultaneously.	1. Protect the hydroxyl group. 2. Carefully select a nucleophile that is a weak base. 3. Optimize reaction conditions (temperature, solvent) to favor a single pathway.

Data Presentation

The following table provides representative data on the product distribution for the reaction of a secondary bromoalkane with various nucleophiles/bases, illustrating the principles of competition between S(_N)2 and E2 reactions. While this data is for a model compound, it serves as a useful guide for 6-Bromo-2-hexanol.

Nucleophile/Base	Solvent	Temperature (°C)	Substitution (S(_N)2) Product Yield (%)	Elimination (E2) Product Yield (%)
NaN(_3)	DMSO	25	>95	<5
NaCN	DMF	25	>90	<10
CH(_3)CO(_2)Na	CH(_3)COOH	50	~70	~30
NaOCH(_3)	CH(_3)OH	25	~25	~75
KOC(CH(_3))(_3)	(CH(_3))(_3)COH	25	<5	>95

Note: These are approximate values for a typical secondary bromoalkane and are intended for illustrative purposes.

Experimental Protocols

Protocol 1: Protecting the Hydroxyl Group as a TBDMS Ether

This protocol describes the protection of the hydroxyl group in 6-Bromo-2-hexanol using tert-butyldimethylsilyl chloride (TBDMSCl).

Materials:

• 6-Bromo-2-hexanol

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole (B134444)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO(_3)) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na(_2)SO(_4))

Procedure:

• Dissolve 6-Bromo-2-hexanol (1.0 eq.) and imidazole (2.5 eq.) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of TBDMSCl (1.2 eq.) in anhydrous DCM to the flask.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO(_3) solution.

• Separate the organic layer, and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous Na(_2)SO(_4), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the TBDMS-protected 6-Bromo-2-hexanol.

Protocol 2: Nucleophilic Substitution with Sodium Azide (S(_N)2 Favored)

This protocol outlines the substitution of the bromide with azide, a strong nucleophile and weak base, to minimize elimination.

Materials:

• TBDMS-protected 6-Bromo-2-hexanol

• Sodium azide (NaN(_3))

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Water

• Anhydrous sodium sulfate (Na(_2)SO(_4))

Procedure:

• Dissolve the TBDMS-protected 6-Bromo-2-hexanol (1.0 eq.) in anhydrous DMF in a round-bottom flask under an inert atmosphere.

• Add sodium azide (1.5 eq.) to the solution.

• Heat the reaction mixture to 50-60 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic extracts, wash with water and brine.

• Dry the organic layer over anhydrous Na(_2)SO(_4), filter, and concentrate under reduced pressure.

• The crude product can be deprotected or purified further as needed.

Visualizations

Caption: Competing reaction pathways for 6-Bromo-2-hexanol.

Caption: General experimental workflow to favor substitution.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. SN2 vs E2 [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Large-Scale Synthesis of 6-Bromo-2-hexanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the large-scale synthesis of 6-Bromo-2-hexanol.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 6-Bromo-2-hexanol, offering potential causes and solutions in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Possible Causes:

• Incomplete Reaction: The reaction may not have reached completion due to insufficient reaction time, inadequate temperature, or inefficient mixing on a larger scale.

• Side Reactions: The formation of byproducts such as 1,6-dibromohexane (B150918) (if starting from a diol precursor), dihexyl ether, or elimination products can consume starting materials and reduce the yield of the desired product.

• Loss During Workup: The product may be lost during aqueous washes, extractions, or purification steps, especially if emulsions form or phase separation is poor.

• Reagent Degradation: The brominating agent or other reagents may have degraded upon storage.

Solutions:

• Optimize Reaction Conditions: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time. Ensure the reaction temperature is maintained consistently throughout the vessel. For larger batches, ensure agitation is sufficient to maintain a homogeneous mixture.

• Control Stoichiometry: Carefully control the molar ratios of your reactants. A slight excess of the brominating agent might be necessary to drive the reaction to completion, but a large excess can lead to the formation of di-brominated byproducts.

• Minimize Water Content: If using a method sensitive to water, such as reactions with hydrobromic acid, ensure all glassware is dry and use anhydrous solvents. In some cases, a Dean-Stark trap can be used to remove water azeotropically during the reaction.[1]

• Efficient Workup: To minimize product loss during workup, use a minimal volume of washing solutions. If emulsions form, adding brine can help to break them. Ensure complete phase separation before proceeding.

• Reagent Quality: Use fresh, high-quality reagents.

Q2: I am observing a significant amount of a byproduct with a similar boiling point to 6-Bromo-2-hexanol, making purification by distillation difficult. What is this byproduct and how can I minimize its formation?

Possible Byproduct:

A likely byproduct with a similar boiling point is the constitutional isomer, 5-Bromo-2-hexanol , which can form if the starting material is 5-hexen-2-ol (B1606890) and the addition of HBr is not perfectly regioselective. Another possibility is the formation of cyclic ethers under certain conditions.

Solutions to Minimize Isomer Formation:

• Anti-Markovnikov Addition: If starting from 5-hexen-2-ol, to favor the formation of the terminal bromide (6-Bromo-2-hexanol), the hydrobromination should be carried out under anti-Markovnikov conditions. This is typically achieved by performing the reaction in the presence of a radical initiator, such as peroxides (e.g., benzoyl peroxide or AIBN).

• Reaction Temperature: Lowering the reaction temperature can sometimes increase the selectivity of the reaction.

Purification Strategies:

• Fractional Distillation: Use a fractional distillation column with a high number of theoretical plates and a slow distillation rate to improve the separation of isomers with close boiling points.[2]

• Column Chromatography: For high purity, silica (B1680970) gel column chromatography is a reliable method.[1] Experiment with different solvent systems (e.g., hexane (B92381)/ethyl acetate (B1210297) gradients) to optimize the separation.[1][2]

Q3: My reaction mixture has turned into a thick, dark polymer. What causes this and how can it be prevented?

Possible Cause:

• Intermolecular Etherification: Under acidic conditions and at elevated temperatures, the alcohol functional group of one molecule can react with the bromide of another, leading to the formation of polyethers. This is a common issue in reactions involving alcohols and strong acids.[1]

Solutions:

• Control Temperature: Avoid excessive heating. Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

• Azeotropic Removal of Water: If water is a byproduct of the reaction, its removal using a Dean-Stark trap can help to suppress polymerization.[1]

• Milder Reagents: Consider using milder brominating agents that do not require strongly acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for the large-scale preparation of 6-Bromo-2-hexanol?

There are two primary synthetic strategies for 6-Bromo-2-hexanol:

• Reduction of 6-Bromo-2-hexanone: This involves the reduction of the ketone functionality of 6-Bromo-2-hexanone to a secondary alcohol.

• Hydrobromination of 5-hexen-2-ol: This route involves the addition of hydrogen bromide (HBr) across the double bond of 5-hexen-2-ol.

Q2: Which reducing agents are suitable for the large-scale reduction of 6-Bromo-2-hexanone?

For large-scale reductions, cost-effective and safe reagents are preferred.

• Sodium Borohydride (B1222165) (NaBH₄): This is a mild and selective reducing agent that is commonly used in industrial processes. It is relatively inexpensive and safer to handle than more reactive hydrides.

• Catalytic Hydrogenation: This method involves the use of hydrogen gas and a metal catalyst (e.g., Raney Nickel, Palladium on carbon). It is a clean and efficient method, but it requires specialized high-pressure equipment.

Lithium aluminum hydride (LiAlH₄) is a very effective reducing agent but is generally avoided on a large scale due to its high reactivity and safety concerns.

Q3: How can I ensure the selective formation of 6-Bromo-2-hexanol from 5-hexen-2-ol?

The addition of HBr to 5-hexen-2-ol can result in two isomers: 6-Bromo-2-hexanol (anti-Markovnikov product) and 5-Bromo-2-hexanol (Markovnikov product). To selectively obtain the desired 6-Bromo-2-hexanol, the reaction should be performed under anti-Markovnikov conditions , which involves a radical mechanism. This is typically achieved by adding a radical initiator, such as peroxides (ROOR), to the reaction mixture.

Q4: What are the recommended methods for purifying 6-Bromo-2-hexanol on a large scale?

• Vacuum Distillation: This is the most common method for purifying liquids on a large scale. By reducing the pressure, the boiling point of the compound is lowered, which helps to prevent thermal decomposition.

• Column Chromatography: While more common in laboratory-scale synthesis, it can be adapted for larger scales (preparative chromatography) to achieve very high purity.

Q5: What are the key safety considerations for the large-scale synthesis of 6-Bromo-2-hexanol?

• Brominating Agents: Many brominating agents, such as HBr and phosphorus tribromide, are corrosive and toxic. They should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.

• Flammable Solvents: Many organic solvents used in the synthesis are flammable. Ensure that there are no ignition sources in the vicinity of the reaction.

• Exothermic Reactions: Some reactions, particularly those involving reactive reagents like hydrides, can be exothermic. The reaction should be cooled and the reagents added slowly to control the temperature and prevent a runaway reaction.

• Pressure Build-up: Reactions that produce gaseous byproducts should be performed in an open or vented system to avoid pressure build-up.

Data Presentation

Table 1: Comparison of Synthetic Routes for 6-Bromo-2-hexanol

Parameter	Reduction of 6-Bromo-2-hexanone	Hydrobromination of 5-hexen-2-ol
Starting Material	6-Bromo-2-hexanone	5-hexen-2-ol
Key Reagents	NaBH₄ or H₂/Catalyst	HBr, Peroxide (for anti-Markovnikov)
Primary Challenge	Potential over-reduction	Regioselectivity (Markovnikov vs. anti-Markovnikov)
Typical Byproducts	Unreacted starting material	5-Bromo-2-hexanol
Process Safety	NaBH₄ is manageable; H₂ requires high-pressure setup	HBr is corrosive; peroxides can be explosive

Table 2: Physical Properties of 6-Bromo-2-hexanol and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
6-Bromo-2-hexanol	C₆H₁₃BrO	181.07	Not readily available, estimated to be slightly higher than 6-chloro-2-hexanol
6-Chloro-2-hexanol	C₆H₁₃ClO	136.62	75-78 °C at 10 mmHg
6-Bromo-2-hexanone	C₆H₁₁BrO	179.05	98-104 °C at 1.33-2 kPa[3]
5-hexen-2-ol	C₆H₁₂O	100.16	136-137 °C at 760 mmHg

Experimental Protocols

Method 1: Reduction of 6-Bromo-2-hexanone with Sodium Borohydride

• Materials:

  • 6-Bromo-2-hexanone

  • Sodium borohydride (NaBH₄)

  • Methanol (B129727) or Ethanol (B145695)

  • Hydrochloric acid (1M)

  • Diethyl ether or Ethyl acetate

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • In a suitably sized reaction vessel equipped with a mechanical stirrer and a thermometer, dissolve 6-Bromo-2-hexanone (1.0 eq) in methanol or ethanol at 0-5 °C.

  • Slowly add sodium borohydride (0.3-0.5 eq) in portions, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours, or until TLC/GC analysis indicates the complete consumption of the starting material.

  • Carefully quench the reaction by the slow addition of 1M hydrochloric acid until the pH is acidic and gas evolution ceases.

  • Remove the bulk of the alcohol solvent under reduced pressure.

  • Extract the aqueous residue with diethyl ether or ethyl acetate (3x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 6-Bromo-2-hexanol.

  • Purify the crude product by vacuum distillation.

Method 2: Anti-Markovnikov Hydrobromination of 5-hexen-2-ol

• Materials:

  • 5-hexen-2-ol

  • Hydrobromic acid (48% in acetic acid or gaseous HBr)

  • Benzoyl peroxide or AIBN (radical initiator)

  • Anhydrous solvent (e.g., hexane or diethyl ether)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • In a reaction vessel protected from light, dissolve 5-hexen-2-ol (1.0 eq) and the radical initiator (0.02-0.05 eq) in the anhydrous solvent.

  • Cool the mixture to 0 °C.

  • Slowly add the hydrobromic acid solution or bubble gaseous HBr through the solution while maintaining the temperature at 0-5 °C.

  • Allow the reaction to stir at this temperature for several hours, monitoring the progress by TLC/GC.

  • Once the reaction is complete, carefully quench by pouring it into a cold, saturated sodium bicarbonate solution.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation.

Mandatory Visualization

Caption: Synthetic routes for 6-Bromo-2-hexanol.

Caption: Troubleshooting decision tree for synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 6-Bromo-2-hexanol and 6-Bromo-1-hexanol

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, the selection of appropriate starting materials is critical for achieving desired reaction outcomes. This guide provides a detailed comparison of the reactivity of two isomeric haloalcohols, 6-bromo-2-hexanol and 6-bromo-1-hexanol (B126649). Understanding the distinct chemical behaviors of these primary and secondary alkyl halides is paramount for predicting product distributions and optimizing synthetic strategies in drug development and other chemical research.

Structural and Physicochemical Properties

The fundamental difference between 6-bromo-1-hexanol and 6-bromo-2-hexanol lies in the position of the bromine atom, which classifies them as primary and secondary alkyl halides, respectively. This structural variance significantly influences their reactivity.

Property	6-Bromo-1-hexanol	6-Bromo-2-hexanol
Structure	Br-(CH₂)₆-OH	CH₃-CH(Br)-(CH₂)₄-OH
IUPAC Name	6-bromohexan-1-ol	6-bromohexan-2-ol
Classification	Primary Alkyl Halide	Secondary Alkyl Halide
Molecular Formula	C₆H₁₃BrO	C₆H₁₃BrO
Molecular Weight	181.07 g/mol	181.07 g/mol
Boiling Point	105-106 °C at 5 mmHg	Not readily available
Density	1.384 g/mL at 25 °C	Not readily available

Reactivity in Nucleophilic Substitution Reactions

Nucleophilic substitution reactions are a cornerstone of organic synthesis, and the choice between a primary and a secondary alkyl halide can dramatically alter the reaction pathway and rate.

SN2 Reaction Pathway

The bimolecular nucleophilic substitution (SN2) reaction is a single-step process where a nucleophile attacks the carbon atom bearing the leaving group from the backside. The rate of this reaction is highly sensitive to steric hindrance.

6-Bromo-1-hexanol , being a primary alkyl halide, presents minimal steric hindrance around the electrophilic carbon. This allows for facile backside attack by a nucleophile, making it an ideal substrate for SN2 reactions. Consequently, it reacts faster and gives higher yields of the desired substitution product under SN2 conditions (strong nucleophile, polar aprotic solvent).

6-Bromo-2-hexanol , as a secondary alkyl halide, has a more sterically hindered reaction center due to the presence of an additional alkyl group. This steric bulk impedes the approach of the nucleophile, leading to a significantly slower SN2 reaction rate compared to its primary isomer.

Caption: Steric hindrance in SN2 reactions of bromohexanol isomers.

SN1 Reaction Pathway

The unimolecular nucleophilic substitution (SN1) reaction proceeds through a two-step mechanism involving the formation of a carbocation intermediate. The stability of this carbocation is the primary determinant of the reaction rate.

6-Bromo-1-hexanol is highly unlikely to react via an SN1 mechanism because it would require the formation of a very unstable primary carbocation.

6-Bromo-2-hexanol , on the other hand, can undergo SN1 reactions, particularly with weak nucleophiles in polar protic solvents. The secondary carbocation formed is more stable than a primary carbocation, making this pathway accessible.

Reactivity in Elimination Reactions

Elimination reactions compete with substitution reactions, especially in the presence of a strong base. The structure of the alkyl halide plays a crucial role in determining the major elimination product.

E2 Reaction Pathway

The bimolecular elimination (E2) reaction is a concerted process where a base removes a proton from a carbon adjacent to the leaving group, leading to the formation of a double bond.

6-Bromo-1-hexanol , with a strong, sterically hindered base, can undergo an E2 reaction to yield primarily 1-hexen-6-ol.

6-Bromo-2-hexanol can also undergo E2 elimination. According to Zaitsev's rule, the more substituted alkene is the major product. Therefore, the reaction of 6-bromo-2-hexanol with a strong base is expected to yield a mixture of hexene-ols, with the more stable internal alkenes (e.g., hex-2-en-6-ol) being the major products.[1][2] The use of a bulky base can favor the formation of the less substituted "Hofmann" product (1-hexen-6-ol).[3]

Caption: Product distribution in the E2 elimination of 6-bromo-2-hexanol.

Experimental Protocols

To empirically determine the relative reactivity of 6-bromo-1-hexanol and 6-bromo-2-hexanol, the following experimental protocols can be employed.

Comparative SN2 Reaction: Williamson Ether Synthesis

This experiment aims to compare the rate of ether formation from the two bromohexanol isomers.

Materials:

• 6-Bromo-1-hexanol

• 6-Bromo-2-hexanol

• Phenol (B47542)

• Sodium hydride (NaH)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Hexanes

• Saturated aqueous ammonium (B1175870) chloride

• Brine

• Anhydrous sodium sulfate

• TLC plates and developing chamber

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Preparation of Sodium Phenoxide: In two separate flame-dried flasks under an inert atmosphere, dissolve equimolar amounts of phenol in anhydrous DMF. To each flask, add 1.1 equivalents of sodium hydride portion-wise at 0 °C. Stir the mixtures at room temperature for 30 minutes.

• Substitution Reaction: To one flask, add 1.0 equivalent of 6-bromo-1-hexanol. To the other flask, add 1.0 equivalent of 6-bromo-2-hexanol.

• Reaction Monitoring: Stir both reactions at a constant temperature (e.g., 50 °C). At regular time intervals (e.g., every 30 minutes), withdraw a small aliquot from each reaction mixture, quench with saturated aqueous ammonium chloride, and extract with ethyl acetate. Analyze the organic layer by TLC and GC-MS to monitor the disappearance of the starting material and the formation of the product.

• Work-up and Analysis: Once the reaction with 6-bromo-1-hexanol has reached completion (as determined by TLC/GC-MS), quench both reactions. Wash the organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Analyze the crude product mixtures by GC-MS to determine the relative yields of the ether products.

Caption: Experimental workflow for Williamson ether synthesis.

Summary of Expected Reactivity

Reaction Type	6-Bromo-1-hexanol (Primary)	6-Bromo-2-hexanol (Secondary)
SN2	Favored and Fast: Low steric hindrance allows for rapid backside attack by nucleophiles.	Slow: Increased steric hindrance impedes nucleophilic attack, significantly reducing the reaction rate.
SN1	Highly Disfavored: Formation of a highly unstable primary carbocation.	Possible: Can proceed via a more stable secondary carbocation, especially with weak nucleophiles in polar protic solvents.
E2	Possible: With a strong, bulky base, will yield the terminal alkene.	Favored with Strong Base: Typically yields the more stable internal alkene (Zaitsev's rule) as the major product.
E1	Highly Disfavored: Requires formation of an unstable primary carbocation.	Possible: Can occur in competition with SN1 reactions under appropriate conditions.

Conclusion

The choice between 6-bromo-1-hexanol and 6-bromo-2-hexanol as a synthetic precursor is dictated by the desired reaction outcome. For clean and efficient nucleophilic substitution via an SN2 mechanism, the primary alkyl halide, 6-bromo-1-hexanol , is the superior choice due to its minimal steric hindrance. Conversely, 6-bromo-2-hexanol offers pathways to a broader range of products, including those from SN1, E1, and E2 reactions, making it a more versatile but less selective substrate. A thorough understanding of the interplay between substrate structure and reaction conditions is essential for researchers to effectively utilize these bromohexanol isomers in the synthesis of novel compounds.

References

• 1. brainly.com [brainly.com]
• 2. 11.7 Elimination Reactions: Zaitsev’s Rule - Organic Chemistry | OpenStax [openstax.org]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Techniques for the Characterization of 6-Bromo-2-hexanol

This guide provides a comprehensive comparison of key analytical techniques for the characterization of 6-Bromo-2-hexanol, a vital reagent and intermediate in pharmaceutical research and organic synthesis. Targeted at researchers, scientists, and drug development professionals, this document outlines the principles, experimental protocols, and expected data for several analytical methods. A comparative analysis with alternative techniques is also presented to aid in selecting the most appropriate method for specific research needs.

Primary Analytical Techniques

The structural elucidation and purity assessment of 6-Bromo-2-hexanol are routinely achieved through a combination of spectroscopic and chromatographic methods. The most common and powerful techniques include Nuclear Magnetic Resonance (NMR) Spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier-Transform Infrared (FTIR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled technique for the definitive structural confirmation of organic molecules by providing detailed information about the chemical environment of individual atoms. Both ¹H and ¹³C NMR are essential for the complete characterization of 6-Bromo-2-hexanol.

Experimental Protocol: ¹H and ¹³C NMR

Sample Preparation:

• Dissolve 5-10 mg of 6-Bromo-2-hexanol in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.[1][2]

• Transfer the solution to a 5 mm NMR tube, ensuring the liquid height is about 4-5 cm.[1]

• If necessary, filter the solution through a small plug of glass wool in a Pasteur pipette to remove any particulate matter.[1][2]

Instrumentation and Data Acquisition:

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to optimize homogeneity.[1]

• Acquire the ¹H spectrum, followed by the ¹³C spectrum. Standard acquisition parameters for a 400 MHz spectrometer are typically sufficient.

• Process the raw data by applying Fourier transformation, phase correction, and baseline correction.[1]

• Calibrate the chemical shift axis using the residual solvent peak as a reference (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).[1]

Expected Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 6-Bromo-2-hexanol. These predictions are based on the analysis of its isomer, 6-Bromo-1-hexanol, and established principles of NMR spectroscopy.[1]

Table 1: Predicted ¹H NMR Data for 6-Bromo-2-hexanol in CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.80	sextet	1H	H-2
~3.40	t	2H	H-6
~1.85	m	2H	H-5
~1.50	m	4H	H-3, H-4
~1.20	d	3H	H-1
~1.60	s (broad)	1H	OH

Table 2: Predicted ¹³C NMR Data for 6-Bromo-2-hexanol in CDCl₃

Chemical Shift (δ, ppm)	Assignment
~68.0	C-2
~39.0	C-3
~33.5	C-6
~32.0	C-5
~25.0	C-4
~23.5	C-1

Workflow for NMR Analysis

NMR Analysis Workflow

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful hyphenated technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. It is ideal for determining the purity of 6-Bromo-2-hexanol and identifying any volatile impurities.

Experimental Protocol: GC-MS

Sample Preparation:

• Prepare a stock solution of 6-Bromo-2-hexanol at a concentration of approximately 1 mg/mL in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.

• Further dilute the stock solution to a working concentration of about 10 µg/mL.[3]

Instrumentation and Conditions:

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable.[4]

  • Injector: Split/splitless injector in split mode (e.g., 50:1 split ratio) at 250°C.[4]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[4]

  • Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes.[4]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

  • Scan Range: m/z 40-300.

  • Ion Source Temperature: 230°C.[4]

  • Transfer Line Temperature: 280°C.[4]

Expected Data

Table 3: Expected GC-MS Data for 6-Bromo-2-hexanol

Parameter	Expected Value
Retention Time	Dependent on the specific GC column and conditions, but expected to elute after more volatile impurities.
Molecular Ion (M⁺)	m/z 180 and 182 (due to ⁷⁹Br and ⁸¹Br isotopes in ~1:1 ratio). This peak may be weak or absent.
Key Fragment Ions (m/z)	165/167 ([M-CH₃]⁺), 137/139 ([M-C₃H₇]⁺), 121/123, 101 ([M-Br]⁺), 57, 45.

Workflow for GC-MS Analysis

GC-MS Analysis Workflow

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. For 6-Bromo-2-hexanol, FTIR can confirm the presence of the hydroxyl (-OH) group and the carbon-bromine (C-Br) bond.

Experimental Protocol: FTIR

Sample Preparation (Neat Liquid):

• Place a small drop of neat 6-Bromo-2-hexanol onto one KBr (potassium bromide) or NaCl (sodium chloride) salt plate.[5]

• Carefully place a second salt plate on top and gently rotate to create a thin, uniform liquid film.[5]

• Alternatively, for Attenuated Total Reflectance (ATR)-FTIR, place a drop of the liquid directly onto the ATR crystal.[6][7]

Data Acquisition:

• Place the sample holder (for salt plates) or the ATR accessory into the FTIR spectrometer.

• Acquire a background spectrum of the empty sample compartment or clean ATR crystal.

• Acquire the sample spectrum, typically over the range of 4000-400 cm⁻¹.[7]

Expected Data

Table 4: Expected FTIR Absorption Bands for 6-Bromo-2-hexanol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3350 (broad)	Strong	O-H stretch (alcohol)
~2930, ~2860	Strong	C-H stretch (alkane)
~1465, ~1375	Medium	C-H bend (alkane)
~1100	Strong	C-O stretch (secondary alcohol)
~650-550	Medium-Strong	C-Br stretch

Comparison with Alternative Techniques

While NMR, GC-MS, and FTIR are the primary methods for characterizing 6-Bromo-2-hexanol, other techniques can provide complementary information or may be more suitable for specific analytical challenges, such as separating positional isomers or analyzing non-volatile derivatives.

Table 5: Comparison of Analytical Techniques

Technique	Principle	Advantages	Disadvantages	Application for 6-Bromo-2-hexanol
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.[8]	Suitable for non-volatile and thermally labile compounds; excellent for quantitative analysis.[8]	Requires derivatization for sensitive detection of alcohols without a chromophore; consumes more solvent than GC.[9]	Purity analysis, especially for non-volatile impurities or after derivatization. Separation from isomers is possible with optimized conditions.
Capillary Electrophoresis (CE)	Separation of ions in an electric field based on their charge-to-size ratio.[10][11]	High separation efficiency and resolution; minimal sample and reagent consumption; fast analysis times.[11][12]	Less sensitive than GC or HPLC without concentration techniques; not suitable for neutral compounds without modification (e.g., MEKC).	High-resolution separation from charged impurities or isomers after derivatization.
Elemental Analysis	Combustion of the compound to convert elements into simple inorganic compounds for quantification.	Provides the empirical formula of a pure compound.	Requires a pure sample; does not provide structural information.	Confirmation of the elemental composition (C, H, Br, O) of a purified sample.

Decision Logic for Technique Selection

Decision-Making Flowchart

References

• 1. benchchem.com [benchchem.com]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. uoguelph.ca [uoguelph.ca]
• 4. benchchem.com [benchchem.com]
• 5. eng.uc.edu [eng.uc.edu]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. advancechemjournal.com [advancechemjournal.com]
• 9. benchchem.com [benchchem.com]
• 10. Capillary electrophoresis - Wikipedia [en.wikipedia.org]
• 11. fiveable.me [fiveable.me]
• 12. researchgate.net [researchgate.net]

Navigating Nucleophilic Substitution in Bromohexanol Isomers: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuances of nucleophilic substitution reactions is critical for predictable and efficient molecular synthesis. This guide offers a comparative analysis of the reactivity of bromohexanol isomers in nucleophilic substitution reactions, supported by established chemical principles and illustrative data. The position of the hydroxyl and bromo substituents on the hexanol backbone dramatically influences reaction pathways and rates, a factor this guide will explore in detail.

The reactivity of bromohexanol isomers in nucleophilic substitution reactions is primarily dictated by the structural relationship between the bromine atom (the leaving group) and the hydroxyl group. This relationship governs the potential for intramolecular participation, the stability of intermediates, and the steric hindrance at the reaction center. This guide will compare isomers based on the position of the bromine atom relative to the hydroxyl group, focusing on primary versus secondary halides and the crucial role of neighboring group participation (NGP).

Comparative Reactivity of Bromohexanol Isomers

The rate and mechanism of nucleophilic substitution in bromohexanol isomers are profoundly affected by the substrate's structure. Primary bromohexanols, where the bromine is attached to a primary carbon, generally favor the S(_N)2 mechanism due to lower steric hindrance.[1] Secondary bromohexanols can undergo both S(_N)1 and S(_N)2 reactions, with the outcome being highly sensitive to the reaction conditions.[1]

A key determinant of reactivity in bromoalkanols is the potential for the hydroxyl group to act as an internal nucleophile, a phenomenon known as neighboring group participation (NGP) or anchimeric assistance.[2] This intramolecular process can lead to a significant rate enhancement compared to analogous intermolecular reactions, especially when it results in the formation of stable five- or six-membered cyclic ether intermediates.

Table 1: Qualitative Comparison of Reactivity in Bromohexanol Isomers

Bromohexanol Isomer	Bromine Position	Expected Predominant Mechanism(s)	Relative Reactivity (Qualitative)	Notes
6-Bromo-1-hexanol	Primary	S(_N)2 / NGP	High	The hydroxyl group can participate in an intramolecular S(_N)2 reaction to form a seven-membered cyclic ether, although the formation of a six-membered ring is generally more favorable.[2]
5-Bromo-1-hexanol	Primary	NGP / S(_N)2	Very High	Well-positioned for intramolecular cyclization to form a stable six-membered tetrahydropyran (B127337) ring, leading to a significant rate enhancement.[2]
4-Bromo-1-hexanol	Primary	NGP / S(_N)2	Very High	Ideally suited for NGP to form a highly stable five-membered tetrahydrofuran (B95107) ring, resulting in a rapid substitution rate.[2]
1-Bromo-2-hexanol	Primary	S(_N)2	Moderate	The hydroxyl group is not positioned to facilitate intramolecular attack, so the reaction proceeds through a standard intermolecular S(_N)2 pathway.[2]
2-Bromo-1-hexanol	Secondary	S(_N)1 / S(_N)2	Moderate to High	As a secondary halide, it can react via both pathways. The presence of the adjacent hydroxyl group can influence the reaction rate and product distribution.

Note: The relative reactivity is a qualitative assessment based on established principles of organic chemistry. Actual reaction rates are dependent on specific experimental conditions such as the nucleophile, solvent, and temperature.

Reaction Mechanisms and Pathways

The competition between S(_N)1, S(_N)2, and NGP pathways is a central theme in the chemistry of bromohexanol isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. Intramolecular reaction - Wikipedia [en.wikipedia.org]

determination of enantiomeric excess of 6-Bromo-2-hexanol

A comprehensive guide to the determination of the enantiomeric excess of 6-bromo-2-hexanol is presented for researchers, scientists, and drug development professionals. This document outlines and compares the primary analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Comparison of Analytical Methods

The selection of an appropriate analytical method for determining the enantiomeric excess (ee) of 6-Bromo-2-hexanol depends on several factors, including the required sensitivity, sample matrix, availability of instrumentation, and whether the analysis needs to be quantitative or qualitative. The following table summarizes the key performance characteristics of the most common techniques.

Method	Principle	Sample Preparation	Resolution	Sensitivity	Advantages	Disadvantages
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP).[1]	Dissolution in a suitable mobile phase.	High	Moderate to High	Wide applicability, established methods, direct analysis often possible.[1]	Higher cost of chiral columns, method development can be time-consuming.
Chiral GC	Separation of volatile enantiomers on a chiral stationary phase, often cyclodextrin-based.[2]	Often requires derivatization to increase volatility and improve separation.[1]	Very High	High	Excellent for volatile compounds, high resolution.[2]	Requires sample to be volatile and thermally stable, derivatization adds a step to sample preparation.
NMR Spectroscopy	Use of a chiral solvating agent or chiral shift reagent to induce chemical shift differences between enantiomers.[3][4]	Dissolution in a suitable deuterated solvent with the addition of a chiral auxiliary.[3]	Variable	Low	Rapid analysis, provides structural information, non-destructive.	Lower sensitivity compared to chromatographic methods, may require higher sample concentrations.[4]

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below. These protocols are based on established methods for similar chiral alcohols and can be adapted for 6-Bromo-2-hexanol.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for the separation and quantification of enantiomers. The use of a polysaccharide-based chiral stationary phase is often effective for the direct separation of chiral alcohols.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral column: A polysaccharide-based column such as a Daicel CHIRALCEL® OD-H or similar.

Reagents:

• HPLC-grade n-Hexane

• HPLC-grade 2-Propanol (IPA)

• 6-Bromo-2-hexanol sample

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of n-Hexane and 2-Propanol. A typical starting ratio is 98:2 (v/v). The optimal ratio may need to be determined empirically to achieve the best resolution. Degas the mobile phase before use.

• Sample Preparation: Dissolve the 6-Bromo-2-hexanol sample in the mobile phase to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 210 nm (as 6-Bromo-2-hexanol has a weak chromophore, a low wavelength is necessary. Alternatively, a refractive index detector can be used).

• Analysis: Inject the prepared sample onto the HPLC system. The two enantiomers will elute at different retention times.

• Quantification: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the following formula:

  • ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100

Method 2: Chiral Gas Chromatography (GC)

For volatile and thermally stable compounds like 6-Bromo-2-hexanol, chiral GC offers excellent resolution. Derivatization is often employed to improve the separation of the enantiomers.

Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID).

• Chiral GC column: A cyclodextrin-based column, such as a CP Chirasil-DEX CB, is recommended.[2]

Reagents:

• Dichloromethane (B109758) (anhydrous)

• Pyridine (B92270)

• Trifluoroacetic anhydride (B1165640) (TFAA)

• 6-Bromo-2-hexanol sample

Procedure:

• Derivatization:

  • Dissolve approximately 1-5 mg of the 6-Bromo-2-hexanol sample in 1 mL of anhydrous dichloromethane in a vial.

  • Add a small excess of pyridine followed by an excess of trifluoroacetic anhydride (TFAA).

  • Seal the vial and allow the reaction to proceed at room temperature for 30 minutes.

  • Quench the reaction by adding 1 mL of deionized water. Shake the vial and allow the layers to separate.

  • Carefully remove the organic (bottom) layer for GC analysis.

• Chromatographic Conditions:

  • Carrier Gas: Helium or Hydrogen

  • Injector Temperature: 230 °C

  • Detector Temperature: 250 °C

  • Oven Temperature Program: Start at 80 °C, hold for 2 minutes, then ramp to 150 °C at a rate of 5 °C/min.

• Analysis: Inject the derivatized sample into the GC. The trifluoroacetylated enantiomers will be separated by the chiral column.

• Quantification: Calculate the enantiomeric excess from the integrated peak areas of the two enantiomers as described for the HPLC method.

Method 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be used to determine the enantiomeric excess by converting the enantiomers into diastereomers in situ using a chiral solvating agent or a chiral shift reagent.[3][4] This results in separate, quantifiable signals for each enantiomer.

Instrumentation:

• NMR Spectrometer (300 MHz or higher is recommended for better resolution).

Reagents:

• Deuterated chloroform (B151607) (CDCl₃)

• Chiral shift reagent: Europium(III) tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate] (Eu(hfc)₃).[4]

• 6-Bromo-2-hexanol sample

Procedure:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the 6-Bromo-2-hexanol sample in 0.5 mL of CDCl₃ in an NMR tube.

  • Acquire a standard ¹H NMR spectrum of the sample.

  • Add a small, precisely weighed amount of the chiral shift reagent (e.g., 0.1 equivalents) to the NMR tube.

  • Gently shake the tube to dissolve the reagent and acquire another ¹H NMR spectrum.

  • Continue to add small increments of the chiral shift reagent and acquire spectra until a baseline separation of a specific proton signal (e.g., the proton on the carbon bearing the hydroxyl group) for the two enantiomers is observed.

• Analysis:

  • Identify a well-resolved pair of signals corresponding to the same proton in the two diastereomeric complexes.

  • Integrate the two signals.

• Quantification: The enantiomeric excess is calculated from the integration values of the two signals:

  • ee (%) = [|Integration₁ - Integration₂| / (Integration₁ + Integration₂)] x 100

Workflow for Enantiomeric Excess Determination

The following diagram illustrates the general workflow for determining the enantiomeric excess of 6-Bromo-2-hexanol.

Caption: General workflow for determining the enantiomeric excess of 6-Bromo-2-hexanol.

References

• 1. benchchem.com [benchchem.com]
• 2. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. web.mit.edu [web.mit.edu]

spectroscopic comparison of 6-Bromo-2-hexanol enantiomers

A Spectroscopic Comparison of 6-Bromo-2-hexanol Enantiomers: A Guide for Researchers

For researchers and professionals in drug development and stereoselective synthesis, the characterization and differentiation of enantiomers are critical. This guide provides a comprehensive comparison of the spectroscopic properties of the (R)- and (S)-enantiomers of 6-Bromo-2-hexanol. While standard spectroscopic techniques are identical for both enantiomers in an achiral environment, this guide will focus on specialized methods capable of their differentiation, supported by established principles and experimental data from analogous chiral alcohols.

Standard Spectroscopic Analysis (Achiral Environment)

In the absence of a chiral influence, the (R)- and (S)-enantiomers of 6-Bromo-2-hexanol are spectroscopically indistinguishable. Their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) spectra will be identical.

Table 1: Predicted Spectroscopic Data for 6-Bromo-2-hexanol (Achiral Conditions)

Spectroscopic Technique	Predicted Data
¹H NMR	Protons on the carbon bearing the hydroxyl group are expected to show a signal in the range of 3.4 to 4.5 δ. The protons on the carbon adjacent to the bromine will also be deshielded.
¹³C NMR	The carbon atom bonded to the hydroxyl group is deshielded and will likely absorb in the range of 50 to 80 δ. The carbon bonded to the bromine will also show a characteristic downfield shift.
IR Spectroscopy	A strong C-O stretching absorption near 1050 cm⁻¹ is expected, along with a characteristic broad O-H stretching absorption between 3300 and 3600 cm⁻¹.[1]
Mass Spectrometry	The mass spectrum will show the molecular ion peak and fragmentation patterns characteristic of the 6-Bromo-2-hexanol structure. The presence of bromine will be indicated by a characteristic isotopic pattern for the molecular ion and bromine-containing fragments.

Spectroscopic Differentiation of Enantiomers

To distinguish between the (R)- and (S)-enantiomers of 6-Bromo-2-hexanol, specialized techniques that employ a chiral environment or rely on the interaction with polarized light are necessary.

Chiroptical Spectroscopy

Chiroptical techniques measure the differential interaction of chiral molecules with left and right circularly polarized light.

• Circular Dichroism (CD) Spectroscopy : This technique measures the difference in absorption of left and right circularly polarized light.[2][3] Enantiomers will produce mirror-image CD spectra. This method is particularly useful for analyzing the stereochemistry of chiral molecules.[4]

• Vibrational Circular Dichroism (VCD) Spectroscopy : VCD is the extension of CD into the infrared region, probing the stereochemistry of molecules by examining their vibrational transitions.[5][6] It is a powerful tool for determining the absolute configuration of chiral molecules in solution.[7] For chiral alcohols, VCD spectra can be sensitive to intermolecular interactions, such as hydrogen bonding.[8]

Table 2: Expected Chiroptical Spectroscopy Results for 6-Bromo-2-hexanol Enantiomers

Spectroscopic Technique	(R)-6-Bromo-2-hexanol	(S)-6-Bromo-2-hexanol
CD Spectroscopy	Positive or negative Cotton effect at specific wavelengths	Mirror-image Cotton effect to the (R)-enantiomer
VCD Spectroscopy	Specific pattern of positive and negative bands	Mirror-image pattern of bands to the (R)-enantiomer

NMR Spectroscopy with Chiral Auxiliaries

In an achiral solvent, the NMR spectra of enantiomers are identical. However, in the presence of a chiral auxiliary, the enantiomers can be differentiated.

• Chiral Shift Reagents (CSRs) : These are typically lanthanide complexes that can reversibly bind to the analyte.[9] This interaction forms transient diastereomeric complexes that have distinct NMR spectra, allowing for the differentiation and quantification of the enantiomers.[10][11]

• Chiral Derivatizing Agents (CDAs) : The enantiomers are reacted with a chiral derivatizing agent to form covalent diastereomers. These diastereomers have different physical properties and, therefore, distinct NMR spectra.

Table 3: Expected ¹H NMR Results with a Chiral Shift Reagent for 6-Bromo-2-hexanol Enantiomers

Proton Environment	Racemic Mixture (without CSR)	Racemic Mixture (with CSR)
Proton on C2 (CH-OH)	Single signal (e.g., multiplet)	Two distinct signals (e.g., two multiplets), one for the (R)-enantiomer complex and one for the (S)-enantiomer complex.
Methyl protons on C1	Single signal (e.g., doublet)	Two distinct signals (e.g., two doublets).
Other protons	Single set of signals	Two sets of signals with differing chemical shifts.

Chiral Chromatography Coupled with Spectroscopy

Chromatographic separation on a chiral stationary phase (CSP) can resolve the enantiomers, which can then be detected by a standard spectroscopic detector (e.g., MS or FID).

• Chiral Gas Chromatography (GC) : This is a powerful technique for the separation and quantification of volatile chiral compounds like alcohols.[12][13][14] The enantiomers exhibit different retention times on the chiral column.

Experimental Protocols

NMR Spectroscopy with a Chiral Shift Reagent

Objective : To resolve the signals of the (R)- and (S)-enantiomers of 6-Bromo-2-hexanol in a racemic mixture using a chiral shift reagent.

Materials :

• Racemic 6-Bromo-2-hexanol

• Deuterated chloroform (B151607) (CDCl₃)

• Chiral shift reagent (e.g., Eu(hfc)₃ - Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III))

• NMR tubes

Procedure :

• Prepare a solution of the racemic 6-Bromo-2-hexanol in CDCl₃ in an NMR tube.

• Acquire a standard ¹H NMR spectrum.

• Add a small, measured amount of the chiral shift reagent to the NMR tube.

• Shake the tube to ensure thorough mixing.

• Acquire another ¹H NMR spectrum.

• Incrementally add more of the chiral shift reagent and acquire spectra at each addition until sufficient separation of the enantiomeric signals is observed.

• Integrate the separated signals to determine the enantiomeric ratio.

Chiral Gas Chromatography (GC-MS)

Objective : To separate the (R)- and (S)-enantiomers of 6-Bromo-2-hexanol and identify them using mass spectrometry.

Materials :

• Racemic 6-Bromo-2-hexanol

• High-purity solvent (e.g., dichloromethane)

• Gas chromatograph equipped with a chiral capillary column (e.g., a cyclodextrin-based column) and a mass spectrometer detector.

Procedure :

• Prepare a dilute solution of the racemic 6-Bromo-2-hexanol in the chosen solvent.[12]

• Set up the GC-MS with an appropriate temperature program for the injector, oven, and detector. The oven temperature program should be optimized to achieve baseline separation of the enantiomers.[12]

• Inject a small volume of the sample into the GC.

• The enantiomers will separate on the chiral column, resulting in two distinct peaks in the chromatogram at different retention times.

• The mass spectrometer will provide a mass spectrum for each eluting peak, confirming the identity as 6-Bromo-2-hexanol.

• The relative peak areas in the chromatogram correspond to the enantiomeric ratio.

Logical Workflow for Enantiomeric Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis and differentiation of the 6-Bromo-2-hexanol enantiomers.

Caption: Workflow for the analysis of 6-Bromo-2-hexanol enantiomers.

Conclusion

While the (R)- and (S)-enantiomers of 6-Bromo-2-hexanol are indistinguishable by standard spectroscopic methods, a variety of powerful techniques can be employed for their differentiation and characterization. Chiroptical methods like CD and VCD provide direct information on the stereochemistry, while NMR with chiral auxiliaries and chiral chromatography offer excellent means for resolving and quantifying the enantiomers in a mixture. The choice of method will depend on the specific research goals, available instrumentation, and the required level of sensitivity and accuracy.

References

• 1. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. Circular dichroism - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. mukamel.ps.uci.edu [mukamel.ps.uci.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. DSpace [kb.osu.edu]
• 9. fiveable.me [fiveable.me]
• 10. Pirkle's alcohol - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. gcms.cz [gcms.cz]

Navigating Reactivity: A Comparative Guide to Secondary vs. Primary Bromoalkanes

For researchers, scientists, and professionals in drug development, a nuanced understanding of alkyl halide reactivity is paramount for designing and optimizing synthetic routes. This guide provides an objective comparison of the reactivity of secondary and primary bromoalkanes across the four major reaction pathways: SN1, SN2, E1, and E2. The analysis is supported by established chemical principles, quantitative data, and detailed experimental protocols.

Executive Summary: Key Reactivity Trends

The reactivity of bromoalkanes is fundamentally governed by two key factors: steric hindrance around the electrophilic carbon and the stability of the carbocation intermediate (or transition state). These factors lead to distinct reactivity profiles for primary and secondary bromoalkanes, as summarized below:

Reaction Type	Primary Bromoalkane Reactivity	Secondary Bromoalkane Reactivity	Favored Substrate
SN2	High	Moderate	Primary
SN1	Very Low (generally does not occur)	Low to Moderate	Secondary (and Tertiary)
E2	Moderate	High	Secondary (and Tertiary)
E1	Very Low (generally does not occur)	Low	Secondary (and Tertiary)

In-Depth Reactivity Analysis

SN2 (Bimolecular Nucleophilic Substitution)

The SN2 reaction is a single-step process where a nucleophile attacks the electrophilic carbon from the backside, displacing the bromide ion. This concerted mechanism is highly sensitive to steric bulk.

Primary bromoalkanes are excellent substrates for SN2 reactions. The minimal steric hindrance from the two hydrogen atoms on the alpha-carbon allows for easy access by the nucleophile.

Secondary bromoalkanes are less reactive in SN2 reactions compared to their primary counterparts. The presence of two alkyl groups on the alpha-carbon creates significant steric congestion, impeding the backside attack of the nucleophile.

SN1 (Unimolecular Nucleophilic Substitution)

The SN1 reaction proceeds through a two-step mechanism involving the formation of a carbocation intermediate. The rate-determining step is the initial ionization of the bromoalkane.

Primary bromoalkanes are generally considered unreactive towards the SN1 pathway. The formation of a primary carbocation is energetically highly unfavorable, making this route non-viable under normal conditions.[1]

Secondary bromoalkanes can undergo SN1 reactions, albeit typically slower than tertiary haloalkanes. The secondary carbocation is more stable than a primary carbocation due to the electron-donating inductive effect and hyperconjugation from the two alkyl groups.[2] However, SN1 reactions with secondary substrates are often in competition with SN2 and elimination reactions.

E2 (Bimolecular Elimination)

The E2 reaction is a concerted, one-step process where a strong base removes a proton from a beta-carbon, leading to the formation of a double bond and the simultaneous expulsion of the bromide ion.

Primary bromoalkanes can undergo E2 elimination, particularly in the presence of a strong, sterically hindered base. However, they are also prone to SN2 substitution, which often competes with elimination.

Secondary bromoalkanes are good substrates for E2 reactions, especially with a strong base. The transition state of the E2 reaction has some developing double-bond character, and the more substituted alkene that is typically formed from a secondary bromoalkane (Zaitsev's rule) is more stable.

E1 (Unimolecular Elimination)

Similar to the SN1 reaction, the E1 reaction proceeds through a carbocation intermediate. Following the formation of the carbocation, a weak base removes a beta-proton to form an alkene.

Primary bromoalkanes do not readily undergo E1 reactions due to the instability of the primary carbocation intermediate.[3][4]

Secondary bromoalkanes can undergo E1 reactions, as they can form a relatively stable secondary carbocation. E1 reactions often compete with SN1 reactions and are favored by higher temperatures and the use of a weak, non-nucleophilic base.[3]

Quantitative Data Comparison

While precise rate constants can vary significantly with reaction conditions (solvent, temperature, nucleophile/base), the following table provides illustrative relative reaction rates to highlight the reactivity differences.

Reaction	Substrate	Nucleophile/Base	Solvent	Approximate Relative Rate
SN2	1-Bromopropane (B46711)	I⁻	Acetone (B3395972)	~1
2-Bromopropane (B125204)	I⁻	Acetone	~0.02
SN1/E1	1-Bromopropane	H₂O	Water	Very Slow (Negligible)
2-Bromopropane	H₂O	Water	1
E2	1-Bromopropane	EtO⁻	Ethanol (B145695)	1
2-Bromopropane	EtO⁻	Ethanol	~4-6

Note: These are generalized relative rates and are intended for comparative purposes only. Actual experimental values will vary.

Experimental Protocols

Protocol 1: Comparison of SN2 Reaction Rates (Finkelstein Reaction)

This protocol provides a method to qualitatively and semi-quantitatively compare the SN2 reactivity of a primary and a secondary bromoalkane. The reaction relies on the precipitation of sodium bromide in acetone to monitor the reaction progress.

Objective: To compare the relative SN2 reaction rates of 1-bromopropane and 2-bromopropane.

Materials:

• 1-Bromopropane

• 2-Bromopropane

• 15% (w/v) solution of sodium iodide (NaI) in acetone

• Dry test tubes

• Pipettes

• Stopwatch

Procedure:

• Label two clean, dry test tubes, one for "1-Bromopropane" and one for "2-Bromopropane".

• Add 2 mL of the 15% NaI in acetone solution to each test tube.

• Simultaneously, add 5 drops of 1-bromopropane to the first test tube and 5 drops of 2-bromopropane to the second.

• Start the stopwatch immediately after the addition.

• Gently agitate both test tubes to ensure thorough mixing.

• Observe the test tubes for the formation of a white precipitate (NaBr).

• Record the time at which the first persistent cloudiness appears in each test tube.

Expected Outcome: A precipitate will form significantly faster in the test tube containing 1-bromopropane, demonstrating its higher reactivity in an SN2 reaction.

Protocol 2: Analysis of Substitution and Elimination Products by Gas Chromatography (GC)

This protocol outlines a general procedure for reacting a bromoalkane and analyzing the product mixture to determine the ratio of substitution and elimination products.

Objective: To determine the product distribution for the reaction of 2-bromopropane with sodium ethoxide in ethanol.

Materials:

• 2-Bromopropane

• Sodium ethoxide solution in ethanol (e.g., 1 M)

• Ethanol (anhydrous)

• Internal standard (e.g., nonane)

• Round-bottom flask with reflux condenser

• Heating mantle and magnetic stirrer

• Gas chromatograph with a flame ionization detector (GC-FID)

• Syringes for sampling and injection

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-bromopropane and the sodium ethoxide solution in ethanol. Add a known amount of the internal standard.

• Reaction: Heat the mixture to reflux with stirring for a specified time (e.g., 1 hour).

• Sampling: At regular intervals (e.g., every 15 minutes), withdraw a small aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a small amount of dilute acid.

• GC Analysis: Inject a small volume of the quenched aliquot into the GC.

• Data Analysis: Identify the peaks corresponding to the starting material, substitution product (ethyl isopropyl ether), and elimination product (propene) by comparing their retention times to known standards. The relative peak areas (corrected by response factors if necessary) can be used to determine the concentration of each species over time and the final product ratio.

Reaction Mechanisms and Logical Relationships

The following diagrams, generated using Graphviz, illustrate the signaling pathways for the SN1, SN2, E1, and E2 reactions.

Caption: SN2 Reaction Mechanism

Caption: SN1 Reaction Mechanism

Caption: E2 Reaction Mechanism

Caption: E1 Reaction Mechanism

Caption: Key Factors Influencing Reactivity

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. homework.study.com [homework.study.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. E1 Reaction Mechanism and E1 Practice Problems [chemistrysteps.com]

A Comparative Guide to Purity Assessment of 6-Bromo-2-hexanol: A Focus on GC-MS Analysis

For researchers, scientists, and drug development professionals, the purity of chemical intermediates is a critical parameter that directly impacts the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). 6-Bromo-2-hexanol, a key building block in organic synthesis, is no exception. This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the purity assessment of 6-Bromo-2-hexanol, supported by detailed experimental protocols and data.

The Power of GC-MS in Purity Determination

Gas Chromatography-Mass Spectrometry (GC-MS) stands as a gold standard for the analysis of volatile and semi-volatile compounds like 6-Bromo-2-hexanol.[1][2] Its strength lies in the combination of the superior separation capabilities of gas chromatography with the highly specific detection and identification power of mass spectrometry.[2] This allows for the effective separation of the main compound from its impurities, followed by their unambiguous identification based on their unique mass fragmentation patterns.[3]

A typical GC-MS analysis provides both qualitative and quantitative information. The retention time from the GC component helps in identifying the compound based on its interaction with the chromatographic column, while the mass spectrum provides a molecular fingerprint, confirming the identity and allowing for the identification of unknown impurities. The peak area in the chromatogram is proportional to the concentration of the compound, enabling accurate purity calculations.

Experimental Protocol: GC-MS Analysis of 6-Bromo-2-hexanol

This protocol outlines a general procedure for the purity assessment of 6-Bromo-2-hexanol using GC-MS. Method validation according to ICH guidelines is crucial for use in a regulated environment.[4][5][6]

1. Sample Preparation:

• Standard Solution: Prepare a stock solution of a certified 6-Bromo-2-hexanol reference standard in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate). Create a series of calibration standards by performing serial dilutions to cover the desired concentration range.

• Sample Solution: Accurately weigh and dissolve the 6-Bromo-2-hexanol sample in the same solvent to achieve a concentration that falls within the established calibration range.

2. Instrumentation and Conditions:

• Gas Chromatograph (GC): Equipped with a Mass Spectrometer (MS) detector.

• Column: A mid-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for separating halogenated alcohols and their potential impurities.[1]

• Injector: Split/splitless injector, typically operated in split mode with a ratio of 50:1 to prevent column overloading.[1]

• Injector Temperature: 250°C.[1]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[1]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 240°C at a rate of 10°C/min.

  • Hold at 240°C for 5 minutes.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

3. Data Analysis:

• Identify the peak corresponding to 6-Bromo-2-hexanol based on its retention time and comparison with the reference standard.

• Confirm the identity by comparing the acquired mass spectrum with a reference library or the spectrum of the standard. The mass spectrum of 6-Bromo-2-hexanol will exhibit a characteristic isotopic pattern for bromine (79Br and 81Br in an approximate 1:1 ratio).[3]

• Identify impurity peaks in the chromatogram. The mass spectra of these peaks can be used to elucidate their structures. Common impurities in the synthesis of bromo-alcohols from diols include the starting diol and the di-brominated byproduct.[7][8]

• Calculate the purity of the sample based on the peak area percentage of the main component relative to the total peak area of all components in the chromatogram.

GC-MS Experimental Workflow for Purity Assessment.

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful tool, other analytical techniques can also be employed for purity assessment, each with its own set of advantages and limitations.

Analytical Technique	Principle	Advantages for 6-Bromo-2-hexanol Analysis	Disadvantages for 6-Bromo-2-hexanol Analysis
GC-FID (Gas Chromatography-Flame Ionization Detection)	Separation by GC, detection by FID which responds to combustible compounds.	Robust, reliable, and provides excellent quantitative data. Less complex than MS.	Does not provide structural information for impurity identification.
HPLC (High-Performance Liquid Chromatography)	Separation based on partitioning between a mobile and stationary phase.	Suitable for non-volatile or thermally labile impurities.	6-Bromo-2-hexanol lacks a strong UV chromophore, requiring less common detectors like Refractive Index (RI) or Evaporative Light Scattering (ELS) which have lower sensitivity.[1]
NMR (Nuclear Magnetic Resonance) Spectroscopy	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation.	Provides detailed structural information and can be used for quantitative analysis (qNMR).	Lower sensitivity compared to GC-MS, may not detect trace impurities. Complex mixtures can lead to overlapping signals.
FTIR (Fourier-Transform Infrared) Spectroscopy	Absorption of infrared radiation by molecules.	Quick and provides information about functional groups present.	Not suitable for quantifying impurities and complex mixtures are difficult to analyze.

The choice of analytical technique often depends on the specific requirements of the analysis, such as the need for structural elucidation of impurities, the required level of sensitivity, and the availability of instrumentation.

Decision guide for selecting an analytical method.

Conclusion

For the comprehensive purity assessment of 6-Bromo-2-hexanol, GC-MS offers an unparalleled combination of separation and identification capabilities, making it the method of choice for ensuring the quality of this important chemical intermediate. While other techniques have their merits, the detailed information provided by GC-MS is invaluable for process optimization, impurity profiling, and ultimately, for guaranteeing the integrity of the final pharmaceutical product. The provided experimental protocol serves as a robust starting point for developing a validated analytical method tailored to specific laboratory and regulatory needs.

References

• 1. benchchem.com [benchchem.com]
• 2. Emerging Novel Psychoactive Substances (2020–2025): GC-MS Approaches for Separation, Detection, and Characterization | MDPI [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. Sciencemadness Discussion Board - 6-Bromo-1-hexanol synthesis - Powered by XMB 1.9.11 [sciencemadness.org]

Navigating the Separation of 6-Bromo-2-hexanol Isomers: A Comparative Guide to HPLC Methods

For researchers, scientists, and professionals in drug development, the efficient separation of isomers is a critical step in ensuring the purity, efficacy, and safety of synthesized compounds. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) methods applicable to the separation of 6-Bromo-2-hexanol isomers, including its enantiomers and potential positional isomers. While specific experimental data for this exact compound is limited in publicly available literature, this guide extrapolates from established methods for structurally similar chiral and halogenated alcohols to provide robust starting points for method development.

The separation of 6-Bromo-2-hexanol isomers presents a dual challenge: the resolution of enantiomers due to the chiral center at the second carbon, and the potential separation from other positional isomers. The choice of HPLC method will largely depend on the specific isomers present and the analytical goals, such as quantification or preparative isolation.

Method Comparison: Chiral vs. Reverse-Phase HPLC

For the enantioselective separation of (R)- and (S)-6-Bromo-2-hexanol, chiral chromatography is indispensable. Conversely, for the separation of positional isomers or for a general purity assessment, reverse-phase HPLC is a common and effective approach. The following table summarizes a comparison of these two primary approaches.

Parameter	Chiral HPLC (Normal-Phase)	Reverse-Phase HPLC
Primary Application	Enantiomeric separation of (R)- and (S)-6-Bromo-2-hexanol	Purity determination, separation of positional isomers
Stationary Phase	Chiral Stationary Phase (CSP), e.g., polysaccharide-based (cellulose or amylose (B160209) derivatives)	C18 or C8 silica-based columns
Typical Mobile Phase	Hexane/Isopropanol mixtures.[1] Modifiers like ethanol (B145695) may enhance resolution.	Acetonitrile (B52724)/Water or Methanol/Water gradients.[2]
Additives	Small amounts of acids (e.g., trifluoroacetic acid - TFA) or bases (e.g., diethylamine (B46881) - DEA) can improve peak shape.[3]	Phosphoric acid or formic acid is often used to control pH and improve peak shape.[2]
Key Advantage	Ability to resolve enantiomers.	Broad applicability, robustness, and wide availability of columns.
Considerations	Method development can be more complex, requiring screening of different CSPs and mobile phases.	May not separate enantiomers without a chiral derivatizing agent.

Experimental Protocols

Method 1: Chiral HPLC for Enantiomeric Separation

This protocol outlines a typical starting point for the development of an enantioselective HPLC method. Polysaccharide-based chiral stationary phases are widely used for their broad applicability in separating a wide range of enantiomers.[4][5]

Instrumentation:

• HPLC system with a UV detector

• Column: Chiralpak® AD-H (amylose-based) or Chiralcel® OD-H (cellulose-based), 250 x 4.6 mm, 5 µm

Reagents:

• Hexane (HPLC grade)

• Isopropanol (IPA) (HPLC grade)

• Sample: 6-Bromo-2-hexanol dissolved in mobile phase

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of 90:10 (v/v) Hexane:Isopropanol. Degas the mobile phase before use.

• System Equilibration: Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Injection: Inject 10 µL of the sample solution.

• Detection: Monitor the elution profile at a suitable wavelength (e.g., 210 nm, as alcohols have low UV absorbance).

• Optimization: If separation is not optimal, adjust the ratio of Hexane to Isopropanol. Decreasing the percentage of Isopropanol will generally increase retention time and may improve resolution. The flow rate can also be optimized (e.g., between 0.5 - 1.5 mL/min).

Method 2: Reverse-Phase HPLC for General Purity and Positional Isomer Separation

This protocol is suitable for assessing the purity of a 6-Bromo-2-hexanol sample and separating it from potential positional isomers like 6-bromo-1-hexanol.

Instrumentation:

• HPLC system with a UV or Mass Spectrometry (MS) detector

• Column: C18 column (e.g., Agilent ZORBAX, Waters Symmetry), 150 x 4.6 mm, 5 µm

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric Acid (or Formic Acid for MS compatibility)[2]

• Sample: 6-Bromo-2-hexanol dissolved in mobile phase

Procedure:

• Mobile Phase Preparation: Prepare Mobile Phase A as water with 0.1% phosphoric acid and Mobile Phase B as acetonitrile with 0.1% phosphoric acid. Degas the mobile phases.

• System Equilibration: Equilibrate the column with a starting mobile phase composition (e.g., 60% A, 40% B) at a flow rate of 1.0 mL/min.

• Injection: Inject 10 µL of the sample solution.

• Elution: Run a linear gradient to increase the percentage of Mobile Phase B (e.g., from 40% to 90% B over 15 minutes) to elute the compound and any impurities.

• Detection: Monitor the elution profile with a UV detector (e.g., 210 nm) or an MS detector.

Logical Workflow for HPLC Method Development

The following diagram illustrates a logical workflow for developing an HPLC separation method for 6-Bromo-2-hexanol isomers.

HPLC Method Development Workflow for 6-Bromo-2-hexanol Isomer Separation.

Conclusion

The separation of 6-Bromo-2-hexanol isomers by HPLC is a readily achievable goal by selecting the appropriate chromatographic mode. For enantiomeric resolution, chiral HPLC with polysaccharide-based stationary phases under normal-phase conditions is the method of choice. For general purity assessment and the separation of positional isomers, a standard reverse-phase C18 column with a water/acetonitrile gradient is a reliable starting point. The provided protocols and workflow diagram offer a solid foundation for researchers to develop and optimize a separation method tailored to their specific analytical needs.

References

• 1. benchchem.com [benchchem.com]
• 2. Separation of 1-Hexanol, 6-bromo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. benchchem.com [benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Enantioselective chromatography in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 6-Bromo-2-hexanol: A General Guide for Halogenated Alcohols

Disclaimer: No specific Safety Data Sheet (SDS) for 6-Bromo-2-hexanol is readily available. This guide is based on the properties of the closely related isomer, 6-Bromo-1-hexanol, and general procedures for the disposal of halogenated organic compounds. Researchers must consult their institution's Environmental Health and Safety (EHS) department for specific disposal protocols and to ensure compliance with all local, regional, and national regulations.

The proper disposal of 6-Bromo-2-hexanol, a halogenated alcohol, is critical to ensure laboratory safety and environmental protection. Halogenated organic compounds are typically classified as hazardous waste and require specific handling and disposal procedures.[1][2] Improper disposal can lead to environmental contamination and potential health risks.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn. This includes, but is not limited to, safety goggles or face shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3] All handling of 6-Bromo-2-hexanol and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[3][4]

Quantitative Data for 6-Bromo-1-hexanol (Isomer Reference)

The following table summarizes key quantitative data for the isomer 6-Bromo-1-hexanol, which can serve as a reference point for understanding the general characteristics of this type of chemical.

Property	Value	Source
Molecular Formula	C6H13BrO	Sigma-Aldrich[5]
Density	1.384 g/cm³ at 25 °C	ChemicalBook[4]
Boiling Point	105 - 106 °C at 7 hPa	ChemicalBook[4]
Flash Point	>110 °C (>230 °F)	ChemicalBook[4]
Storage Temperature	2 - 8 °C	ChemicalBook[4]

Step-by-Step Disposal Procedure

The disposal of 6-Bromo-2-hexanol waste must be handled as hazardous chemical waste. Do not discharge this chemical into drains or the environment.[3]

1. Waste Collection and Segregation:

• Collect waste 6-Bromo-2-hexanol in a dedicated, properly labeled, and sealed waste container.

• The container should be made of a material compatible with halogenated organic compounds, such as high-density polyethylene (B3416737) (HDPE).[1]

• Label the container clearly as "Halogenated Organic Waste" and list "6-Bromo-2-hexanol" as a primary constituent.

• Do not mix with non-halogenated organic waste or other incompatible waste streams to avoid dangerous reactions and to facilitate proper disposal.[1]

2. Handling Spills:

• In the event of a small spill, absorb the material with an inert absorbent such as sand, silica (B1680970) gel, or vermiculite.[3][4]

• Scoop the absorbed material into a suitable container for disposal as hazardous waste.[3][4]

• Ensure the area is well-ventilated during cleanup.

3. Storage Pending Disposal:

• Store the sealed waste container in a designated, well-ventilated, and cool secondary containment area.[4][6]

• Keep the container away from incompatible materials such as strong oxidizing agents, acid anhydrides, and acid chlorides.[3]

4. Final Disposal:

• Arrange for pickup and disposal through your institution's EHS department or a licensed hazardous waste disposal company.

• The waste will likely be disposed of via high-temperature incineration at an approved waste disposal plant.[3][6]

• Chemical waste generators are responsible for correctly classifying the waste according to all applicable regulations.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 6-Bromo-2-hexanol.

A workflow for the safe disposal of halogenated alcohol waste.

References

• 1. ethz.ch [ethz.ch]
• 2. uakron.edu [uakron.edu]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 6-ブロモ-1-ヘキサノール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]

Essential Safety and Logistical Guide for Handling 6-Bromo-2-hexanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of 6-Bromo-2-hexanol. Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment (PPE)

6-Bromo-2-hexanol is classified as a hazardous substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Summary of Required PPE:

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles conforming to EN166 (EU) or NIOSH (US) standards.[2] A face shield should be worn in addition to goggles when there is a significant risk of splashing.	Protects against splashes of 6-Bromo-2-hexanol, which can cause serious eye irritation.
Skin Protection	Gloves: Chemical-resistant gloves. While specific breakthrough times for 6-Bromo-2-hexanol are not readily available, Viton®, Butyl rubber, or multi-layer laminate gloves are recommended for handling halogenated organic compounds. Nitrile gloves may be suitable for incidental splash protection but should be changed immediately upon contact.[1] Always inspect gloves for integrity before use.	Prevents skin contact, which can cause irritation.[1]
Lab Coat: A chemically resistant lab coat or apron.	Protects skin and personal clothing from contamination.
Respiratory Protection	Not typically required when handled in a properly functioning chemical fume hood.[1] If work must be conducted outside of a fume hood, or if aerosols may be generated, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	Prevents inhalation of vapors, which may cause respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 6-Bromo-2-hexanol. The following workflow outlines the necessary steps from preparation to cleanup.

.

References

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. echemi.com [echemi.com]